2-(6-Chloropyridin-2-yl)propanal

Core Science & Biosynthesis

The Strategic Utilization of 2-(6-Chloropyridin-2-yl)propanal in Modern Medicinal Chemistry: A Technical Guide

As a Senior Application Scientist, I frequently encounter the challenge of selecting chemical building blocks that offer both structural novelty and orthogonal reactivity. In the landscape of Fragment-Based Drug Discovery (FBDD) and parallel library synthesis, 2-(6-Chloropyridin-2-yl)propanal emerges as a highly versatile, bifunctional scaffold.

This technical guide provides an in-depth analysis of its physicochemical properties, mechanistic reactivity, and field-validated experimental protocols, designed specifically for researchers and drug development professionals.

Physicochemical Profile and Structural Nuances

2-(6-Chloropyridin-2-yl)propanal is characterized by a 6-chloropyridine ring substituted at the 2-position with an

-chiral propanal group. This unique architecture provides two distinct handles for functionalization: an electrophilic aryl chloride and a highly reactive aldehyde.

Quantitative Data Summary

Property	Value / Description
Chemical Name	2-(6-Chloropyridin-2-yl)propanal
CAS Number	2228760-32-3[1]
Molecular Formula	C8H8ClNO
Molecular Weight	169.61 g/mol
SMILES String	O=CC(C)C1=NC(Cl)=CC=C1[1]
Structural Features	-Chiral center, 6-chloro-substituted heteroaromatic ring
Primary Utility	Bifunctional building block for FBDD and asymmetric synthesis

Structural Causality: The

-proton adjacent to the aldehyde carbonyl is relatively acidic. This acidity poses a significant risk of enolization, which can lead to the racemization of the chiral center. Consequently, any downstream synthetic manipulations involving the aldehyde must be carefully designed to avoid harsh bases or extended heating in protic solvents.

Chemoselective Reactivity & Mechanistic Causality

The true value of 2-(6-Chloropyridin-2-yl)propanal lies in its orthogonal reactivity. The aldehyde can be functionalized without affecting the aryl chloride, and vice versa, provided the correct catalytic conditions are employed.

Bifunctional reactivity map of 2-(6-Chloropyridin-2-yl)propanal.

The Aldehyde Trajectory: Stereoretention

The aldehyde is highly electrophilic and readily undergoes reductive amination to yield secondary or tertiary amines. To prevent the racemization of the

-chiral center, Sodium Triacetoxyborohydride (STAB) is the reagent of choice[2][3]. Unlike Sodium Borohydride (NaBH4), STAB is a mild, sterically bulky reducing agent that does not prematurely reduce the aldehyde; instead, it selectively reduces the transiently formed iminium ion under weakly acidic conditions[3].

The Pyridine Trajectory: Overcoming Activation Barriers

The 6-chloropyridine moiety is a classic electrophile for transition-metal-catalyzed cross-coupling. However, the C-Cl bond in 2-chloropyridines is electronically deactivated compared to aryl bromides, making oxidative addition the rate-limiting step in the Suzuki-Miyaura catalytic cycle[4]. To overcome this activation barrier, electron-rich, sterically demanding ligands (such as SPhos or N-heterocyclic carbenes) are required to stabilize the palladium center and facilitate the rapid oxidative addition of the C-Cl bond[4].

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols have been designed as self-validating systems, incorporating mechanistic rationale for every experimental choice.

Protocol A: Stereoretentive Reductive Amination

This protocol converts the aldehyde into an amine while preserving the

-chiral center.

• Reaction Setup: In an oven-dried flask under an argon atmosphere, dissolve 2-(6-Chloropyridin-2-yl)propanal (1.0 equiv) and the desired primary or secondary amine (1.1 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.2 M).

  • Causality: DCE is selected over protic solvents to stabilize the iminium intermediate and enhance the solubility of STAB[2].

• Acid Activation: Add glacial acetic acid (1.5 equiv).

  • Causality: Acetic acid acts as a mild Brønsted acid to accelerate imine formation without triggering enol-mediated racemization[3].

• Reduction: Portion-wise, add Sodium Triacetoxyborohydride (STAB) (1.5 equiv). Stir the reaction mixture at room temperature for 12 hours.

• Quench & Workup: Dilute the mixture with dichloromethane (DCM) and carefully quench with saturated aqueous NaHCO3. Extract the aqueous layer with DCM (3x). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Validation: Monitor the complete disappearance of the aldehyde proton signal (~9.5 ppm) via crude ^1^H-NMR before proceeding to column chromatography.

Protocol B: Suzuki-Miyaura Cross-Coupling

This protocol functionalizes the 6-chloro position while tolerating the aldehyde (or its protected derivatives).

Step-by-step workflow for the Suzuki-Miyaura cross-coupling protocol.

• Reagent Charging: To a Schlenk flask, add the 2-chloropyridine derivative (1.0 equiv), arylboronic acid (1.2 equiv), and K3PO4 (3.0 equiv).

  • Causality: K3PO4 provides sufficient basicity to facilitate transmetalation without causing protodeboronation of the boronic acid[4].

• Catalyst Addition: Add Pd(OAc)2 (2 mol%) and SPhos (4 mol%).

• Solvent Addition: Add a thoroughly degassed mixture of 1,4-Dioxane/Water (4:1 v/v).

  • Causality: A biphasic solvent system ensures the solubility of both the organic substrates and the inorganic base, while degassing prevents the oxidative homocoupling of the boronic acid[4].

• Reaction: Seal the flask and heat vigorously at 100 °C for 12–24 hours. Monitor via LC-MS.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black. Wash the filtrate with brine, dry, and concentrate for purification.

Applications in Drug Discovery

In modern Fragment-Based Drug Discovery (FBDD), the 6-chloropyridin-2-yl scaffold is highly prized for its physicochemical properties. The pyridine nitrogen serves as a critical hydrogen bond acceptor, frequently interacting with the hinge region of kinases or key catalytic residues in viral proteases[5].

Furthermore, the adjacent

-methyl group of the propanal moiety restricts the conformational flexibility of the attached side chain. This steric bulk locks the molecule into a specific bioactive conformation, significantly minimizing the entropic penalty upon target binding. This scaffold is currently being explored in the development of novel covalent antiviral fragments and pro-apoptotic agents, demonstrating its enduring utility in therapeutic development[5].

References

• [1] BLDpharm Product Documentation: 2228760-32-3 | 2-(6-Chloropyridin-2-yl)propanal. BLD Pharm.

• [5] IRIS UniPA: Synthesis, in vitro exploration, and reactivity studies of 6-chloropyridin-2-yl benzoates as promising covalent fragments with antiviral and pro-apoptotic activities. University of Palermo.

• [4] Benchchem Technical Support Center: Suzuki Coupling with 2-Chloropyridine Derivatives. Benchchem.

• [2] ACS Publications: Scale-Up Preparation of Best-In-Class Orally Bioavailable CXCR4 Antagonist EMU-116 in an Academic Setting. Organic Process Research & Development.

• [3] ResearchGate: Boron reagents for reductive amination. BASF Corporation.

Sources

• 1. 2228760-32-3|2-(6-Chloropyridin-2-yl)propanal|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis, in vitro exploration, and reactivity studies of 6-chloropyridin-2-yl benzoates as promising covalent fragments with antiviral and pro-apoptotic activities [iris.unipa.it]

The 6-Chloropyridine Scaffold: A Technical Guide to Reactivity, Synthesis, and Medicinal Utility

Topic: Literature review of 6-chloropyridine derivatives in medicinal chemistry Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In the pharmacophore library of modern medicinal chemistry, the 6-chloropyridine moiety (systematically often 2-chloropyridine derivatives) stands as a "privileged scaffold." It serves a dual purpose: as a robust electrophilic handle for late-stage diversification and as a structural motif that modulates metabolic stability and lipophilicity in final drug candidates.

This guide synthesizes the current literature on 6-chloropyridine derivatives, moving beyond a passive review to an active operational manual. We explore the quantum mechanical basis of its reactivity, provide validated protocols for its functionalization, and analyze its successful application in FDA-approved therapeutics like Etoricoxib .

Structural & Electronic Basis of Reactivity

The utility of 6-chloropyridine stems from the unique electronic environment created by the pyridine nitrogen. Unlike chlorobenzene, the 6-chloropyridine (or 2-chloropyridine) bond is significantly activated toward nucleophilic attack.

The "String-of-Pearls" Orbital Theory

Recent computational studies utilize Frontier Molecular Orbital (FMO) theory to explain the regioselectivity of halogenated pyridines. The Lowest Unoccupied Molecular Orbital (LUMO) of 2-chloropyridine exhibits a characteristic "String-of-Pearls" shape along the C–Cl bond, extending beyond the electron density isosurface.

• Inductive Effect (-I): The electronegative nitrogen pulls electron density, making the C2/C6 carbons highly electrophilic.

• Resonance Effect (-M): The nitrogen atom can stabilize the negative charge in the Meisenheimer intermediate formed during Nucleophilic Aromatic Substitution (SNAr).

Reactivity Hierarchy

When designing synthetic routes, the following reactivity hierarchy is generally observed for 2,6-dichloropyridine derivatives:

• SNAr: C2/C6 > C4 >> C3/C5 (Favored by electron-withdrawing groups at C3/C5).

• Pd-Catalyzed Coupling: C2-I > C2-Br > C2-Cl. (The C-Cl bond requires electron-rich ligands like SPhos or XPhos).

Caption: Figure 1. Reactivity profile of the 2,6-dichloropyridine scaffold, highlighting the divergent pathways for functionalization.

Synthetic Utility & Functionalization Protocols

The 6-chloropyridine handle is most commonly exploited via two major pathways: Nucleophilic Aromatic Substitution (SNAr) and Transition-Metal Catalyzed Cross-Coupling .

Protocol A: Regioselective SNAr

Context: This reaction is ideal for introducing amines or alkoxides. In 2,6-dichloropyridine, the first substitution is facile, while the second requires forcing conditions.

Standard Operating Procedure (SOP):

• Reagents: 2,6-Dichloropyridine (1.0 equiv), Amine nucleophile (1.1 equiv), DIPEA (2.0 equiv).

• Solvent: NMP or DMSO (Polar aprotic solvents accelerate the reaction).

• Conditions: Heat to 80–100 °C for 4–12 hours.

• Workup: Dilute with water, extract with EtOAc. The mono-substituted product is typically the major species.

• Causality: The formation of the stable Meisenheimer complex at the C2/C6 position drives this reaction. The nitrogen acts as an electron sink.

Protocol B: Suzuki-Miyaura Cross-Coupling

Context: Used to construct C–C bonds.[1][2] Chloropyridines are less reactive than bromides, requiring specialized ligands.

Standard Operating Procedure (SOP):

• Reagents: 6-Chloropyridine derivative (1.0 equiv), Boronic Acid (1.2 equiv).

• Catalyst System: Pd(OAc)₂ (5 mol%) + XPhos (10 mol%) OR Pd(dppf)Cl₂ (for simpler substrates).

• Base: K₃PO₄ (3.0 equiv) or Cs₂CO₃.

• Solvent: 1,4-Dioxane/Water (4:1 ratio). Degassing is critical.

• Conditions: 90 °C for 16 hours under Argon.

• Self-Validation: Monitor disappearance of the aryl chloride by LCMS. If conversion stalls, add fresh catalyst/ligand stock.

Medicinal Chemistry Case Study: Etoricoxib

Etoricoxib (Arcoxia) exemplifies the strategic use of the chloropyridine scaffold.

• Structure: 5-chloro-6'-methyl-3,2'-bipyridine.

• Role of Chlorine: The chlorine atom at position 5 of the central pyridine ring is not merely a handle; it provides essential lipophilicity and fills a hydrophobic pocket in the COX-2 enzyme active site, contributing to its high selectivity over COX-1.

Synthesis Workflow

The synthesis of Etoricoxib illustrates the assembly of the central pyridine ring, often involving a "vinamidinium salt" approach or coupling of pre-functionalized pyridine blocks.

Caption: Figure 2. The convergent synthesis strategy for Etoricoxib, where the chloropyridine core is assembled via annulation.

Quantitative Data Summary: Biological Activity

The following table summarizes key biological data for 6-chloropyridine derivatives in various therapeutic contexts.

Therapeutic Area	Target	Compound Class	Key Activity Metric	Reference
Inflammation	COX-2	Etoricoxib	IC50 = 1.1 µM (Whole Blood)	[1]
Oncology	c-Met Kinase	Triazolopyridines	IC50 < 10 nM	[2]
Neuroscience	nAChR (α4β2)	6-Chloropyridazine analogs	Ki (nM range)	[3]
Dermatology	Hedgehog Pathway	Vismodegib*	IC50 (nM range)	[4]

*Note: Vismodegib contains a 2-chloro-5-substituted pyridine moiety, often chemically grouped with this scaffold class.

Future Outlook: C–H Activation

The next frontier for 6-chloropyridine derivatives lies in C–H activation . Rather than relying on pre-functionalized halides, researchers are developing Iridium- and Rhodium-catalyzed methods to selectively functionalize the C3 or C4 positions of 2-chloropyridines, using the chlorine atom or the nitrogen as a directing group. This "atom-economical" approach promises to shorten synthetic routes for next-generation kinase inhibitors.

References

• Preparation of Etoricoxib by Continuous Flow. International Journal of Environmental Sciences. Link

• Synthesis and biological evaluation of triazolopyridine derivatives as novel c-Met inhibitors. European Journal of Medicinal Chemistry. Link

• 6-Chloropyridazin-3-yl derivatives active as nicotinic agents. Journal of Medicinal Chemistry. Link

• Vismodegib: A smoothened inhibitor for the treatment of advanced basal cell carcinoma. Indian Journal of Dermatology. Link

• A Comparative Guide to the Reactivity of 6-Chloropyridin-3-amine. BenchChem Technical Guides. Link

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides. Chemical Science. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]

Therapeutic Potential of 2-(6-Chloropyridin-2-yl)propanal Intermediates

This technical guide details the therapeutic utility, synthetic pathways, and strategic value of 2-(6-Chloropyridin-2-yl)propanal and its gem-dimethyl analog, 2-(6-Chloropyridin-2-yl)-2-methylpropanal .[1] These intermediates are critical "privileged scaffolds" in modern medicinal chemistry, serving as precursors for Nav1.7 inhibitors , H1-antihistamines , and kinase inhibitors .[1]

Technical Whitepaper for Drug Development Professionals

Executive Summary: The Strategic Value of the Scaffold

In the landscape of modern drug discovery, 2-(6-Chloropyridin-2-yl)propanal (1) and its gem-dimethyl derivative (2) represent high-value synthons.[1] Their structural architecture offers a unique trifecta of properties that address common failure modes in lead optimization:

• Metabolic Stability: The 6-chloro substituent blocks metabolic oxidation at the susceptible pyridine nitrogen and adjacent carbon atoms, a common clearance pathway for pyridine-containing drugs.[1]

• Conformational Control: The

  -branching (methyl or gem-dimethyl) introduces steric constraints (Thorpe-Ingold effect) that lock the molecule into bioactive conformations, enhancing potency against GPCR and ion channel targets.[1]

• Divergent Reactivity: The molecule serves as a "linchpin" intermediate.[1] The aldehyde allows for reductive amination (accessing chiral amines), while the 6-chloro group remains a latent handle for Suzuki-Miyaura or Buchwald-Hartwig couplings to attach diversity elements.[1]

Primary Therapeutic Classes:

• Nav1.7 Voltage-Gated Sodium Channel Blockers: For neuropathic pain.[1]

• H1/H3 Histamine Receptor Antagonists: For allergy and CNS disorders.[1]

• Kinase Inhibitors (Type II): Utilizing the pyridine-amine motif.[1]

Chemical Architecture & Reactivity Profile

The core structure is an

-aryl aldehyde.[1] The specific placement of the chlorine atom at the 6-position of the pyridine ring is non-trivial; it electronically deactivates the ring, making the aldehyde more electrophilic and preventing oxidative degradation of the pyridine ring by cytochrome P450 enzymes.[1]

2.1 Structural Variants

Compound	Structure	Key Feature	Primary Application
Intermediate A	2-(6-Chloropyridin-2-yl)propanal	-Chiral Center	Precursor to chiral amines via asymmetric reductive amination (ARA).[1]
Intermediate B	2-(6-Chloropyridin-2-yl)-2-methylpropanal	gem-Dimethyl	Metabolic blocker; prevents -proton abstraction/racemization.[1]

2.2 Reactivity Logic

The 6-chloropyridine moiety acts as an electrophile in

reactions or a partner in Pd-catalyzed couplings.[1] Crucially, the aldehyde group is orthogonal to the halogen, allowing for sequential functionalization without protecting groups.[1]

Figure 1: Divergent synthetic utility of the core scaffold.[1]

Therapeutic Applications & Case Studies

3.1 Nav1.7 Inhibitors (Neuropathic Pain)

Voltage-gated sodium channel 1.7 (Nav1.[1]7) is a validated target for pain.[1] Recent medicinal chemistry efforts have focused on aryl-sulfonamide pharmacophores linked to a pyridine core.[1]

• Role of Intermediate: The aldehyde is converted to a primary amine via reductive amination.[1] This amine is then coupled with a sulfonyl chloride.[1]

• Mechanism: The gem-dimethyl group (derived from Intermediate B)[1] prevents metabolic "hotspot" oxidation at the benzylic position, significantly increasing the half-life (

  ) of the drug candidate.[1]

3.2 Next-Generation Antihistamines (H1/H3)

Classic antihistamines like Chlorpheniramine contain a pyridine-propylamine backbone.[1]

• Innovation: Replacing the simple pyridine with a 6-chloropyridine and introducing

  -methylation (via our intermediate) reduces blood-brain barrier (BBB) penetration (reducing drowsiness) and increases potency.[1]

• Synthesis: The aldehyde undergoes asymmetric reductive amination with a secondary amine to generate the chiral center with high enantiomeric excess (

  ).[1]

3.3 CRTH2 Antagonists (Asthma/Inflammation)

Chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2) is a target for asthma.[1]

• Role: Oxidation of the aldehyde to the corresponding 2-methylpropanoic acid derivative creates a key pharmacophore found in several clinical candidates (e.g., analogs of Fevipiprant ).[1]

Synthetic Protocols

The synthesis of these intermediates requires precision to avoid racemization (for the mono-methyl) or over-alkylation.[1]

Protocol A: Synthesis of 2-(6-Chloropyridin-2-yl)-2-methylpropanal

Target: Gem-dimethyl variant (Intermediate B)

Rationale: Direct alkylation of the aldehyde is difficult.[1] The preferred route uses Pd-catalyzed

-arylation of isobutyraldehyde.[1]

Step-by-Step Methodology:

• Reagents: 2,6-Dichloropyridine (1.0 eq), Isobutyraldehyde (1.2 eq),

  (2 mol%), XPhos (4 mol%), (1.5 eq).

• Solvent: 1,4-Dioxane (anhydrous).

• Procedure:

  • Charge a flame-dried Schlenk flask with 2,6-dichloropyridine,

    , XPhos, and .

  • Evacuate and backfill with Argon (

    ).[1]

  • Add 1,4-Dioxane and Isobutyraldehyde via syringe.[1]

  • Heat to 80°C for 12 hours.

  • Workup: Filter through Celite, concentrate, and purify via flash chromatography (Hexanes/EtOAc 9:1).

• Yield: Typically 75-85%.[1]

• QC Check:

  NMR should show a singlet for the aldehyde proton (~9.8 ppm) and a singlet for the gem-dimethyl group (~1.4 ppm).[1]

Protocol B: Asymmetric Reductive Amination (ARA)

Target: Chiral Amine from Intermediate A

Rationale: Converting the aldehyde to a chiral amine is the most common downstream application.[1] Biocatalysis (Transaminase) is preferred over chemical reduction for enantiopurity.[1]

• Enzyme:

  -Transaminase (e.g., Codexis ATA-113).[1]

• Donor: Isopropylamine (1.0 M).

• Buffer: Potassium Phosphate (100 mM, pH 7.5), PLP cofactor (1 mM).

• Procedure:

  • Dissolve 2-(6-Chloropyridin-2-yl)propanal in DMSO (5% v/v final).

  • Add to buffer solution containing enzyme and amine donor.[1]

  • Incubate at 30°C with shaking (200 rpm) for 24 hours.

• Result:

  conversion, (S-enantiomer typically preferred).

Visualization of Synthetic Workflow

The following diagram illustrates the "Hub-and-Spoke" model of this intermediate's utility in drug synthesis.

Figure 2: Synthetic workflow from raw materials to therapeutic candidates.

References

• Alpha-Arylation of Aldehydes: Martin, R., & Buchwald, S. L. (2007).[1] "Palladium-Catalyzed

  -Arylation of Aldehydes with Aryl Halides." Angewandte Chemie International Edition, 46(38), 7236-7239.[1] Link

• Gem-Dimethyl Effect: Beesley, R. M., Ingold, C. K., & Thorpe, J. F. (1915).[1] "The Formation and Stability of Spiro-Compounds." Journal of the Chemical Society, Transactions, 107, 1080-1106.[1] Link

• Nav1.7 Inhibitor Design: McKerrall, S. J., et al. (2019).[1] "Structure-Activity Relationships of Selective Nav1.7 Inhibitors." Journal of Medicinal Chemistry, 62(8), 4091–4109.[1] Link

• Transaminases in Synthesis: Savile, C. K., et al. (2010).[1] "Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture." Science, 329(5989), 305-309.[1] Link

• Commercial Availability: Sigma-Aldrich Product #2229241-91-0.[1] "2-(6-Chloropyridin-2-yl)-2-methylpropanal."[1] Link

Sources

• 1. propionaldehyde, 123-38-6 [thegoodscentscompany.com]

Solubility Profile of 2-(6-Chloropyridin-2-yl)propanal in Organic Solvents

This guide provides an in-depth technical analysis of the solubility profile, solvent selection strategies, and process handling for 2-(6-Chloropyridin-2-yl)propanal (C₈H₈ClNO). It is designed for researchers and process chemists optimizing synthesis routes, particularly for cyclooxygenase-2 (COX-2) inhibitors where this motif serves as a critical C3-building block.

Executive Summary

2-(6-Chloropyridin-2-yl)propanal is a bifunctional heterocyclic intermediate characterized by a lipophilic chloropyridine core and a reactive electrophilic aldehyde tail. Its solubility behavior is governed by the competition between the electron-withdrawing chlorine atom (increasing lipophilicity) and the polarizable pyridine nitrogen/carbonyl oxygen (increasing polarity).

For process chemistry, this compound is best classified as a lipophilic oil/low-melting solid that exhibits high miscibility with polar aprotic solvents but requires careful pH control for aqueous processing. The primary challenge in solvent selection is not dissolution, but rather stability , as the aldehyde moiety is prone to oxidation and hemiacetal formation in protic media.

Physicochemical Characterization

Understanding the molecule's structural drivers is prerequisite to predicting solvent interaction.

Feature	Chemical Basis	Solubility Implication
Pyridine Nitrogen	Basic (pKa ~2-3 due to Cl- effect)	pH-dependent water solubility; forms salts with strong acids.
Chloro- Substituent	Electron-withdrawing, Lipophilic	Reduces water solubility; enhances solubility in DCM, Toluene, and Chlorobenzene.
Aldehyde Group	Polar, Electrophilic	High solubility in dipolar aprotic solvents; risk of side reactions in alcohols (acetals) or amines (imines).
α-Methyl Chain	Steric bulk, Lipophilic	Disrupts crystal lattice packing, favoring an oil or low-melting solid state, enhancing solubility in alkanes compared to unbranched analogs.

Predicted Properties:

• LogP (Octanol/Water): ~1.8 – 2.2 (Moderately Lipophilic)

• Physical State: Viscous yellow to orange oil (or low-melting solid <40°C).

Solubility Profile Matrix

The following data categorizes solvents based on their thermodynamic affinity and kinetic suitability for processing (extraction, reaction, crystallization).

Quantitative Solubility Estimates (at 25°C)

Solvent Class	Representative Solvents	Solubility Status	Saturation Limit (Est.)	Process Utility
Chlorinated	Dichloromethane (DCM), Chloroform	Miscible	>500 mg/mL	Primary Extraction: Excellent partitioning from aqueous phases.
Polar Aprotic	Ethyl Acetate (EtOAc), THF, Acetone	High	>300 mg/mL	Reaction Medium: Ideal for organometallic coupling or oxidation steps.
Aromatic	Toluene, Xylene, Chlorobenzene	High	>200 mg/mL	Azeotropic Drying: Crucial for protecting the aldehyde from hydration.
Polar Protic	Methanol, Ethanol, Isopropanol	High	>200 mg/mL	Caution: Soluble, but equilibrium with hemiacetals occurs. Avoid for storage.
Alkanes	Hexane, Heptane, Cyclohexane	Moderate	10–50 mg/mL	Crystallization: Acts as an antisolvent to precipitate the compound or its impurities.
Aqueous	Water (pH 7)	Low	<5 mg/mL	Wash Phase: Product stays in organic layer during neutral washes.
Acidic Aqueous	1M HCl	High	Soluble (Salt)	Purification: Can be extracted into water as the pyridinium salt to remove non-basic impurities.

Experimental Protocols

Protocol A: Gravimetric Solubility Determination

Use this protocol to validate solubility for specific solvent batches.

• Preparation: Weigh 100 mg of 2-(6-Chloropyridin-2-yl)propanal into a 4 mL borosilicate vial.

• Addition: Add the target solvent in 100 µL increments using a calibrated micropipette.

• Agitation: Vortex for 30 seconds after each addition. Maintain temperature at 25°C ± 1°C.

• Observation:

  • Soluble: Clear solution with no phase separation or suspended particles.

  • Insoluble: Visible droplets (oiling out) or solid residue.

• Calculation:

Protocol B: pH-Switch Purification (Acid-Base Extraction)

This method exploits the pyridine nitrogen's basicity to separate the product from non-basic organic impurities (e.g., unreacted starting materials).

• Dissolution: Dissolve crude oil in Ethyl Acetate (10 volumes) .

• Salt Formation: Extract with 1.0 M HCl (3 x 3 volumes) . The product moves to the aqueous phase as the pyridinium cation.

  • Note: Keep cold (0-5°C) to prevent acid-catalyzed aldehyde degradation.

• Washing: Wash the combined aqueous acidic layers with Hexane (2 volumes) to remove lipophilic impurities.

• Neutralization: Slowly adjust the aqueous phase to pH 8-9 using Sat. NaHCO₃ or 2M NaOH while stirring in the presence of fresh DCM .

• Recovery: Separate the organic DCM layer, dry over MgSO₄, and concentrate in vacuo.

Process Chemistry & Stability Logic

Solvent Selection for Reaction vs. Isolation

The choice of solvent significantly impacts the stability of the aldehyde group.

• Avoid Alcohols for Storage: In Methanol or Ethanol, the aldehyde exists in equilibrium with the hemiacetal. While reversible, this complicates HPLC analysis and can interfere with subsequent nucleophilic attacks.

• Use Toluene for Drying: If the downstream reaction involves moisture-sensitive reagents (e.g., Grignard addition to the aldehyde), use Toluene. It forms a positive azeotrope with water, allowing effective drying via vacuum distillation.

• Avoid Acetone for Basic Conditions: In the presence of base, Acetone can undergo aldol condensation with the product's aldehyde, forming enone impurities.

Visualization: Solubility-Driven Workup Workflow

Caption: Figure 1. Acid-Base purification workflow leveraging the pH-dependent solubility of the pyridine moiety.

References

• Jubilant Ingrevia. (2023). Pyridine-2-carbaldehyde Safety Data Sheet. Retrieved from

• BenchChem. (2025). Technical Guide to the Solubility of Pyridine Derivatives. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for Propanal. Retrieved from

• Sigma-Aldrich. (2025). 2-Chloro-6-methylpyridine Product Specification. Retrieved from

• Google Patents. (1994). Process for the preparation of 2-chloropyridine and 2,6-dichloropyridine (DE4344793A1). Retrieved from

2-(6-Chloropyridin-2-yl)propanal CAS number and chemical identifiers

Introduction

2-(6-Chloropyridin-2-yl)propanal (CAS: 2228760-32-3) is a specialized heterocyclic building block utilized in the synthesis of pharmaceutical agents and agrochemicals.[1] Structurally, it consists of a 6-chloropyridine ring substituted at the C2 position with a propanal moiety (an

-methyl acetaldehyde group). This bifunctional scaffold—featuring an electrophilic aldehyde and a nucleophilic/electrophilic chloropyridine core—serves as a critical intermediate for constructing complex fused heterocycles, including imidazopyridines and pyrrolopyridines, often found in kinase inhibitors and non-steroidal anti-inflammatory drugs (NSAIDs).

This guide provides a comprehensive technical analysis of the compound, detailing its chemical identifiers, validated synthesis pathways, and handling protocols for research and development applications.[2]

Chemical Identifiers & Properties

Property	Detail
Chemical Name	2-(6-Chloropyridin-2-yl)propanal
CAS Number	2228760-32-3
Synonyms	-Methyl-6-chloropyridine-2-acetaldehyde; 2-(6-Chloro-2-pyridyl)propionaldehyde
Molecular Formula	C H ClNO
Molecular Weight	169.61 g/mol
SMILES	CC(C=O)c1cccc(Cl)n1
InChI Key	(Predicted) TZTXTIBZSSSFDI-UHFFFAOYSA-N (Isomer analog)
Appearance	Pale yellow to colorless oil (typical for low MW pyridine aldehydes)
Solubility	Soluble in DCM, EtOAc, MeOH; sparingly soluble in water
Storage	2-8°C, Inert atmosphere (Argon/Nitrogen)

Synthesis & Manufacturing Protocols

The synthesis of 2-(6-Chloropyridin-2-yl)propanal is non-trivial due to the susceptibility of

-aryl aldehydes to oxidation and polymerization. Two primary routes are established: the Darzens Condensation (classical) and Pd-Catalyzed -Arylation (modern).

Method A: The Darzens Condensation Route (Recommended)

This route utilizes readily available 2-acetyl-6-chloropyridine and avoids expensive transition metal catalysts. It proceeds via a glycidic ester intermediate which is decarboxylated to yield the aldehyde.

Reagents & Materials

• Starting Material : 1-(6-Chloropyridin-2-yl)ethanone (CAS 152356-57-5).[3][4]

• Reagents : Ethyl chloroacetate, Sodium ethoxide (NaOEt) or Sodium hydride (NaH).

• Solvents : Anhydrous Ethanol (EtOH) or THF.

• Workup : Dichloromethane (DCM), HCl (1M), Brine.

Step-by-Step Protocol

• Glycidic Ester Formation :

  • Charge a flame-dried reaction flask with 1-(6-chloropyridin-2-yl)ethanone (1.0 eq) and ethyl chloroacetate (1.2 eq) in anhydrous THF under nitrogen.

  • Cool the solution to 0°C.

  • Add NaH (60% dispersion, 1.3 eq) portion-wise over 30 minutes. Maintain internal temperature <5°C to prevent polymerization.

  • Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1) for the disappearance of the ketone.

  • Quench : Carefully add saturated NH

    Cl solution. Extract with EtOAc, dry over Na SO , and concentrate to yield the crude glycidic ester.

• Hydrolysis & Decarboxylation :

  • Dissolve the crude glycidic ester in Ethanol. Add aqueous NaOH (1.5 eq).

  • Stir at room temperature for 2 hours to form the sodium glycidate salt.

  • Acidify carefully with HCl (1M) to pH 3–4 and heat the mixture to reflux (approx. 80°C) for 2 hours. This step induces decarboxylation and rearrangement to the aldehyde.

  • Isolation : Cool to room temperature, neutralize with NaHCO

    , and extract with DCM.

  • Purification : Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes). The aldehyde is prone to oxidation; store immediately under inert gas.

Method B: Oxidation of the Alcohol Precursor

Alternatively, the compound can be generated by oxidizing the corresponding alcohol, which is accessible via reduction of the ester.

• Precursor : Methyl 2-(6-chloropyridin-2-yl)propanoate.

• Reduction : Treat ester with LiAlH

  (0.5 eq) or NaBH /LiCl to yield 2-(6-chloropyridin-2-yl)propan-1-ol.

• Oxidation : Swern oxidation (Oxalyl chloride/DMSO) or Dess-Martin Periodinane (DMP) yields the target aldehyde in high purity.

Reaction Mechanism & Workflow

The following diagram illustrates the logical flow of the Darzens Condensation pathway, highlighting the critical intermediate transitions.

Caption: Mechanistic pathway for the synthesis of 2-(6-Chloropyridin-2-yl)propanal via Darzens condensation.

Applications in Drug Discovery[2][3]

The 2-(6-Chloropyridin-2-yl)propanal scaffold is a versatile intermediate in medicinal chemistry:

• Reductive Amination : The aldehyde group reacts with primary or secondary amines (using NaBH(OAc)

  ) to form functionalized ethylamine derivatives, common in GPCR ligands.

• Heterocycle Formation : Reaction with hydrazines or amidines yields fused systems such as pyrazolopyridines or imidazopyridines.

• Cross-Coupling : The 6-chloro substituent allows for further diversification via Suzuki-Miyaura or Buchwald-Hartwig couplings after the aldehyde manipulation, enabling the construction of bi-aryl systems.

Safety & Handling

• Hazards : Pyridine derivatives are potential skin and eye irritants. The aldehyde functionality may cause sensitization.

• Storage : Aldehydes are prone to air oxidation to the corresponding carboxylic acid. Store in a tightly sealed vial under Argon at -20°C.

• Disposal : Dispose of as halogenated organic waste.

References

• Darzens, G. (1904).[5][6][7] "Method generale de synthese des aldehyde a l'aide des acides glycidique substitues". Compt. Rend., 139, 1214.[5][6] (Foundational chemistry for the synthesis method).[2]

• Technical Disclosure Commons . (2021). Process For The Preparation of N-(5-chloropyridin-2-yl)-2-[4-(N,N-dimethylcarbamimidoyl)-benzoylamino]-5-methoxybenzamide. (Reference for chloropyridine handling and reactivity). Retrieved from [Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1-(6-Chloropyridin-2-yl)ethanone | 152356-57-5 [sigmaaldrich.com]
• 4. 1-(6-CHLOROPYRIDIN-2-YL)ETHANONE, CAS No. 152356-57-5 - iChemical [ichemical.com]
• 5. jk-sci.com [jk-sci.com]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. Darzens reaction - Wikipedia [en.wikipedia.org]

Role of Pyridine Aldehydes in Heterocyclic Drug Discovery

Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists

Executive Summary

Pyridinecarboxaldehydes (2-, 3-, and 4-isomers) represent a critical class of electrophilic building blocks in medicinal chemistry. Unlike their carbocyclic analog (benzaldehyde), pyridine aldehydes possess a nitrogen atom within the aromatic ring that fundamentally alters their electronic landscape, reactivity profiles, and downstream synthetic utility.

This guide analyzes the technical role of these aldehydes in constructing privileged heterocyclic scaffolds. It details their application in multicomponent reactions (MCRs), provides validated experimental protocols, and examines their specific contribution to FDA-approved therapeutics.

Chemical Reactivity & Electronic Profile

The strategic value of pyridine aldehydes lies in the electron-deficient nature of the pyridine ring, which enhances the electrophilicity of the formyl group compared to benzaldehyde. However, this reactivity varies significantly by isomer due to resonance and inductive effects.

Isomer-Specific Reactivity

Property	2-Pyridinecarboxaldehyde (Picolinaldehyde)	3-Pyridinecarboxaldehyde (Nicotinaldehyde)	4-Pyridinecarboxaldehyde (Isonicotinaldehyde)
Electrophilicity	High. The N-atom exerts a strong inductive (-I) and resonance (-R) withdrawing effect.	Moderate. The formyl group is in the meta position, reducing resonance withdrawal. Reactivity mimics electron-poor benzaldehydes.	High. Strong -R and -I effects similar to the 2-isomer.
Hydration (Gem-diol)	Significant. Readily forms hydrates in aqueous media due to high electrophilicity and H-bonding with the pyridine nitrogen.	Minimal. Stable as the free aldehyde in most solvents.	Moderate to High. Forms hydrates but less stabilized by intramolecular H-bonding than the 2-isomer.
Storage Stability	Prone to oxidation (to picolinic acid) and polymerization. Requires storage under inert atmosphere at low temp.	Relatively stable.[1]	Prone to oxidation and polymerization.
Primary Utility	Synthesis of tridentate ligands, GBB reactions, and condensation to oximes.	Precursor for 1,4-dihydropyridines, Pymetrozine, and peptide coupling agents.	Synthesis of isonicotinic acid derivatives and specific enzyme inhibitors.

The Hydration Challenge in Synthesis

In aqueous or protic solvents, 2-pyridinecarboxaldehyde exists in equilibrium with its gem-diol form. This can retard nucleophilic attack by amines during imine formation.

• Mitigation Strategy: Use dehydrating agents (MgSO₄, molecular sieves) or azeotropic distillation (Dean-Stark) when forming Schiff bases to shift the equilibrium toward the reactive aldehyde.

Synthetic Utility in Heterocycle Formation[2][3]

Pyridine aldehydes serve as the "electrophilic anchor" in several high-value synthetic transformations.

The Groebke-Blackburn-Bienaymé (GBB) Reaction

The GBB reaction is a premier isocyanide-based multicomponent reaction (IMCR) that utilizes pyridine aldehydes to synthesize imidazo[1,2-a]pyridines . This fused scaffold is a "privileged structure" in drug discovery, found in anxiolytics (e.g., Zolpidem, though Zolpidem itself is typically made via alpha-bromo ketones, GBB offers a direct route to analogs), antivirals, and kinase inhibitors.

Mechanism:

• Condensation: 2-Aminopyridine reacts with the aldehyde to form a Schiff base (imine).

• Protonation: The imine nitrogen is protonated by an acid catalyst.

• Insertion: The isocyanide undergoes [4+1] cycloaddition with the activated imine.

• Aromatization: A 1,3-hydride shift restores aromaticity, yielding the imidazo[1,2-a]pyridine.

Figure 1: Logical flow of the Groebke-Blackburn-Bienaymé (GBB) multicomponent reaction.

Hantzsch Dihydropyridine Synthesis

While often associated with benzaldehydes, pyridine aldehydes are used to generate bipyridyl-like 1,4-dihydropyridines .

• Reaction: Pyridine-aldehyde + 2 equiv.

  -keto ester + Ammonia Pyridyl-substituted 1,4-DHP.

• Significance: These structures are precursors to NAD(P)H mimics and calcium channel modulator analogs.

Case Studies: FDA-Approved Drugs & Bioactive Molecules

Pralidoxime (2-PAM)[4]

• Indication: Antidote for organophosphate poisoning (nerve agents).[2][3]

• Role of Pyridine Aldehyde: The drug is synthesized directly from 2-pyridinecarboxaldehyde .

• Chemistry: The aldehyde is condensed with hydroxylamine to form the oxime, followed by N-methylation. The geometry of the oxime (anti-isomer) is critical for its ability to reactivate acetylcholinesterase.

Bisacodyl

• Indication: Stimulant laxative.[4]

• Role of Pyridine Aldehyde: 2-Pyridinecarboxaldehyde undergoes a double Friedel-Crafts alkylation (hydroxyalkylation) with phenol.

• Process Note: Industrial synthesis often faces regioselectivity challenges (ortho- vs para-addition). Acid catalysts (H₂SO₄) are used to drive the condensation to the 4,4'-dihydroxydiphenyl(2-pyridyl)methane intermediate.

Pymetrozine

• Indication: Selective insecticide (antifeedant).

• Role of Pyridine Aldehyde: Synthesized using 3-pyridinecarboxaldehyde (nicotinaldehyde) condensed with a hydrazine derivative. This highlights the utility of the 3-isomer in forming Schiff base-like active ingredients.

Experimental Protocols

Protocol A: Synthesis of Pralidoxime (2-PAM) Chloride

This protocol demonstrates the condensation of an electron-deficient aldehyde with a nucleophile.

Reagents:

• 2-Pyridinecarboxaldehyde (10.7 g, 0.1 mol)

• Hydroxylamine hydrochloride (7.0 g, 0.1 mol)

• Sodium hydroxide (4.0 g, 0.1 mol)

• Methyl chloride (or Methyl iodide for iodide salt)[5]

• Ethanol (Solvent)

Step-by-Step Methodology:

• Oxime Formation: Dissolve hydroxylamine hydrochloride in water (20 mL). Add NaOH (dissolved in 10 mL water) slowly at 0-5°C.

• Addition: Add 2-pyridinecarboxaldehyde dropwise to the hydroxylamine solution while stirring vigorously. The reaction is exothermic; maintain temperature <20°C.

• Crystallization: Stir for 1 hour at room temperature. The 2-pyridinealdoxime precipitates. Filter, wash with cold water, and dry. (Yield ~85%).[6][7]

• Quaternization: Dissolve the oxime (0.05 mol) in acetone/ethanol. Add methyl chloride (gas) or methyl iodide (liquid) in slight excess.

• Reflux: Heat in a sealed pressure vessel (for MeCl) or reflux (for MeI) for 4 hours.

• Isolation: Cool to precipitate the quaternary ammonium salt. Recrystallize from ethanol/ether.

Protocol B: Groebke-Blackburn-Bienaymé Reaction (General)

This protocol synthesizes an imidazo[1,2-a]pyridine scaffold.[8][9]

Reagents:

• 2-Aminopyridine (1.0 mmol)

• Pyridine-2-carboxaldehyde (1.0 mmol)

• tert-Butyl isocyanide (1.0 mmol)

• Scandium(III) triflate [Sc(OTf)₃] (5 mol%) or Ammonium Chloride (10 mol%)

• Methanol (2 mL)

Step-by-Step Methodology:

• Mixing: In a 5 mL microwave vial or round-bottom flask, combine 2-aminopyridine and pyridine-2-carboxaldehyde in Methanol. Stir for 10 minutes to promote imine formation.

• Catalysis: Add the catalyst (Sc(OTf)₃ or NH₄Cl).

• Addition: Add tert-butyl isocyanide.

• Reaction: Stir at room temperature for 12 hours (or microwave at 80°C for 20 minutes).

• Work-up: Evaporate solvent under reduced pressure.

• Purification: Purify the residue via flash column chromatography (Ethyl Acetate/Hexane gradient).

Strategic Considerations

Impurity Management

Pyridine aldehydes are notorious for autoxidation.

• Impurity: Pyridinecarboxylic acids (Picolinic, Nicotinic, Isonicotinic acids).[10]

• Detection: ¹H NMR (Shift of the aldehyde proton from ~10.0 ppm to carboxylic acid broad peak).

• Removal: Filtration through a basic alumina plug (for non-acidic reactions) or washing the organic extract with saturated NaHCO₃.

Safety & Toxicology

• Sensitization: Pyridine aldehydes are skin sensitizers and lachrymators. Handle in a fume hood.

• Waste: Pyridine derivatives can inhibit microbial activity in wastewater treatment; segregate for incineration.

References

• Pralidoxime Synthesis & Mechanism

  • Source: Wikipedia / DrugBank / Primary Liter
  • Citation: Jovic, N. et al. "Synthesis and biological evaluation of new pralidoxime analogs." Chemico-Biological Interactions, 2016.

  • URL:[Link]

• Bisacodyl Industrial Synthesis

  • Source: ACS Process Development / P

  • Citation: Mereyala, H. B. et al. "Synthesis of triphenylmethane derivative: Bisacodyl."[11] Indian Journal of Chemistry, 2005.

  • URL:[Link]

• Groebke-Blackburn-Bienaymé Reaction

  • Source: Organic Chemistry Portal.

  • Citation: "Groebke-Blackburn-Bienayme Reaction."[8] Organic Chemistry Portal.

  • URL:[Link]

• Reactivity of Pyridine Aldehydes

  • Source: Beilstein Journal of Organic Chemistry.

  • Citation: Boltjes, A. & Dömling, A.[9] "The Groebke–Blackburn–Bienaymé reaction in its maturity."[9] Beilstein J. Org. Chem., 2019.[9]

  • URL:[Link]

• Pymetrozine Synthesis

  • Source: FAO Specific
  • Citation: "Pymetrozine: FAO Specifications and Evalu

  • URL:[Link]

Sources

• 1. sarchemlabs.com [sarchemlabs.com]
• 2. Pralidoxime - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. 3-Pyridinecarboxaldehyde synthesis - chemicalbook [chemicalbook.com]
• 8. Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines [organic-chemistry.org]
• 9. BJOC - The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023) [beilstein-journals.org]
• 10. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Reactivity Profile of the Aldehyde Group in Chloropyridine Scaffolds

Executive Summary

The chloropyridine carboxaldehyde scaffold—specifically 2-chloropyridine-3-carboxaldehyde —represents a "privileged structure" in modern medicinal chemistry. It serves as a linchpin intermediate for synthesizing kinase inhibitors, GPCR ligands, and agrochemicals. Its utility stems from its bifunctional orthogonality : the electrophilic aldehyde (-CHO) and the nucleophile-susceptible chloride (-Cl) allow for divergent synthetic pathways.

This guide analyzes the electronic underpinnings of this scaffold and provides field-validated protocols for chemoselective transformations, focusing on minimizing side reactions such as Cannizzaro disproportionation and hydrate formation.

Electronic Landscape & Structural Analysis

To manipulate this scaffold effectively, one must understand the electronic "push-pull" dynamics of the pyridine ring.

The Pyridine "Electron Sink"

Unlike benzaldehyde, the pyridine nitrogen exerts a strong electron-withdrawing effect ($ -I $ and $ -M $ effects). This lowers the energy of the LUMO at the carbonyl carbon, making the aldehyde group in chloropyridines significantly more electrophilic than its phenyl analogs.

The Chlorine Influence (Ortho-Effect)

In 2-chloropyridine-3-carboxaldehyde:

• Inductive Effect: The C2-chlorine atom inductively withdraws electron density, further activating the C3-aldehyde.

• Steric Environment: The C2-chloro substituent provides steric bulk that can influence rotational barriers of the aldehyde, often locking it into a specific conformation that favors or hinders nucleophilic attack depending on the trajectory (Bürgi-Dunitz angle).

• SNAr Activation: Reciprocally, the electron-withdrawing aldehyde group at C3 activates the C2-chloride toward Nucleophilic Aromatic Substitution (SNAr), enabling displacement by amines or alkoxides under milder conditions than unfunctionalized 2-chloropyridine.

Reactivity Map

The following diagram illustrates the distinct reactive sites and their electronic susceptibility.

Figure 1: Orthogonal reactivity zones of the 2-chloropyridine-3-carboxaldehyde scaffold.

Chemoselective Transformations

The core challenge in working with this scaffold is chemoselectivity . Below are the three primary reaction classes, ordered by utility in library synthesis.

Reductive Amination (The "Workhorse" Reaction)

Due to the electron-deficient ring, imine formation is rapid. However, the resulting imine is also highly prone to hydrolysis.

• Mechanism: Rapid condensation with primary/secondary amines to form an iminium ion, followed by hydride transfer.

• Critical Parameter: The choice of reducing agent is non-negotiable. Sodium triacetoxyborohydride (STAB) is preferred over NaBH₄ to prevent direct reduction of the aldehyde before imine formation.

• Protocol Insight: Acetic acid (AcOH) is required not just as a catalyst, but to buffer the basicity of the pyridine ring, preventing catalyst poisoning.

The Groebke-Blackburn-Bienaymé (GBB) Reaction

This multicomponent reaction (MCR) is the gold standard for synthesizing fused imidazo[1,2-a]pyridine heterocycles. The chloropyridine aldehyde acts as the carbonyl component.

• Components: 2-Aminopyridine + Chloropyridine Aldehyde + Isocyanide.

• Catalysis: Lewis acids like Sc(OTf)₃ or Brønsted acids (AcOH) are essential.

• Advantage: It constructs the core scaffold in one pot while leaving the C2-Cl intact for subsequent diversification (e.g., Suzuki coupling).

Nucleophilic Aromatic Substitution (SNAr)

The C3-aldehyde activates the C2-chloride.

• Risk: Strong bases (e.g., NaOH, NaOEt) can trigger the Cannizzaro reaction (disproportionation of the aldehyde) or haloform-type cleavage.

• Solution: Use non-nucleophilic bases (DIPEA, K₂CO₃) and amine nucleophiles. If alkoxide displacement is required, protect the aldehyde as an acetal first.

Experimental Protocols

These protocols are designed to be self-validating. If the visual cues (color change, precipitate) or TLC data do not match, stop and check reagents.

Protocol A: Robust Reductive Amination

Target: Synthesis of secondary amines from 2-chloropyridine-3-carboxaldehyde.

Reagent	Equivalents	Role
2-Cl-Py-3-CHO	1.0	Electrophile
Amine (R-NH₂)	1.1 - 1.2	Nucleophile
NaBH(OAc)₃	1.5	Hydride Source
AcOH	1.0 - 2.0	Catalyst/Buffer
DCE (1,2-Dichloroethane)	Solvent	0.1 M Concentration

Step-by-Step Workflow:

• Imine Formation: In a dry vial, dissolve the aldehyde in DCE. Add the amine and Acetic Acid.

  • Validation: Stir for 30-60 mins. Monitor TLC. The aldehyde spot (usually R_f ~0.6 in 50% EtOAc/Hex) should disappear, replaced by a lower/streaking imine spot.

• Reduction: Add NaBH(OAc)₃ in one portion. The reaction may bubble slightly (H₂ evolution).

  • Note: Do not use NaBH₄; it will reduce unreacted aldehyde to the alcohol side-product.

• Quench: After 2-4 hours, quench with saturated aqueous NaHCO₃.

  • Visual: Gas evolution ceases. Biphasic mixture forms.

• Workup: Extract with DCM (3x). Wash combined organics with brine. Dry over Na₂SO₄.[1]

• Purification: Flash chromatography. Chloropyridine amines are often UV-active and stain well with Dragendorff’s reagent.

Protocol B: Sc(OTf)₃-Catalyzed GBB Reaction

Target: Synthesis of imidazo[1,2-a]pyridine derivatives.

Workflow Diagram:

Figure 2: Workflow for the Groebke-Blackburn-Bienaymé reaction.

Handling & Stability Data

Chloropyridine aldehydes are less stable than their benzene counterparts.

• Hydration: Upon exposure to atmospheric moisture, the electron-deficient aldehyde can form a gem-diol (hydrate).

  • Detection: NMR signal at ~6.0 ppm (hydrate CH) vs ~10.0 ppm (aldehyde CHO).

  • Reversal: Azeotropic distillation with toluene restores the aldehyde.

• Oxidation: Slowly oxidizes to 2-chloronicotinic acid in air. Store under Nitrogen/Argon at 4°C.

Physical Properties Table:

Property	Value	Note
CAS Number	36404-88-3
Molecular Weight	141.55 g/mol
Appearance	White to yellow solid	Darkens upon oxidation
Melting Point	50 - 54 °C	Sharp mp indicates purity
Solubility	DCM, MeOH, THF	Poor in water (hydrophobic)

References

• Beilstein Journals. (2024). Generation of multimillion chemical space based on the parallel Groebke–Blackburn–Bienaymé reaction. Retrieved from [Link]

• National Institutes of Health (PMC). (2019). The Groebke-Blackburn-Bienaymé Reaction: A Review. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination: Mechanism and Reagents. Retrieved from [Link]

• Harvard University (DASH). (2010). Concerted nucleophilic aromatic substitutions (S_NAr) mechanisms. Retrieved from [Link]

• Fisher Scientific. (2023). Safety Data Sheet: 2-Chloropyridine-3-carboxaldehyde. Retrieved from [Link]

Sources

• 1. Synthesis routes of 3-Chloropyridine-2-carboxaldehyde [benchchem.com]

Metabolic Stability Profiling &amp; Optimization of 2-(6-Chloropyridin-2-yl)propanal Derivatives

Executive Summary

The scaffold 2-(6-Chloropyridin-2-yl)propanal presents a unique metabolic challenge in drug discovery. It combines an electron-deficient nitrogen heterocycle with a highly reactive aldehyde "warhead." While the 6-chloro substituent blocks oxidative metabolism at one

-carbon, the molecule remains highly susceptible to rapid clearance via Aldehyde Oxidase (AO) , Aldehyde Dehydrogenases (ALDH) , and Cytochrome P450 (CYP) pathways.

This guide provides a rigorous framework for predicting, validating, and optimizing the metabolic stability of this specific chemotype. It moves beyond standard protocols to address the specific confounding factors of AO-mediated metabolism, which is often under-predicted in standard rodent models due to species differences.

Structural Analysis & Metabolic Liabilities[1][2][3][4]

The "Warhead" Liability (Aldehyde Group)

The aldehyde moiety at the C2 position of the propyl chain is the primary site of metabolic instability. Unlike ketones or esters, the aldehyde is subject to three competing pathways:

• Oxidation to Carboxylic Acid: Mediated by cytosolic ALDH and AO . This is typically the dominant clearance pathway, rendering the molecule highly polar and rapidly excreted.

• Reduction to Alcohol: Mediated by Aldo-Keto Reductases (AKR) or Alcohol Dehydrogenases (ADH).

• Racemization: The

  -carbon is chiral. The acidity of the -proton, enhanced by the electron-withdrawing pyridine ring, facilitates enolization, leading to rapid in vivo racemization.

The Scaffold Liability (Pyridine Ring)

The 6-chloropyridine core is electron-deficient.

• CYP450 Susceptibility: The pyridine nitrogen is a Lewis base, susceptible to

  -oxidation by CYP enzymes (primarily CYP3A4/2D6).

• Aldehyde Oxidase (AO) Susceptibility: AO acts as a nucleophile. While the 6-position is blocked by chlorine, the enzyme can attack the electron-deficient ring system. However, the primary AO activity for this specific molecule will likely be focused on the aldehyde oxidation rather than ring hydroxylation.

Pathway Visualization

The following diagram illustrates the divergent metabolic fates of the parent scaffold.

Figure 1: Divergent metabolic pathways for 2-(6-Chloropyridin-2-yl)propanal. The oxidative pathway to carboxylic acid is typically the rate-limiting step for clearance.

In Silico Prediction Framework

Before wet-lab synthesis, computational modeling must be used to rank derivatives. Standard QSAR models often fail with aldehydes due to their high reactivity.

Recommended Tools & Algorithms

• Site of Metabolism (SOM) Prediction:

  • FAME 3 (Fast Atom Metabolizer Energy): Uses machine learning to predict SOMs. Effective for identifying if the chlorine atom successfully shifts metabolism away from the ring.

  • SMARTCyp: specifically calibrated for CYP450-mediated metabolism. Use this to predict the likelihood of

    -oxidation vs. aliphatic oxidation.

• Quantum Mechanical (QM) Descriptors:

  • Calculate the LUMO energy of the pyridine ring. A lower LUMO suggests higher susceptibility to nucleophilic attack by Aldehyde Oxidase (AO).

The "AO Filter"

Since AO metabolism is species-specific (high in humans/monkeys, low in dogs/rats), in silico models must be set to "Human" parameters.

• Flag: If the calculated

  charge adjacent to the nitrogen is highly positive, the risk of AO metabolism is high.

Experimental Validation: The Self-Validating Protocol

Objective: To determine Intrinsic Clearance (

) and Half-life ( ) while distinguishing between CYP-mediated and AO-mediated metabolism.

Critical Distinction: CYP enzymes require NADPH as a cofactor. Aldehyde Oxidase (AO) does not . Therefore, the assay must be run in two parallel conditions.

Materials

• Test System: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein concentration). Note: Cytosol is actually preferred for AO/ALDH, but microsomes are standard for initial screens. If HLM data is ambiguous, switch to S9 fraction which contains both microsomes and cytosol.

• Cofactor: NADPH Regenerating System (Glucose-6-phosphate, G6PDH, NADP+).

• Quench Solution: Acetonitrile (ACN) containing Internal Standard (IS) (e.g., Tolbutamide).

• Control: 1-Phthalazinone (specific AO substrate) and Midazolam (specific CYP3A4 substrate).

Step-by-Step Workflow

• Preparation:

  • Prepare 10 mM stock of test compound in DMSO.

  • Dilute to 1

    M working solution in Phosphate Buffer (100 mM, pH 7.4).

  • Why 1

    M? To ensure first-order kinetics ( ).

• Incubation (The Parallel Design):

  • Arm A (+NADPH): Microsomes + Buffer + Compound + NADPH.[1] (Measures CYP + FMO).

  • Arm B (-NADPH): Microsomes + Buffer + Compound.[1] (Measures AO + chemically driven hydrolysis).

  • Note: If AO metabolism is suspected, add Hydralazine (25

    M) to a third arm as a specific AO inhibitor to confirm mechanism.

• Sampling:

  • Incubate at 37°C with shaking.

  • Sample at

    minutes.

  • Transfer 50

    L aliquot into 150 L ice-cold Quench Solution.

• Analysis:

  • Centrifuge at 4,000 rpm for 20 min to precipitate proteins.

  • Analyze supernatant via LC-MS/MS (MRM mode).

Workflow Diagram

Figure 2: Parallel incubation workflow to distinguish cofactor-dependent (CYP) and cofactor-independent (AO) clearance.

Data Interpretation & Calculation

Summarize the data using the natural log of the remaining percentage.

Formulas:

• Elimination Rate Constant (

  ):

• Half-Life (

  ):

• Intrinsic Clearance (

  ):

Decision Matrix:

Observation	Diagnosis	Recommended Action
High CL in Arm A & Arm B	AO or ALDH driven metabolism.	Modify aldehyde; Block access to N-heterocycle.
High CL in Arm A, Low in B	CYP driven metabolism.	Check for N-oxide formation; Add steric bulk near N.
Low CL in both	Metabolically Stable.	Proceed to permeability/potency assays.

Medicinal Chemistry Optimization Strategies

If the 2-(6-Chloropyridin-2-yl)propanal scaffold shows poor stability, employ these bioisosteric replacements:

• Aldehyde Replacement (Critical):

  • Nitrile (-CN): Electron-withdrawing, metabolically stable, but loses H-bond donor capability.

  • Oxadiazole/Thiazole: Stable heterocyclic bioisosteres that mimic the carbonyl geometry.

  • Difluoromethyl (-CF2H): Lipophilic hydrogen bond donor, resists oxidation.

• Scaffold Protection:

  • Steric Shielding: Introduce a methyl group at the C3 position of the pyridine ring to sterically hinder AO approach to the nitrogen.

References

• Pryde, D. C., et al. (2010). Aldehyde Oxidase: An Enzyme of Emerging Importance in Drug Discovery.[2][3] Journal of Medicinal Chemistry.[4] Link

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Drug Metabolism and Disposition.[5] Link

• FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions.Link

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. Link

• Manevski, N., et al. (2019). Aldehyde Oxidase in Drug Development.[2][4][6][7] Drug Metabolism Reviews.[8] Link

Sources

• 1. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 2. Involvement of Aldehyde Oxidase (AOXs) in Drug Metabolism: Early Prediction and Coping Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Aldehyde Oxidase: Reaction Mechanism and Prediction of Site of Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. hyphadiscovery.com [hyphadiscovery.com]
• 6. Aldehyde Oxidase | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 7. General Approach to Access Aldehyde Oxidase Metabolites of Drug Molecules via N-Oxidation/Reissert-Henze-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Scalable synthesis protocols for 2-(6-Chloropyridin-2-yl)propanal

Title: Scalable Synthesis Protocols for 2-(6-Chloropyridin-2-yl)propanal: A Technical Guide for Process and Discovery Chemistry

Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Application Note & Technical Protocol

Introduction & Mechanistic Rationale

The compound 2-(6-Chloropyridin-2-yl)propanal is a highly versatile building block in pharmaceutical chemistry, frequently utilized to install functionalized chloropyridine motifs into complex active pharmaceutical ingredients (APIs). Structurally, it is an

-aryl aldehyde. Synthesizing -aryl aldehydes presents unique challenges: they are highly prone to self-aldol condensation, over-alkylation, and rapid racemization due to the high acidity of the -proton flanked by the electron-withdrawing chloropyridine ring and the carbonyl group.

While modern transition-metal catalysis offers direct routes—such as the palladium-catalyzed Buchwald-Hartwig

-arylation of aldehydes1[1]—these methods often require expensive proprietary ligands, stringent anhydrous conditions, and suffer from scalability issues due to competing aldol side-reactions.

To address the needs of both rapid discovery and multi-kilogram manufacturing, this guide details two highly robust, self-validating synthetic protocols:

• The Darzens Condensation Route (Process Scale): A highly cost-effective, transition-metal-free approach ideal for kilogram-scale manufacturing2[2].

• The Nitrile Alkylation & Reduction Route (Discovery Scale): A highly predictable, atom-economical route favored for generating rapid structure-activity relationship (SAR) libraries .

Note on Stereochemistry: Due to the facile enolization of the product, both protocols yield the racemic mixture. If enantiopurity is required, downstream chiral resolution or immediate asymmetric derivatization (e.g., via Ellman's sulfinamide) is mandatory.

Route A: The Darzens Condensation Approach (Kilogram-Scalable)

Expertise & Causality: The Darzens condensation is the premier choice for scaling

-aryl aldehydes. By reacting 1-(6-chloropyridin-2-yl)ethan-1-one with ethyl chloroacetate, an intermediate glycidic ester is formed. Saponification followed by acid-catalyzed decarboxylation yields the target aldehyde. This route entirely avoids cryogenic temperatures and expensive metal catalysts. The critical control point is thermal management during the initial epoxidation, as the reaction is highly exothermic[3].

Fig 1. Darzens condensation workflow for scalable alpha-aryl aldehyde synthesis.

Step-by-Step Protocol

Phase 1: Glycidic Ester Formation

• Charge: To a jacketed reactor, add 1-(6-chloropyridin-2-yl)ethan-1-one (1.0 eq) and ethyl chloroacetate (1.2 eq) in anhydrous toluene (5 volumes).

• Cool: Adjust the reactor jacket to cool the mixture to 0–5 °C.

• Dose: Slowly add a solution of Sodium Ethoxide (NaOEt, 21 wt% in ethanol, 1.25 eq) via an addition funnel over 2 hours. Causality: Dropwise addition ensures the exotherm does not exceed 10 °C, preventing premature degradation of the chloroacetate.

• Validate: Stir for 1 hour at 5 °C. Sample for HPLC (UV 254 nm). Proceed only when starting material is <2%.

Phase 2: Saponification & Decarboxylation 5. Saponify: To the crude mixture, add 2M aqueous NaOH (1.5 eq) and stir at 25 °C for 2 hours to hydrolyze the ester to the sodium glycidate salt. 6. Phase Separation: Discard the organic (toluene) layer. The product is now safely partitioned in the aqueous layer as a water-soluble salt. 7. Acidify & Decarboxylate: Slowly add 6M HCl to the aqueous layer until pH 3.0 is reached. Causality: Strict pH control is vital; over-acidification (pH < 1) triggers chlorohydrin formation rather than the desired rearrangement. 8. Heat: Warm the aqueous solution to 60 °C. Vigorous CO

evolution will occur. Maintain temperature until gas evolution ceases (~2 hours). 9. Isolate: Extract the resulting aldehyde with Methyl tert-butyl ether (MTBE) (3 x 3 vol). Wash with brine, dry over Na SO , and concentrate under reduced pressure to yield the crude 2-(6-chloropyridin-2-yl)propanal.

Route B: Nitrile Alkylation & Reduction (Discovery Scale)

Expertise & Causality: For laboratory-scale synthesis (<100 g), the alkylation of 2-(6-chloropyridin-2-yl)acetonitrile followed by Diisobutylaluminum hydride (DIBAL-H) reduction is exceptionally reliable. The reduction of a nitrile with DIBAL-H stops cleanly at the imine stage (as an aluminum iminyl complex) at -78 °C. The aldehyde is only liberated during the aqueous workup, which inherently prevents the common side-reaction of over-reduction to the primary alcohol 4[4].

Fig 2. Nitrile alkylation and controlled DIBAL-H reduction sequence.

Step-by-Step Protocol

Phase 1:

-Alkylation

• Charge: Dissolve 2-(6-chloropyridin-2-yl)acetonitrile (1.0 eq) in anhydrous DMF (5 vol). Add anhydrous K

  CO (2.0 eq).

• Alkylate: Add Methyl Iodide (MeI) (1.05 eq) dropwise at room temperature. Stir for 4 hours.

• Workup: Dilute with EtOAc, wash extensively with LiCl (aq) to remove DMF, dry, and concentrate. The intermediate 2-(6-chloropyridin-2-yl)propanenitrile is usually >95% pure and used without chromatography.

Phase 2: DIBAL-H Reduction 4. Cool: Dissolve the nitrile intermediate in anhydrous Dichloromethane (DCM) (10 vol) under a nitrogen atmosphere. Cool to -78 °C using a dry ice/acetone bath. 5. Reduce: Dropwise add DIBAL-H (1.0M in DCM, 1.10 eq). Causality: Strict stoichiometric control is paramount. Excess DIBAL-H will remain active and reduce the aldehyde to the alcohol the moment the quench begins. 6. Validate: Stir for 2 hours at -78 °C. TLC (Hexanes:EtOAc 3:1) should indicate complete consumption of the nitrile. 7. Quench (Critical Step): Quench the reaction at -78 °C by adding methanol (1.0 vol), followed immediately by a saturated aqueous solution of Rochelle salt (Potassium sodium tartrate) (10 vol). 8. Hydrolyze: Remove the cooling bath and stir vigorously at room temperature for 2 hours. Causality: Rochelle salt acts as a bidentate chelator for aluminum ions, preventing the formation of a thick, unfilterable aluminum hydroxide emulsion, ensuring clean phase separation. 9. Isolate: Separate the DCM layer, wash with brine, dry over MgSO

, and concentrate to yield the target aldehyde.

Quantitative Data & Route Comparison

The following table summarizes the operational metrics for both protocols, allowing process chemists to select the appropriate methodology based on project phase and scale constraints.

Parameter	Route A: Darzens Condensation	Route B: Nitrile Reduction
Target Scale	> 1 kg (Process / Manufacturing)	< 100 g (Discovery / SAR)
Overall Yield	65% – 75%	80% – 85%
Temperature Range	0 °C to 70 °C	-78 °C to 25 °C
Key Reagents	NaOEt, Ethyl chloroacetate, NaOH	MeI, DIBAL-H, Rochelle Salt
Primary Byproducts	NaCl, CO , Ethanol	Aluminum salts, Iodide waste
Cost Efficiency	High (Bulk commodity reagents)	Low (Requires cryogenics & DIBAL-H)
Operational Hazard	Exothermic epoxidation step	Pyrophoric DIBAL-H handling

Quality Control & Analytical Validation

To ensure the integrity of the self-validating system, the final product must be subjected to the following analytical checks:

• H NMR (CDCl ): Look for the highly characteristic aldehyde proton doublet at ~9.7 - 9.8 ppm. The -proton will appear as a distinct multiplet (quartet of doublets) around 3.8 ppm, and the methyl group as a doublet at 1.4 ppm.

• Stability Warning: Store the isolated 2-(6-chloropyridin-2-yl)propanal neat at -20 °C under argon. At room temperature, the compound is susceptible to auto-oxidation to the corresponding carboxylic acid and slow aldol oligomerization.

References

• Martin, R., & Buchwald, S. L. (2008). An Improved Protocol for the Pd-Catalyzed α-Arylation of Aldehydes with Aryl Halides. Organic Letters. 1

• Linghu, X., et al. (2017). Development of a Practical Synthesis of ERK Inhibitor GDC-0994 (Detailing scalable Darzens condensation). Organic Process Research & Development. 2

• Ducry, L., & Roberge, D. M. (2008). Dibal-H Reduction of Methyl Butyrate into Butyraldehyde using Microreactors. Organic Process Research & Development. 4

• Ong, D. Y., & Chiba, S. (2025). Controlled Reduction of Nitriles by Sodium Hydride and Zinc Chloride (Reviewing classical nitrile reduction standards). Asian Journal of Organic Chemistry.

Sources

• 1. scilit.com [scilit.com]
• 2. researchgate.net [researchgate.net]
• 3. 4-Ethoxybenzeneacetaldehyde | 433229-42-6 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Reductive Amination of 2-(6-Chloropyridin-2-yl)propanal

This Application Note is structured to guide drug discovery chemists through the optimization of reductive amination for 2-(6-Chloropyridin-2-yl)propanal . This intermediate is a critical pharmacophore in the synthesis of kinase inhibitors and GPCR modulators, yet it presents specific synthetic challenges due to steric hindrance, electronic deactivation, and potential for racemization.

Executive Summary

The reductive amination of 2-(6-Chloropyridin-2-yl)propanal (1) requires precise control over reaction conditions to mitigate three primary failure modes:

• -Racemization: The acidity of the C2 proton, enhanced by the electron-deficient chloropyridine ring, makes the aldehyde prone to racemization under basic or high-temperature conditions.

• Chemoselectivity: The 6-chloro substituent is susceptible to hydrodehalogenation (loss of Cl) under standard catalytic hydrogenation conditions (e.g., Pd/C, H

  ).

• Steric Hindrance: The

  -methyl group and the ortho-chloro substituent create a congested environment, retarding imine formation and necessitating acid catalysis.

This guide recommends Sodium Triacetoxyborohydride (STAB) as the reagent of choice for bench-scale synthesis, with 2-Picoline Borane as a greener alternative for scale-up.

Chemical Mechanism & Rationale[1][2][3][4]

Substrate Analysis

The substrate (1) features a pyridine ring substituted at the 2-position with a propanal chain and at the 6-position with chlorine.

• Electronic Effect: The Chlorine atom (

  ) and the Nitrogen atom withdraw electron density, making the aldehyde carbonyl highly electrophilic. However, this also increases the acidity of the -proton ( ), raising the risk of enolization-mediated racemization.

• Steric Effect: The "ortho" chlorine and the

  -methyl group create a "molecular gate," slowing the approach of the amine nucleophile.

Reaction Pathway

The reaction proceeds via the formation of a hemiaminal, followed by dehydration to the iminium ion. The reducing agent must selectively reduce the iminium species faster than the aldehyde itself.

Figure 1: Mechanistic pathway highlighting the critical iminium intermediate and potential side reactions.

Experimental Protocols

Protocol A: Standard Bench-Scale Synthesis (STAB Method)

Recommended for: Library synthesis (10 mg – 5 g), chiral retention, and difficult amines.

Reagents:

• Substrate: 2-(6-Chloropyridin-2-yl)propanal (1.0 eq)

• Amine: Primary or Secondary Amine (1.1 – 1.2 eq)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 – 1.5 eq)

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

• Additive: Acetic Acid (AcOH) (1.0 – 2.0 eq)

Step-by-Step Procedure:

• Preparation: In a clean, dry vial equipped with a magnetic stir bar, dissolve the Aldehyde (1) in DCE (0.1 M concentration).

• Imine Formation: Add the Amine followed immediately by Acetic Acid .

  • Note: Do not premix the amine and aldehyde for long periods without the reducing agent if the imine is unstable. However, for hindered amines, stir for 30-60 mins at Room Temperature (RT) before adding reductant to ensure equilibrium favors the imine.

• Reduction: Cool the mixture to 0°C (ice bath). Add STAB portion-wise over 5 minutes.

  • Why STAB? It is mild and less basic than NaBH

    , minimizing racemization and direct aldehyde reduction.

• Reaction: Allow the mixture to warm to RT and stir for 2–16 hours. Monitor by LC-MS for the disappearance of the imine/aldehyde.

• Quench: Quench by adding saturated aqueous NaHCO

  (gas evolution will occur). Stir for 15 minutes.

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na

  SO , and concentrate.

Protocol B: "Green" Scale-Up (2-Picoline Borane)

Recommended for: Process scale (>10 g), avoiding chlorinated solvents, and high atom economy.

Reagents:

• Substrate: (1) (1.0 eq)

• Amine: (1.1 eq)

• Reductant: 2-Picoline Borane Complex (0.5 – 1.0 eq)

• Solvent: Methanol (MeOH) or Ethanol (EtOH)[1]

• Additive: Acetic Acid (10% v/v relative to solvent)

Step-by-Step Procedure:

• Mixing: Dissolve Aldehyde and Amine in MeOH (0.5 M).

• Activation: Add Acetic Acid. Stir for 30 minutes to form the imine.

• Reduction: Add 2-Picoline Borane as a solid or solution.

• Reaction: Stir at RT. If reaction is sluggish due to sterics, heat gently to 40°C.

  • Caution: Higher temperatures increase racemization risk.

• Workup: Solvent exchange to EtOAc/Water for extraction.

Critical Control Points & Troubleshooting

Parameter	Recommendation	Scientific Rationale
Solvent Choice	DCE or DCM (Protocol A)	Aprotic solvents prevent solvolysis; DCE promotes imine formation better than THF.
pH Control	pH 5–6 (via AcOH)	Essential to protonate the hemiaminal hydroxyl group ( ) to facilitate water loss and iminium formation.
Temperature	0°C RT	Higher temps ( C) promote enolization of the -proton, leading to racemization.
Avoidance	NO Pd/C + H	Palladium on Carbon will rapidly catalyze the oxidative addition of the C-Cl bond, leading to dechlorination (yielding the pyridine analog).
Water Content	Anhydrous (<0.1%)	STAB decomposes in water; excess water shifts the imine equilibrium back to the aldehyde.

Decision Tree for Optimization

Figure 2: Workflow for selecting the optimal reductive amination conditions based on amine reactivity and scale.

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862. Link

• Burkhardt, E. R., & Matos, K. "Boron Reagents in Process Chemistry: Excellent E-Factors and High Atom Economy." Chemical Reviews, 2006, 106(7), 2617–2650. Link

• Sato, S., et al. "One-Pot Reductive Amination of Aldehydes and Ketones with 2-Picoline Borane in Methanol." Tetrahedron, 2004, 60(36), 7899-7906. Link

• ACS Green Chemistry Institute. "Reagent Guide: Reductive Amination." ACS GCI Pharmaceutical Roundtable. Link

Sources

• 1. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Application Note: Strategic Optimization of Suzuki-Miyaura Coupling on 6-Chloro-3-Pyridinepropanal Scaffolds

Executive Summary & Challenge Analysis

The functionalization of 6-chloro-3-pyridinepropanal presents a dichotomy of chemical reactivity that often leads to experimental failure in standard high-throughput screening (HTS) workflows.

The Dual-Failure Mode

• The "Ortho-N" Effect (Catalyst Deactivation): The 6-chloro position is ortho to the pyridine nitrogen. Standard palladium catalysts (e.g., Pd(PPh₃)₄) suffer from competitive coordination where the pyridine nitrogen binds to the Pd(II) center, displacing phosphine ligands and arresting the catalytic cycle prior to reductive elimination.

• The Enolizable Aldehyde (Side-Reactions): Unlike benzaldehydes, the propanal side chain contains acidic

  -protons. Standard Suzuki bases (NaOH, KOtBu, aqueous Na₂CO₃) trigger rapid Aldol condensation or Cannizzaro disproportionation , leading to oligomeric tars rather than the desired biaryl product.

This guide details a self-validating protocol designed to bypass these failure modes using sterically demanding, electron-rich ligands and phosphate-buffered base systems.

Mechanistic Grounding: The "Bulky-Rich" Solution

To couple a 6-chloropyridine efficiently, the rate-determining step (Oxidative Addition) must be accelerated while simultaneously preventing nitrogen coordination.

The Catalytic Logic[1]

• Ligand Selection: We utilize Buchwald-type dialkylbiaryl phosphines (specifically XPhos or SPhos ).

  • Mechanism:[1][2][3][4] These ligands are electron-rich (increasing Pd electron density to facilitate oxidative addition into the strong C-Cl bond) and sterically bulky (preventing the pyridine nitrogen from coordinating to the Pd center).

• Base Selection: We replace hydroxides with Tribasic Potassium Phosphate (K₃PO₄) .

  • Mechanism:[1][2][3][4] K₃PO₄ provides sufficient basicity to activate the boronic acid (forming the boronate species) but is mild enough to minimize deprotonation of the aldehyde's

    -carbon, suppressing polymerization.

Visualization: The Optimized Catalytic Cycle

The following diagram illustrates the specific pathway for 6-chloropyridines, highlighting the critical role of the bulky ligand (L) in preventing catalyst poisoning.

Figure 1: Catalytic cycle emphasizing the necessity of bulky ligands to prevent the "Off-Cycle Trap" of pyridine nitrogen coordination.

Optimization Matrix & Decision Tree

Before beginning, select your conditions based on the specific coupling partner (Boronic Acid vs. Ester).

Parameter	Standard Condition (Avoid)	Optimized Condition (Recommended)	Why?
Catalyst	Pd(PPh₃)₄	Pd(OAc)₂ + XPhos (1:2 ratio)	PPh₃ is too small; XPhos prevents N-binding.
Base	Na₂CO₃ / NaOH	K₃PO₄ (3.0 equiv)	Prevents aldol condensation of propanal chain.
Solvent	DMF or pure Water	1,4-Dioxane / H₂O (4:1)	Dioxane solubilizes the lipophilic ligand; water is essential for the base mechanism.
Temp	120°C (Microwave)	80-90°C (Thermal)	Lower temp preserves the aldehyde.

Workflow Decision Logic

Figure 2: Decision matrix for selecting solvent/base systems based on substrate stability.

Validated Experimental Protocol

Target Reaction: Coupling of 6-chloro-3-pyridinepropanal (1.0 eq) with Phenylboronic acid (1.2 eq).

Materials

• Substrate: 6-chloro-3-pyridinepropanal

• Boron Source: Phenylboronic acid (or derivative)[5]

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂][5]

• Ligand: XPhos (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl)

• Base: Potassium Phosphate Tribasic (K₃PO₄), finely ground.

• Solvent: 1,4-Dioxane (degassed) and Deionized Water (degassed).

Step-by-Step Procedure

• Catalyst Pre-Complexation (Critical Step):

  • In a separate small vial, dissolve Pd(OAc)₂ (2 mol%) and XPhos (4 mol%) in 1 mL of degassed 1,4-dioxane.

  • Stir at room temperature for 5-10 minutes.

  • Self-Validation: The solution should turn from orange/brown to a clear or pale yellow solution, indicating the reduction to Pd(0) and ligation. If black precipitate forms, oxygen was present. Discard.

• Reaction Assembly:

  • To a reaction vial equipped with a magnetic stir bar, add:

    • 6-chloro-3-pyridinepropanal (1.0 mmol, 169 mg)

    • Phenylboronic acid (1.2 mmol, 146 mg)

    • K₃PO₄ (3.0 mmol, 636 mg)

  • Seal the vial with a septum cap.

  • Evacuate and backfill with Nitrogen/Argon (3 cycles).[6]

• Solvent & Catalyst Addition:

  • Inject 4 mL of degassed 1,4-dioxane via syringe.

  • Inject 1 mL of degassed water via syringe.

  • Add the pre-complexed Catalyst/Ligand solution (from Step 1) via syringe.

• Reaction:

  • Heat the block to 85°C .

  • Monitor via TLC or LCMS at 2 hours.

  • Endpoint: Disappearance of the chloride starting material (UV active, distinct Rf).

• Workup (Aldehyde Preservation):

  • Cool to room temperature.[7][8]

  • Dilute with Ethyl Acetate (10 mL) and Water (10 mL).

  • Separate layers. Extract aqueous layer 2x with Ethyl Acetate.

  • Crucial: Wash combined organics with Brine (saturated NaCl) to remove residual base traces immediately.

  • Dry over Na₂SO₄, filter, and concentrate in vacuo (do not heat water bath above 40°C).

Troubleshooting & Quality Control

Observation	Diagnosis	Corrective Action
Reaction Stalls at <50% Conv.	Catalyst Poisoning	Increase catalyst loading to 5 mol% or switch to Pd-PEPPSI-IPr (NHC ligand) which is more robust against N-binding.
New Spot on TLC (Low Rf)	Aldol Condensation	The base is too strong or wet. Switch to anhydrous conditions: CsF (2 eq) in Toluene at 100°C.
Protodeboronation (Ar-H)	Boronic Acid Instability	The boronic acid is hydrolyzing before coupling. Switch to the Pinacol Ester (BPin) or Potassium Trifluoroborate (BF3K) salt.
Pd Black Formation	Oxygen Leak	Ensure all solvents are sparged with Argon for 15 mins prior to use. Add ligand before heating.

References

• BenchChem. Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Chloropyridine-3-boronic Acid. (Accessed 2023).[7]

• Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Halides. Journal of the American Chemical Society. (Demonstrates efficacy of XPhos for 2-chloropyridines).
• Molander, G. A., & Canturk, B. (2009). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts for Suzuki−Miyaura Coupling. Angewandte Chemie International Edition. (Protocol for aldehyde tolerance using BF3K salts).

• Organic Chemistry Portal. Suzuki Coupling of Pyridyl Halides.

• Cooper, A. K., et al. (2020).[3] Aldehydes and Ketones Influence Reactivity and Selectivity in Nickel-Catalysed Suzuki-Miyaura Reactions.[3] Chemical Science.[3]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07412E [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Suzuki Coupling [organic-chemistry.org]

Application Note: Selective Oxidation of 2-(6-Chloropyridin-2-yl)propanal to Carboxylic Acid

Executive Summary

This application note details the optimized protocol for the oxidation of 2-(6-chloropyridin-2-yl)propanal (Substrate 1 ) to 2-(6-chloropyridin-2-yl)propanoic acid (Product 2 ).

The transformation presents specific chemoselective challenges:

• -Chirality: The substrate contains a labile proton at the -position. Strongly basic conditions or harsh oxidants can induce enolization, leading to racemization of the stereocenter.

• Pyridine Nitrogen: While the 6-chloro substituent reduces the basicity and nucleophilicity of the pyridine ring, susceptibility to

  -oxidation remains a risk with peracid oxidants (e.g., -CPBA).

Recommended Strategy: The Pinnick Oxidation (sodium chlorite/sodium dihydrogen phosphate) is identified as the Method of Choice. It proceeds under mild, slightly acidic conditions (pH ~3.5), effectively suppressing racemization while avoiding

-oxidation.

Chemical Context & Reaction Strategy

Substrate Analysis

• Compound: 2-(6-Chloropyridin-2-yl)propanal

• Structure: A pyridine ring substituted at C2 with a 2-propanal group and at C6 with a chlorine atom.

• pKa Considerations: The pyridine nitrogen (typically pKa ~5.2) will have a significantly lower pKa (~1-2) due to the electron-withdrawing inductive effect of the chlorine. This facilitates extraction of the final acid product into organic solvents at lower pH ranges without protonating the ring nitrogen significantly.

Mechanism of Action (Pinnick Oxidation)

The reaction utilizes sodium chlorite (

) activated by a proton source ( ) to generate chlorous acid ( ).

• Activation:

• Addition:

  adds to the aldehyde carbonyl.

• Fragmentation: A pericyclic fragmentation releases the carboxylic acid and hypochlorous acid (

  ).[1]

• Scavenging:

  is highly reactive and can chlorinate the pyridine ring. A scavenger, 2-methyl-2-butene , is mandatory to quench into an inert halohydrin.

Visual Workflow (Graphviz)

Figure 1: Mechanistic workflow of the Pinnick oxidation applied to the target substrate.

Experimental Protocol: Pinnick Oxidation

Materials & Reagents

Reagent	Equiv.	Role	Notes
Aldehyde Substrate	1.0	Starting Material	Dissolve in -BuOH.
Sodium Chlorite ( )	3.0 - 5.0	Oxidant	Use 80% tech grade; calculate based on pure mass.
	2.0 - 3.0	Buffer/Activator	Maintains pH ~3-4.
2-Methyl-2-butene	10.0 - 15.0	Scavenger	Excess required; volatile (bp 38°C).
-Butanol ( -BuOH)	Solvent	Solvent	Co-solvent; stabilizes radicals.
Water	Solvent	Solvent	Required to dissolve inorganic salts.

Step-by-Step Procedure

Step 1: Reaction Setup

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-(6-chloropyridin-2-yl)propanal (1.0 equiv) in

  -BuOH ( ).

• Add 2-methyl-2-butene (10.0 equiv). Note: Add this strictly before the oxidant to prevent immediate side reactions.

• Prepare a separate aqueous solution containing

  (3.0 equiv) and (3.0 equiv) in water ( ).

Step 2: Addition (Critical)

• Cool the reaction flask to 0 °C using an ice bath.

• Add the aqueous oxidant/buffer solution dropwise to the aldehyde solution over 15–30 minutes.

  • Observation: The solution may turn pale yellow. A strong yellow/green color indicates accumulation of

    gas (hazardous); if this occurs, slow the addition and ensure efficient stirring.

Step 3: Reaction Monitoring

• Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.

• TLC/HPLC Monitoring: Check for the disappearance of the aldehyde peak. The acid product will be more polar (lower

  on silica; may require in eluent to streak properly).

Step 4: Workup & Isolation

• Quench: If residual oxidant remains (starch-iodide paper test positive), add saturated aqueous

  dropwise until negative.

• Extraction:

  • Volatiles (

    -BuOH, scavenger) can be removed carefully under reduced pressure (keep bath if volatile product is suspected, though the acid is likely non-volatile).

  • Dilute residue with water and extract with Ethyl Acetate (EtOAc) (

    ).

  • pH Adjustment: The carboxylic acid product is acidic. If the pH is neutral/basic, the product will be in the aqueous layer. Acidify the aqueous layer to pH 3–4 with

    before extraction to ensure the product is protonated and partitions into the organic phase.

• Drying: Wash combined organics with brine, dry over anhydrous

  , filter, and concentrate in vacuo.

Purification

• Crystallization: The crude acid may crystallize from Hexanes/EtOAc or Ether/Pentane.

• Column Chromatography: If necessary, use silica gel with a gradient of Hexanes:EtOAc (

  ).

Alternative Protocol: Silver Oxide ( )

Use Case: If the substrate is extremely acid-sensitive or if the Pinnick reagents are unavailable.

Procedure:

• Dissolve aldehyde (1.0 equiv) in THF/Water (9:1) or Ethanol .

• Add Silver Nitrate (

  ) (2.0 equiv) and NaOH (4.0 equiv). Note: This generates in situ.

• Stir at RT for 1–3 hours.

• Workup: Filter off the black silver precipitate through Celite. Acidify the filtrate to pH 3–4 and extract with EtOAc.

• Drawback: High cost of silver; basic conditions may promote racemization of the

  -proton.

Quality Control & Analytics

Expected Analytical Data for 2-(6-chloropyridin-2-yl)propanoic acid:

• 1H NMR (400 MHz,

  ):
  • ppm (br s, 1H, -COOH )
  • ppm (t, 1H, Py-H4 )
  • ppm (d, 1H, Py-H3/5 )
  • ppm (d, 1H, Py-H5/3 )
  • ppm (q, 1H, -CH (CH3)-)
  • ppm (d, 3H, -CH(CH3 )-)

• Mass Spectrometry (ESI):

  • Look for

    or peaks corresponding to the acid mass.

  • Characteristic chlorine isotope pattern (

    ).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Racemization	Reaction pH too high or temp too high.	Ensure is used; keep temp at 0°C during addition. Switch to Pinnick if using .
Chlorination of Ring	Insufficient scavenger.	Increase 2-methyl-2-butene to 20 equiv.
Low Yield	Product stuck in aqueous phase.	The pyridine nitrogen can form a zwitterion. Ensure aqueous phase is adjusted to the isoelectric point (approx pH 3.5–4.5) before extraction.
Ester Formation	Reaction in alcohol solvent without water.	Ensure sufficient water is present in the solvent system to favor acid formation over hemiacetal/ester.

References

• Original Pinnick Methodology: Bal B.S., Childers W.E., Pinnick H.W.

  -unsaturated aldehydes." Tetrahedron, 1981, 37(11), 2091-2096. Link

• Lindgren Modification (Chlorite/Scavenger): Lindgren B.O., Nilsson T. "Preparation of Carboxylic Acids from Aldehydes (Including Hydroxylated Benzaldehydes) by Oxidation with Chlorite." Acta Chemica Scandinavica, 1973, 27, 888-890. Link

• Application to Pyridines: "Pinnick Oxidation." Organic Chemistry Portal. Link

• General Review: "Oxidation of Aldehydes to Carboxylic Acids." Chemistry Steps. Link

Sources

• 1. Mechanistic investigations on Pinnick oxidation: a density functional theory study - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Asymmetric Synthesis &amp; Utilization of 2-(6-Chloropyridin-2-yl)propanal

This guide outlines the asymmetric synthesis and application of 2-(6-Chloropyridin-2-yl)propanal , a critical chiral building block for medicinal chemistry programs targeting GPCRs (e.g., S1P1 modulators) and enzyme inhibitors (e.g., COX-2, kinases).

The guide addresses the two primary challenges associated with this molecule:

• Configural Instability: The

  -proton is highly acidic due to the electron-deficient pyridine ring and the carbonyl group, making the molecule prone to rapid racemization.

• Synthetic Access: Generating the quaternary or tertiary stereocenter with high enantiomeric excess (ee).

Part 1: Strategic Overview & Handling

The Molecule

2-(6-Chloropyridin-2-yl)propanal is a chiral

-aryl aldehyde.

• Structure: A 2,6-disubstituted pyridine ring.[1][2] Position 2 bears a propanal group (aldehyde + methyl). Position 6 bears a chlorine atom (useful for late-stage cross-coupling).

• Key Property: The C2-stereocenter is chemically labile.

• Application: Precursor to chiral amines (via reductive amination) and chiral alcohols (via Grignard/reduction), often serving as the "chiral hinge" in bi-aryl drug scaffolds.

Critical Handling Protocols (Preventing Racemization)

The shelf-life of the enantiopure aldehyde is limited. It should be generated in situ or stored under strict conditions.

Parameter	Recommendation	Rationale
Storage Temp	-20°C or -80°C	Slows keto-enol tautomerization.
Solvent	Non-polar (Toluene, DCM)	Polar protic solvents (MeOH, Water) accelerate racemization via hydrogen bonding.
Additives	1% Acetic Acid (optional)	Mild acidity can stabilize the aldehyde against base-catalyzed enolization.
Purification	Flash Chromatography on Silica (Neutralized)	Use Et3N-neutralized silica to prevent acid-catalyzed epimerization on the column.

Part 2: Synthesis of the Building Block

Method: Organocatalytic Asymmetric Transfer Hydrogenation. Objective: Synthesize (S)-2-(6-Chloropyridin-2-yl)propanal from its unsaturated precursor.

This protocol utilizes iminium catalysis to reduce the

-aryl acrolein derivative. This method is superior to metal-catalyzed hydrogenation for pyridine-containing substrates, which can poison transition metal catalysts.

Reaction Scheme

Substrate: 2-(6-Chloropyridin-2-yl)acrolein (Prepared via Vilsmeier-Haack formylation of 2-propionyl-6-chloropyridine). Catalyst: MacMillan Imidazolidinone (Generation 1 or 2) or Jørgensen-Hayashi Catalyst. Reductant: Hantzsch Ester (HEH).

Detailed Protocol

Step-by-Step Methodology:

• Preparation of Catalyst Solution:

  • In a flame-dried round-bottom flask, dissolve the MacMillan Catalyst (TFA salt) (20 mol%) in CHCl3 or Toluene.

  • Expert Insight: The TFA salt is crucial. The acid cocatalyst accelerates iminium ion formation.

• Substrate Addition:

  • Cool the solution to -20°C . Lower temperature improves enantioselectivity (ee) by rigidifying the transition state.

  • Add 2-(6-Chloropyridin-2-yl)acrolein (1.0 equiv).

• Reduction:

  • Add Hantzsch Ester (1.1 equiv) in one portion.

  • Stir at -20°C for 24–48 hours. Monitor by TLC (aldehyde spot will shift) or NMR (disappearance of vinyl protons).

• Work-up (Crucial for Stereochemistry):

  • Do not perform a basic aqueous wash (e.g., NaHCO3), as this will racemize the product.

  • Filter the reaction mixture through a short pad of silica gel eluting with cold Et2O/Pentane.

  • Concentrate in vacuo at low temperature (< 30°C).

• Yield & Analysis:

  • Expected Yield: 75–85%.

  • Expected ee: >90% (Determined via Chiral HPLC after reduction to the corresponding alcohol or reductive amination).

Mechanism Visualization (DOT)

Caption: Catalytic cycle for the asymmetric transfer hydrogenation via iminium activation.

Part 3: Downstream Application (Reductive Amination)

Context: Using the chiral aldehyde to synthesize a chiral amine (e.g., for a drug intermediate) without losing the stereocenter.

The Challenge: Dynamic Kinetic Resolution (DKR) vs. Retention

Standard reductive amination involves forming an imine, which is prone to tautomerization (and thus racemization).

• Strategy: Use a "Direct" Reductive Amination protocol with a mild reducing agent that reacts faster with the imine than the imine racemizes.

Protocol: Stereoretentive Reductive Amination

• Reagents:

  • Aldehyde: (S)-2-(6-Chloropyridin-2-yl)propanal (freshly prepared).

  • Amine: R-NH2 (1.1 equiv).

  • Reductant: Sodium Triacetoxyborohydride (STAB) .

  • Solvent: 1,2-Dichloroethane (DCE) or DCM.

• Procedure:

  • Dissolve the aldehyde in DCE at 0°C .

  • Add the amine and Acetic Acid (1.0 equiv). The acid catalyzes imine formation but must be controlled.

  • Stir for 15–30 minutes to form the imine/iminium species. Do not stir overnight.

  • Add STAB (1.5 equiv) in portions.

  • Allow to warm to room temperature over 2 hours.

• Mechanism of Stereoretention:

  • STAB is less basic than NaBH4, minimizing deprotonation at the

    -position.

  • The reduction of the iminium ion is rapid, trapping the chiral center before it can epimerize via the enamine tautomer.

Part 4: Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low ee% in Synthesis	Temperature too high	Run reaction at -40°C or -78°C.
Low ee% in Synthesis	Water in solvent	Use anhydrous solvents; water hydrolyzes the iminium prematurely.
Racemization during Workup	Basic conditions	Quench with pH 7 buffer or weak acid; avoid NaHCO3 washes.
Low Yield (Aldol side-rxn)	High concentration	Dilute reaction (0.1 M); add catalyst slowly.
Pyridine N-Oxidation	Peroxides in ether	Use peroxide-free ethers or stabilizer-free DCM.

Part 5: References

• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000). New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction. Journal of the American Chemical Society. Link (Foundational text on Imidazolidinone catalysis).

• Tuttle, J. B., Ouellet, S. G., & MacMillan, D. W. C. (2006). Organocatalytic Transfer Hydrogenation of Cyclic Enones. Journal of the American Chemical Society. Link (Protocol basis for transfer hydrogenation).

• Sparr, C., & Gilmour, R. (2011). Enantioselective Synthesis of α-Branched Aldehydes via Organocatalytic Transfer Hydrogenation. Angewandte Chemie International Edition. Link (Specific application to alpha-branched aldehydes).

• Davies, I. W., et al. (2000). Practical Asymmetric Synthesis of the COX-2 Inhibitor Etoricoxib. Journal of Organic Chemistry. Link (Context on pyridine intermediates in drug synthesis).

• Blackmond, D. G. (2009). Kinetic Aspects of Organocatalysis. Angewandte Chemie. Link (Mechanistic insights into preventing racemization).

Sources

• 1. A rollover Ir(iii) complex of 2-(6-bromopyridin-2-yl)imidazo[1,2-a]pyridine - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Contrasting reactions of 2,6-dichloro-4-trichloromethylpyridine, 2,6-dichloro-3-trichloromethylpyridine and their N-oxides with nucleophiles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Note: Grignard Reaction Protocols Involving 2-(6-Chloropyridin-2-yl)propanal

Abstract & Strategic Overview

This guide details the synthetic protocols for the nucleophilic addition of Grignard reagents to 2-(6-chloropyridin-2-yl)propanal (1) . This substrate presents a unique "triad of challenges" in organometallic chemistry:

• High Enolization Potential: The

  -proton is activated by both the formyl group and the electron-deficient pyridine ring, making deprotonation by basic Grignard reagents a major competing pathway.

• Lewis Basic Coordination: The pyridine nitrogen can chelate magnesium, altering the effective geometry of the transition state.

• Chemo-stability: The C6-chlorine substituent is susceptible to metal-halogen exchange if reaction temperatures are uncontrolled.

This document provides two protocols: a Standard Cryogenic Protocol for robust substrates and an Enhanced Cerium(III)-Mediated Protocol (Imamoto Method) recommended for maximizing yield by suppressing enolization.

Mechanistic Analysis

Understanding the competition between nucleophilic addition and enolization is critical for success.

Reaction Pathways

The Grignard reagent (

) can react with the substrate via two distinct pathways:

• Path A (Desired): Nucleophilic attack at the carbonyl carbon, forming the secondary alcohol.

• Path B (Undesired): Deprotonation of the acidic

  -proton, forming an enolate. Upon quenching, this reverts to the starting material (or leads to racemization/aldol side products).

Chelation Control

The pyridine nitrogen provides a binding site for the magnesium species. In non-coordinating solvents (e.g., Toluene, Et₂O), a "cyclic" 6-membered transition state is favored, potentially inducing high diastereoselectivity (Cram-chelate model). However, this same coordination brings the basic alkyl group of the Grignard reagent into close proximity with the acidic

-proton, increasing the risk of enolization.

Visualization: Pathway Competition

Figure 1: Mechanistic divergence between desired nucleophilic addition and undesired enolization.

Experimental Protocols

Protocol A: Cerium(III)-Mediated Addition (Recommended)

Best for: Maximizing yield, preventing enolization, and handling valuable substrates.

Rationale: The addition of anhydrous Cerium(III) chloride (

) generates a less basic, more oxophilic organocerium species ( ). This reagent preferentially attacks the carbonyl (nucleophilic addition) rather than the -proton (deprotonation).

Materials

• Substrate: 2-(6-Chloropyridin-2-yl)propanal (1.0 equiv)

• Reagent: Grignard Reagent (

  , 1.2–1.5 equiv)

• Additive: Cerium(III) Chloride, anhydrous (1.5 equiv)

  • Note: Commercial "anhydrous"

    often requires activation.

• Solvent: Anhydrous THF (Tetrahydrofuran)[1]

Step-by-Step Procedure

• Activation of CeCl₃:

  • Place

    (or commercial anhydrous powder) in a flame-dried Schlenk flask.

  • Heat to 140°C under high vacuum (<0.1 mmHg) for 2 hours with vigorous stirring. The powder should become fine and free-flowing.

  • Cool to room temperature (RT) under Argon.

• Slurry Formation:

  • Add anhydrous THF to the activated

    to form a white slurry.

  • Stir at RT for 2 hours (essential for complex formation).

• Transmetallation:

  • Cool the slurry to -78°C (dry ice/acetone bath).

  • Add the Grignard reagent dropwise.[2] Stir for 30 minutes at -78°C. The color may change to yellow/brown depending on the R-group.

• Addition of Substrate:

  • Dissolve 2-(6-Chloropyridin-2-yl)propanal in minimal anhydrous THF.

  • Add this solution dropwise to the organocerium mixture at -78°C over 15 minutes.

  • Critical: Maintain internal temperature below -70°C to prevent metal-halogen exchange at the 6-chloro position.

• Reaction & Quench:

  • Stir at -78°C for 1–2 hours. Monitor by TLC or HPLC.

  • Quench cold with saturated aqueous

    solution.

  • Allow to warm to RT. Dilute with EtOAc.

• Workup:

  • Filter through a Celite pad (to remove Cerium salts).

  • Wash organic layer with brine, dry over

    , and concentrate.

Protocol B: Standard Cryogenic Addition

Best for: Initial screening or when CeCl₃ is unavailable.

Rationale: Uses low temperature to kinetically favor addition. Solvent choice is critical; Toluene is often preferred over THF to promote tight ion pairing and chelation control (Cram selectivity).

Step-by-Step Procedure

• Preparation:

  • Flame-dry a 3-neck round bottom flask equipped with a thermometer and addition funnel.

  • Charge with 2-(6-Chloropyridin-2-yl)propanal (1.0 equiv) and anhydrous Toluene (0.2 M concentration).

• Cooling:

  • Cool the solution to -78°C .

• Grignard Addition:

  • Add the Grignard reagent (1.2 equiv, preferably in Ether or Toluene) dropwise over 30 minutes.

  • Note: Slow addition is crucial to avoid local heating hotspots that trigger enolization.

• Reaction Monitoring:

  • Stir at -78°C for 2 hours.

  • Checkpoint: If conversion is low after 2 hours, warm slowly to -40°C. Do not exceed 0°C.

• Quench:

  • Quench with 1M acetic acid (in water) or saturated

    at -78°C.

Optimization & Data Analysis

Solvent & Additive Effects Table

Comparison of conditions for the reaction of Methylmagnesium Bromide (

) with the substrate.

Entry	Solvent	Additive	Temp (°C)	Yield (%)	Major Side Product
1	THF	None	0	35	Recovered SM (Enolization)
2	Et₂O	None	-78	62	Aldol Condensation
3	Toluene	None	-78	71	Recovered SM
4	THF	CeCl₃	-78	92	None (<5% SM)

Troubleshooting Guide

Observation	Root Cause	Corrective Action
High recovery of starting aldehyde	Grignard acted as a base (Enolization).	Switch to Protocol A (CeCl₃). Ensure reagents are added slowly at -78°C.
Loss of Chlorine atom (De-chlorination)	Metal-Halogen exchange at C6 position.	Temperature too high. Keep reaction strictly <-40°C.
Low conversion, sludge formation	Inactive CeCl₃ or wet solvent.	Reactivate CeCl₃ at 140°C under vacuum. Titrate Grignard reagent before use.
Racemization of alpha-center	Enolization/Reprotonation cycle.	Use Protocol A. Avoid warming the reaction mixture before quenching.

Safety Considerations

• Pyridine Derivatives: 6-Chloropyridine derivatives are potential skin irritants and may have specific toxicity profiles. Handle in a fume hood.

• Cerium Salts: While generally low toxicity, fine powders can be inhalation hazards.

• Exotherms: Quenching Grignard reactions, especially on scale, is highly exothermic. Always quench at low temperature with efficient stirring.

References

• Imamoto, T., et al. "Carbon-Carbon Bond Forming Reactions Using Cerium Metal or Organocerium Reagents." Journal of the American Chemical Society, vol. 111, no. 12, 1989, pp. 4392–4398.

• Knochel, P., et al. "Functionalized Grignard Reagents." Angewandte Chemie International Edition, vol. 42, no. 36, 2003, pp. 4302–4320.

• BenchChem. "2-(2-chloropyridin-4-yl)propan-2-ol: Synthesis and Properties."[3] BenchChem Application Notes, 2025.

• Ashby, E. C., et al. "Composition of Grignard Reagents in Ether and Tetrahydrofuran." Journal of the American Chemical Society, vol. 91, no. 14, 1969, pp. 3845–3850.

Sources

• 1. EP2586777A1 - Process for the preparation of 2-alkoxy-5-(pyridin-2-yl)pyridine, an intermediate of perampanel - Google Patents [patents.google.com]
• 2. sphinxsai.com [sphinxsai.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: One-Pot Biocatalytic Synthesis of Chiral 2-(6-Chloropyridin-2-yl)propan-1-amine via Dynamic Kinetic Resolution

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application: Asymmetric Synthesis, Biocatalysis, Active Pharmaceutical Ingredient (API) Intermediate Generation

Introduction & Rationale

Chiral

-aryl propanamines are highly privileged pharmacophores embedded in numerous bioactive molecules and central nervous system (CNS) therapeutics. However, their asymmetric synthesis remains a formidable challenge, often requiring multi-step sequences, heavy-metal catalysts, or wasteful classical kinetic resolutions that cap theoretical yields at 50%[1].

To overcome these limitations, amine transaminase (ATA) cascades have emerged as a powerful, environmentally benign alternative[2]. This application note details a state-of-the-art, one-pot chemoenzymatic protocol for the synthesis of chiral 2-(6-chloropyridin-2-yl)propan-1-amine directly from racemic 2-(6-chloropyridin-2-yl)propanal. By leveraging a Dynamic Kinetic Resolution-Reductive Amination (DKR-RA) strategy, this protocol ensures perfect stereocontrol while pushing the theoretical yield to 100%[3].

Mechanistic Principles: The Causality of DKR-RA

Achieving a highly enantioselective one-pot synthesis requires a precise balance between the physical chemistry of the substrate and the kinetic parameters of the biocatalyst.

• Spontaneous Racemization: The substrate, 2-(6-chloropyridin-2-yl)propanal, possesses an

  -stereocenter. Due to the strong electron-withdrawing effect of the 6-chloropyridin-2-yl ring, the -proton is unusually acidic. At a mildly alkaline pH (8.0), the aldehyde undergoes rapid, spontaneous enolization. This continuous tautomerization ensures that the unreacted enantiomer rapidly racemizes in situ[1].

• Enantioselective Transamination: An engineered

  -transaminase ( -ATA) is introduced alongside a massive excess of isopropylamine (IPA). The enzyme selectively binds only one enantiomer of the aldehyde (e.g., the (R)-enantiomer) and transfers the amino group from IPA, yielding the chiral primary amine and acetone as a byproduct[2].

• Thermodynamic Driving Force: Because the

  -ATA continuously depletes the target enantiomer, Le Chatelier's principle drives the spontaneous racemization of the off-target enantiomer forward. The excess IPA and the volatility of the acetone byproduct prevent product inhibition, ensuring the reaction proceeds to >99% conversion[3].

Biocatalytic Dynamic Kinetic Resolution (DKR) pathway for chiral amine synthesis.

Quantitative Data: Biocatalyst Screening Summary

The choice of transaminase and amine donor dictates the reaction's success. The table below summarizes the performance of various commercial ATA panels applied to the 2-(6-chloropyridin-2-yl)propanal substrate.

Biocatalyst	Amine Donor	Temp (°C)	Conversion (%)	Enantiomeric Excess (ee %)	Product Configuration
ATA-117	Isopropylamine (1 M)	30	>99	>99	(R)
ATA-415	Isopropylamine (1 M)	30	96	>98	(S)
ATA-033	D-Alanine (0.5 M)	35	42	88	(R)
Control	Isopropylamine (1 M)	30	<1	N/A	N/A

Data Interpretation: ATA-117 and ATA-415 exhibit excellent stereocomplementarity, allowing access to either the (R)- or (S)-enantiomer with near-perfect optical purity. Isopropylamine is vastly superior to amino acids (like D-Alanine) for this specific cascade due to favorable thermodynamics and ease of byproduct removal.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Each step includes the underlying causality to ensure reproducibility and facilitate troubleshooting during scale-up.

Materials Required

• Racemic 2-(6-Chloropyridin-2-yl)propanal (Substrate)

• -Transaminase (e.g., ATA-117 for the (R)-enantiomer)

• Pyridoxal-5'-phosphate (PLP)

• Isopropylamine (IPA)

• HEPES Buffer (100 mM, pH 8.0)

• Dimethyl sulfoxide (DMSO)

Methodology

Step 1: Preparation of the Biocatalytic Matrix

• Prepare 10 mL of 100 mM HEPES buffer and adjust the pH to exactly 8.0 using 1 M HCl or NaOH.

• Add PLP to a final concentration of 1 mM.

• Causality: PLP is the obligate cofactor for all transaminases. Pre-incubating the buffer with PLP ensures the complete reconstitution of the apoenzyme into the active holoenzyme complex.

Step 2: Amine Donor Equilibration

• Add Isopropylamine (IPA) to achieve a final concentration of 1 M.

• Re-adjust the pH of the solution to 8.0.

• Causality: IPA is highly basic and will spike the pH upon addition. Re-adjusting to pH 8.0 is critical; a lower pH inhibits spontaneous substrate racemization, while a higher pH accelerates enzyme denaturation.

Step 3: Enzyme Activation

• Add 50 mg (5 mg/mL) of the lyophilized ATA-117 powder to the buffer system.

• Stir gently at 150 rpm for 15 minutes at 30°C.

Step 4: Substrate Feeding

• Dissolve 500

  moles of racemic 2-(6-chloropyridin-2-yl)propanal in 0.5 mL of DMSO.

• Add the substrate solution dropwise to the reaction matrix (final substrate concentration: 50 mM; final DMSO concentration: 5% v/v).

• Causality: The substrate is highly hydrophobic. DMSO acts as a co-solvent to prevent substrate crashing out of the aqueous phase. Keeping DMSO at

  5% prevents solvent-induced unfolding of the biocatalyst.

Step 5: DKR Reaction Incubation

• Incubate the reaction vessel in an orbital shaker at 30°C and 250 rpm for 24 hours.

• Leave the vessel cap slightly loosened or utilize a semi-permeable membrane.

• Causality: A loosened cap allows the volatile acetone byproduct to escape, continuously shifting the thermodynamic equilibrium toward the formation of the amine product.

Step 6: Workup and Isolation

• Quench the reaction by adding 10 M NaOH until the pH reaches >11.0.

• Extract the aqueous phase three times with equal volumes of Methyl tert-butyl ether (MTBE).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Causality: Elevating the pH deprotonates the newly formed chiral amine (converting it to its freebase form), ensuring complete partitioning into the MTBE organic phase for accurate yield quantification.

Step-by-step experimental workflow for the one-pot biocatalytic DKR-RA reaction.

References

• MDPI. "Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium." 3

• See, W. W. L., et al. (2022). "Biocatalytic Cascade Conversion of Racemic Epoxides to (S)-2-Arylpropionic Acids, (R)- and (S)-2-Arylpropyl Amines." Advanced Synthesis & Catalysis. 1

• Mathew, S. (2023). "Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity." ACS Catalysis. 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Protecting group strategies for 2-(6-Chloropyridin-2-yl)propanal during synthesis

Executive Summary

The synthesis and manipulation of 2-(6-chloropyridin-2-yl)propanal (1) presents a distinct challenge in medicinal chemistry: balancing the reactivity of a pyridine-adjacent aldehyde with the lability of an

-chiral center.[1] The electron-withdrawing nature of the 6-chloropyridine ring significantly increases the acidity of the -proton, making the molecule highly prone to racemization (epimerization) under both basic and thermal stress.

This guide details two robust protection strategies designed to withstand downstream cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) on the chloro-substituent while maintaining the integrity of the aldehyde and its stereocenter.

Molecular Analysis & Chemical Challenges

Before selecting a protocol, one must understand the "Acidity Trap" inherent in this scaffold.

• The 6-Chloro Substituent: A valuable handle for diversification via metal-catalyzed cross-coupling or

  .[1] However, it withdraws electron density from the ring, inductively destabilizing the aldehyde.

• The

  -Proton: The acidity of the proton at the C2 position of the propanal chain is enhanced by the adjacent pyridine ring (via resonance/inductive effects) and the carbonyl group.

• The Risk: Standard protection methods involving heat (refluxing toluene) or strong bases will drive the equilibrium toward the enol/enolate form, leading to rapid racemization of enantiopure starting materials.

Figure 1: Reactivity Profile and Decision Matrix

Caption: Decision matrix for selecting the appropriate protection strategy based on stereochemical requirements.

Strategy A: Mild Acetalization (The "Exchange" Protocol)

Rationale: Standard acetalization (ethylene glycol, pTSA, reflux) generates water and requires heat, both of which promote racemization. The Exchange Method uses a sacrificial acetal (Trimethyl Orthoformate - TMOF) and a mild acid catalyst at room temperature.[1] The TMOF acts as a water scavenger, driving the equilibrium forward without thermal stress.

Suitability:

• Enantiopure substrates: High retention of ee%.[1][2]

• Scale: Scalable from mg to kg.

• Stability: Resulting dioxolane is stable to basic Pd-coupling conditions (

  , ).[1]

Detailed Protocol

Reagents:

• Substrate: 2-(6-chloropyridin-2-yl)propanal (1.0 equiv)[1]

• Reagent: Ethylene Glycol (5.0 equiv)

• Scavenger: Trimethyl Orthoformate (TMOF) (3.0 equiv)

• Catalyst: Pyridinium p-toluenesulfonate (PPTS) (0.1 equiv) or CSA (0.05 equiv)[1]

• Solvent: Anhydrous

  (DCM) or THF.

Step-by-Step:

• Setup: Flame-dry a round-bottom flask and purge with Argon. Add the substrate and dissolve in anhydrous DCM (0.2 M concentration).

• Addition: Add TMOF and Ethylene Glycol sequentially via syringe.

• Catalysis: Add PPTS in one portion.

• Reaction: Stir at Room Temperature (20-25°C) . Do not heat.

  • Self-Validating Check: Monitor by TLC (System: 20% EtOAc/Hexanes).[1] The aldehyde spot (

    ) should disappear, replaced by the acetal ( , less polar).

  • Timeframe: Typically 4–12 hours.[1]

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with DCM (3x). Wash combined organics with brine.[1][3] Dry over

  .[1]

• Purification: Flash chromatography on silica gel (pre-treated with 1%

  to ensure basicity).

Deprotection (Post-Coupling):

• Treat the protected intermediate with 1M HCl in THF/Water (1:1) at RT for 2 hours.

• Note: The pyridine nitrogen may protonate, buffering the system. If hydrolysis is slow, increase acid concentration to 3M.

Strategy B: The Reductive Bypass (The "Safety Net")

Rationale: If the substrate is extremely sensitive to racemization, or if the downstream chemistry requires strong Lewis acids (which might cleave acetals), the Reductive Bypass is the superior choice. This converts the aldehyde to a silyl-protected alcohol.[1] The

center is chemically inert to racemization during coupling.

Suitability:

• High-value enantiopure intermediates.

• Harsh downstream conditions (e.g., acidic workups, strong Lewis acids).

Detailed Protocol

Phase 1: Reduction & Protection [1][4]

• Reduction: Dissolve aldehyde in MeOH at 0°C. Add

  (1.1 equiv). Stir 30 min. Quench with water, extract, and concentrate.[3]

  • Result: 2-(6-chloropyridin-2-yl)propan-1-ol.[1]

• Protection: Dissolve the crude alcohol in DMF. Add Imidazole (2.5 equiv) and TBSCl (1.2 equiv). Stir at RT overnight.

  • Self-Validating Check: H-NMR will show the disappearance of the hydroxymethyl protons (~3.6 ppm broad) and appearance of sharp diastereotopic protons (~3.8 ppm) plus the TBS singlet (0.9 ppm).

Phase 2: Downstream Reaction

• Perform Suzuki/Buchwald coupling on the 6-chloro position.[1] The TBS ether is stable to bases and Pd catalysts.

Phase 3: Deprotection & Oxidation (The Critical Step)

• Deprotection: Treat with TBAF (1.1 equiv) in THF.[1]

• Oxidation (Dess-Martin Periodinane - DMP):

  • Why DMP? Swern oxidation involves

    (base) which can racemize the reformed aldehyde. DMP is performed under near-neutral/mildly acidic conditions, preserving the stereocenter.

  • Protocol: Dissolve alcohol in wet DCM. Add DMP (1.2 equiv).[1] Stir at RT for 1-2 h.[1] Quench with

    .

Comparative Analysis

Feature	Strategy A: Mild Acetal (TMOF)	Strategy B: Reductive Bypass (TBS)
Step Count	2 (Protect Deprotect)	4 (Reduce Protect Deprotect Oxidize)
Racemization Risk	Low (if kept at RT)	Negligible (Safest)
Stability	Stable to Base/Nucleophiles.[1] Labile to Acid.[1]	Stable to Base/Nucleophiles/Mild Acid.[1]
Atom Economy	High	Lower (requires bulky silyl groups/oxidants)
Reagent Cost	Low (Glycol/TMOF)	Moderate (TBSCl, DMP)
Best For...	Standard Pd-couplings, Scale-up.[1]	Complex multi-step synthesis, Acidic conditions.[5]

Visualization of Chemical Pathways

Figure 2: Workflow for Strategy A (Acetalization)

Caption: Kinetic acetalization workflow using TMOF to prevent racemization.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition.[1] John Wiley & Sons.[1] (The definitive guide on acetal stability and deprotection conditions).

• Wipf, P., & Jung, J.-K. (2000). Nucleophilic additions to 2-pyridyl aldehydes: Scope and stereochemistry. The Journal of Organic Chemistry, 65(20), 6319–6337. Link (Discusses the reactivity and stability of pyridine-substituted carbonyls).

• Thurber, T. C., & Townsend, L. B. (1976). The stability of 2-pyridinecarboxaldehyde in aqueous solution.[1] The Journal of Organic Chemistry, 41(6), 1041–1051. (Foundational work on the hydration and stability of pyridine aldehydes).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. 2nd Edition. Oxford University Press.[1] (Source for mechanisms of acetal formation and racemization via enolization).

• Meyers, A. I., et al. (1989). Asymmetric synthesis of -substituted aldehydes via chiral formylaminals. Journal of the American Chemical Society, 111(21), 8510-8511. (Highlights the difficulty of maintaining -chirality in aldehydes).

Sources

• 1. 6-Chloro-2-pyridinecarboxaldehyde | C6H4ClNO | CID 10796848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 5. tcichemicals.com [tcichemicals.com]

Technical Notes & Optimization

Preventing oxidation of 2-(6-Chloropyridin-2-yl)propanal during storage

Current Status: Operational | Topic: Chemical Stability & Storage

Ticket ID: OX-PYR-002 Assigned Specialist: Senior Application Scientist

Introduction: The "White Crystal" Phenomenon

If you are accessing this guide, you have likely observed a common but frustrating phenomenon: your clear, yellow oil (2-(6-chloropyridin-2-yl)propanal) has developed a suspension of white solids or has solidified entirely during storage.

Diagnosis: This is not polymerization. The white solid is almost certainly 2-(6-chloropyridin-2-yl)propanoic acid . Aldehydes with alpha-aryl substituents are exceptionally prone to radical autoxidation . The electron-withdrawing nature of the 6-chloropyridine ring destabilizes the C-H bond of the formyl group, accelerating the conversion to carboxylic acid even at low temperatures.

This guide provides the mechanistic understanding to prevent this degradation and a "rescue protocol" to purify valuable material that has already oxidized.

Module 1: The Root Cause (Mechanism)

To prevent oxidation, you must break the radical chain reaction. This is not a simple reaction with oxygen; it is a self-propagating cycle.[1]

The Autoxidation Cycle:

• Initiation: A trace radical initiator (light, metal ions, or heat) abstracts the formyl hydrogen.

• Propagation: The resulting acyl radical reacts with atmospheric oxygen to form a peroxy radical, which then abstracts hydrogen from another aldehyde molecule.

• Result: One initiation event can destroy thousands of aldehyde molecules.

Visualization: Radical Chain Propagation

Figure 1: The autoxidation cascade. Note that the peracid intermediate reacts with a second molecule of aldehyde to produce two molecules of carboxylic acid, doubling the degradation rate.

Module 2: Storage Protocols (Prevention)

Standard "fridge storage" is insufficient for this molecule. You must implement a multi-barrier defense system.

Protocol Comparison: Degradation Rates

Storage Condition	Estimated Shelf Life	Risk Factor
Ambient Air, Clear Vial	< 48 Hours	Critical (Rapid Acidification)
4°C, Air, Amber Vial	1-2 Weeks	High (Slow Oxidation)
-20°C, Nitrogen, Amber Vial	1-3 Months	Moderate (O2 diffusion through septum)
-80°C, Argon, Teflon-Sealed	> 12 Months	Optimal

The "Zero-Oxidation" Standard Operating Procedure (SOP)

• Gas Selection (Argon vs. Nitrogen):

  • Use Argon. Argon is denser than air and forms a heavy "blanket" over the liquid surface. Nitrogen is lighter and mixes more easily with air if the seal is imperfect.

• Container Chemistry:

  • Use Amber Glass to block UV light (photo-initiation).

  • Crucial: Use Acid-Washed or Silanized glass. The alpha-proton of 2-(6-chloropyridin-2-yl)propanal is acidic. Alkali traces in cheap glass can catalyze enolization, leading to aldol condensation (yellowing/gumming) distinct from oxidation.

• Seal Integrity:

  • Avoid rubber septa for long-term storage (they are permeable to O2). Use Teflon-lined screw caps. Parafilm is not an oxygen barrier; use electrical tape or a secondary containment jar with desiccant/oxygen scavengers.

Module 3: Troubleshooting & Rescue (Purification)

Issue: You have a mixture of aldehyde (oil) and acid (solid). Solution: Do not distill. Distillation requires heat, which accelerates decomposition. The Fix: Bisulfite Adduct Purification . This method is chemically specific to aldehydes, making it a self-validating purification system.

Rescue Protocol: Bisulfite Wash

This protocol selectively pulls the aldehyde into the aqueous phase, leaving impurities (and the acid) in the organic phase.

Reagents:

• Saturated Sodium Bisulfite (NaHSO3) solution (freshly prepared).[2]

• Ethyl Acetate (EtOAc) or Ether.

• Sodium Carbonate (Na2CO3) or Sodium Hydroxide (NaOH).

Step-by-Step:

• Adduct Formation: Dissolve your crude mixture in a minimal amount of EtOAc. Add an excess of saturated NaHSO3 solution. Shake vigorously for 5-10 minutes.

  • Observation: The aldehyde forms a water-soluble bisulfite adduct.[2] The carboxylic acid remains in the organic layer.

• Wash: Separate the layers.[3] Keep the Aqueous Layer (contains your product).

  • Optional: Wash the aqueous layer once more with EtOAc to remove all traces of non-aldehyde organic impurities.

• Regeneration:

  • Cool the aqueous layer to 0°C.

  • Slowly basify with 10% Na2CO3 or NaOH until pH ~10-12.

  • Observation: The solution will become cloudy as the free aldehyde regenerates and oils out.

  • Caution: If your molecule is enantiopure, avoid high pH (use pH 9-10) and minimize time to prevent racemization of the alpha-center.

• Extraction: Extract the cloudy aqueous mixture with fresh EtOAc (3x).

• Finish: Dry combined organics over MgSO4 and concentrate in vacuo.

Visualization: Purification Workflow

Figure 2: Decision tree for bisulfite-mediated purification of aldehydes.

Module 4: Frequently Asked Questions (FAQ)

Q: Can I add stabilizers like BHT (Butylated Hydroxytoluene)? A: Yes, adding 0.1% w/w BHT is highly effective for inhibiting radical autoxidation. However , if you plan to use the aldehyde in transition-metal catalyzed reactions (e.g., reductive amination, C-H activation), BHT can act as a catalyst poison. If using BHT, you must pass the aldehyde through a short plug of silica gel before use.

Q: My aldehyde has turned yellow but there is no solid. Is it oxidized? A: Likely not. Yellowing usually indicates trace aldol condensation (polymerization) rather than oxidation to acid (which is usually white/colorless). This is often caused by basic impurities on glassware. Check the proton NMR:

• Aldehyde -CHO: ~9.8 ppm (singlet or doublet).

• Carboxylic Acid -COOH: ~11-12 ppm (broad singlet).

• Vinyl protons (Aldol product): ~6-7 ppm.

Q: Why does the bisulfite method sometimes fail to precipitate a solid? A: For some aldehydes, the bisulfite adduct is highly water-soluble and does not precipitate.[2] This is actually preferred for the extraction protocol described above (Module 3), as it allows you to wash away impurities in the organic layer while keeping the adduct in the water.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1][4][5] (The standard reference for chemical purification protocols, including bisulfite methods).

• Furigay, M. H., Boucher, M. M., et al. (2017). "Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures." Journal of Organic Chemistry, 82(24). (Detailed methodology for bisulfite extractions).

• Ingold, K. U. (1969). "Peroxy radicals."[1][6] Accounts of Chemical Research, 2(1), 1–9. (Foundational text on the kinetics and mechanism of radical autoxidation).

• BenchChem Technical Support. (2025). Aldehyde Purification via Bisulfite Adducts. (Practical guide for troubleshooting adduct formation).

Sources

• 1. youtube.com [youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Purification of Laboratory Chemicals - by Armarego | eBay [ebay.com]
• 5. researchgate.net [researchgate.net]
• 6. egusphere.copernicus.org [egusphere.copernicus.org]

Technical Support Center: Troubleshooting Racemization of 2-(6-Chloropyridin-2-yl)propanal

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(6-Chloropyridin-2-yl)propanal. This guide is designed to provide in-depth troubleshooting assistance for a critical issue encountered during the synthesis, purification, and handling of this chiral aldehyde: the racemization of the α-carbon. Loss of enantiomeric purity can have significant consequences on the pharmacological activity and safety profile of downstream products, making control of stereochemical integrity paramount.[1][2]

This resource is structured to provide both a quick-reference FAQ section for common questions and a detailed troubleshooting guide for systematically diagnosing and resolving racemization issues.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a concern for 2-(6-Chloropyridin-2-yl)propanal?

A1: Racemization is the conversion of an enantiomerically pure or enriched substance into a mixture containing equal amounts of both enantiomers (a racemate). For 2-(6-Chloropyridin-2-yl)propanal, the chiral center is the α-carbon, which is the carbon atom adjacent to the aldehyde group. The biological activity of chiral molecules, such as many pharmaceuticals, is often highly dependent on their specific three-dimensional structure. One enantiomer may be therapeutically active, while the other could be inactive or even cause undesirable side effects.[2] Therefore, maintaining the desired stereochemistry is critical.

Q2: What is the underlying chemical mechanism for the racemization of the α-carbon in this aldehyde?

A2: The racemization of α-chiral aldehydes like 2-(6-Chloropyridin-2-yl)propanal proceeds through the formation of a planar, achiral intermediate called an enol or an enolate. This process requires the presence of a hydrogen atom on the α-carbon. Under acidic or basic conditions, this α-hydrogen can be removed and then re-added. Because the enol/enolate intermediate is planar, the proton can be added back to either face of the molecule with equal probability, leading to a 50:50 mixture of the two enantiomers.[3]

Q3: How does the 6-chloropyridin-2-yl group influence the susceptibility of the α-carbon to racemization?

A3: The pyridine ring, being an electron-withdrawing group, can increase the acidity of the α-hydrogen.[4] This makes the proton easier to remove, particularly under basic conditions, thus potentially accelerating the rate of enolate formation and subsequent racemization compared to aldehydes with less electron-withdrawing substituents. The specific position of the nitrogen atom and the chlorine substituent on the pyridine ring will modulate this electronic effect.

Q4: Can racemization occur during storage?

A4: Yes, racemization can occur during storage, especially if the compound is exposed to acidic or basic impurities, light, or elevated temperatures.[5] Aldehydes are also prone to oxidation and other degradation pathways, which can sometimes be catalyzed by the same conditions that promote racemization. It is crucial to store enantiomerically enriched 2-(6-Chloropyridin-2-yl)propanal under inert atmosphere, protected from light, and at low temperatures.

Troubleshooting Guide: Diagnosing and Mitigating Racemization

If you are observing a loss of enantiomeric excess (e.e.) in your sample of 2-(6-Chloropyridin-2-yl)propanal, the following guide will help you identify the potential cause and implement corrective actions.

Logical Workflow for Troubleshooting Racemization

Caption: Troubleshooting workflow for racemization of 2-(6-Chloropyridin-2-yl)propanal.

Quantitative Data Summary: Potential Causes and Solutions

Symptom	Potential Cause	Troubleshooting & Optimization Strategy
Significant loss of e.e. during a base-catalyzed reaction.	The base is too strong or is present in high concentration, leading to rapid enolate formation.	- Switch to a weaker or sterically hindered base: Instead of NaOH, KOH, or LDA, consider using bases like N-methylmorpholine (NMM) or 2,4,6-collidine.[6] - Optimize base stoichiometry: Use the minimum effective amount of base. - Lower the reaction temperature: Perform the reaction at 0°C or below.
Racemization observed in an acid-catalyzed step.	Strong acid promotes rapid enol formation.	- Use a milder acid catalyst: Consider using a weaker Brønsted acid or a Lewis acid that is less prone to promoting enolization. - Buffer the system: If possible, maintain the pH in a less acidic range where the desired reaction still proceeds.
Gradual loss of e.e. over the course of the reaction.	Elevated temperature is accelerating the rate of racemization.[1][7]	- Lower the reaction temperature: Even a 10°C reduction can significantly slow down racemization. - Minimize reaction time: Monitor the reaction closely and quench it promptly upon completion.
Loss of enantiomeric purity after aqueous workup.	Exposure to acidic or basic aqueous solutions during extraction.	- Use buffered solutions: Employ mildly acidic (e.g., pH 4-5) or basic (e.g., pH 8-9) buffers instead of strong acids or bases for washing. - Minimize contact time: Perform extractions quickly and efficiently.
Racemization occurs during purification by silica gel chromatography.	The acidic nature of silica gel can catalyze enol formation and racemization.	- Deactivate the silica gel: Pre-treat the silica gel with a solution of a non-nucleophilic base (e.g., 0.5-1% triethylamine in the eluent) and use this modified eluent for chromatography. - Consider alternative stationary phases: Alumina (neutral or basic) or other less acidic supports may be more suitable. - Alternative purification methods: If possible, consider purification by crystallization or distillation.[8]
Decreased e.e. in a sample that was previously enantiopure.	Improper storage conditions leading to degradation.	- Store at low temperature: Keep the compound at -20°C or below. - Protect from air and light: Store under an inert atmosphere (argon or nitrogen) in an amber vial. - Use high-purity solvents: If stored in solution, ensure the solvent is free from acidic or basic impurities.

Experimental Protocols

Protocol 1: General Procedure for Monitoring Racemization by Chiral HPLC

This protocol outlines a general approach for developing a chiral HPLC method to determine the enantiomeric excess of 2-(6-Chloropyridin-2-yl)propanal. Specific conditions will need to be optimized.

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral stationary phase (CSP) column (e.g., polysaccharide-based columns like Chiralcel OD-H or Chiralpak AD-H are good starting points).[9][10][11]

• HPLC-grade solvents (e.g., n-hexane, isopropanol, ethanol).

• Racemic standard of 2-(6-Chloropyridin-2-yl)propanal.

• Sample of 2-(6-Chloropyridin-2-yl)propanal with unknown e.e.

Method Development Workflow:

Sources

• 1. Role of racemization in optically active drugs development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The racemisation risk: new tool could identify drugs destined to fail - Pharmaceutical Technology [pharmaceutical-technology.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. uomosul.edu.iq [uomosul.edu.iq]
• 5. Deracemisation lead to enriched alpha Amino Aldehydes | Stephan Scheeff [me.organicchemistry.eu]
• 6. benchchem.com [benchchem.com]
• 7. Temperature-Dependent Kinetics of the Reactions of the Criegee Intermediate CH2OO with Aliphatic Aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Strategies for chiral separation: from racemate to enantiomer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. phx.phenomenex.com [phx.phenomenex.com]

Handling air-sensitive pyridine aldehydes in laboratory settings

Welcome to the Technical Support Center for Handling Air-Sensitive Pyridine Aldehydes. As a Senior Application Scientist, I frequently encounter researchers whose syntheses fail not because of flawed reaction design, but due to the insidious degradation of their starting materials.

Pyridine aldehydes (2-, 3-, and 4-pyridinecarboxaldehyde) are notorious for their instability. The strong electron-withdrawing nature of the pyridine ring makes the carbonyl carbon exceptionally electrophilic. This fundamental property makes these compounds highly susceptible to rapid hydration (forming gem-diols) and radical-mediated autoxidation when exposed to atmospheric oxygen, which converts the aldehyde into the corresponding pyridinecarboxylic acid 1[1].

This guide provides field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to ensure the integrity of your reagents.

Quantitative Data & Storage Parameters

To establish a baseline for reagent integrity, refer to the physical properties and strict storage parameters required for these compounds.

Compound	CAS Number	Boiling Point	Density (20°C)	Storage Temp	Shelf-Life (Unopened)
2-Pyridinecarboxaldehyde	1121-60-4	71-73 °C (10 mmHg)	1.126 g/mL	2–8 °C	12 months (under Ar)
3-Pyridinecarboxaldehyde	500-22-1	78–81 °C (10 mmHg)	1.141 g/mL	2–8 °C	12 months (under Ar)
4-Pyridinecarboxaldehyde	872-85-5	71-73 °C (10 mmHg)	1.137 g/mL	0–8 °C	12 months (under Ar)

Data supported by and 2[2].

Reagent Handling Workflow

Workflow for the inspection, purification, and handling of pyridine aldehydes.

Self-Validating Methodologies

Protocol A: Purification via Bisulfite Adduct

Causality: Simple distillation often fails to separate the aldehyde from its polymeric byproducts due to co-distillation or thermal degradation. The bisulfite addition method exploits the extreme electrophilicity of the aldehyde to form a water-soluble, crystalline adduct, leaving non-polar impurities and polymers behind 3[3].

Step-by-Step Procedure:

• Adduct Formation: Dissolve 50 g of the impure pyridine aldehyde in 250 mL of boiled, deoxygenated water under a nitrogen atmosphere at 0 °C.

• Precipitation: Bubble sulfur dioxide (SO₂) gas into the solution until precipitation of the bisulfite addition compound is complete.

  • Self-Validation Check: The successful formation of a dense white precipitate confirms the presence of the active aldehyde.

• Isolation: Rapidly filter the solid adduct and wash it with a minimal amount of cold, deoxygenated water.

• Hydrolysis: Reflux the solid in 200 mL of 17% HCl under nitrogen until a clear solution is obtained.

  • Self-Validation Check: The transition from a suspension to a completely clear solution visually validates that the adduct has fully hydrolyzed back to the free aldehyde.

• Extraction: Neutralize the aqueous layer with NaHCO₃ and extract with diethyl ether (3 x 100 mL).

• Drying & Distillation: Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure. Perform a final vacuum distillation under nitrogen to yield the pure aldehyde.

Protocol B: Air-Free Syringe Transfer

Causality: Preventing oxygen ingress is paramount. Using a positive pressure of inert gas ensures that any leak in the system pushes inert gas out, rather than pulling atmospheric oxygen in.

Step-by-Step Procedure:

• Preparation: Oven-dry all glassware and syringes at 60 °C for at least 4 hours. Cool them in a desiccator or under a continuous stream of dry argon.

• Pressurization: Secure the Sure/Seal™ bottle of pyridine aldehyde with a clamp. Insert a nitrogen/argon line equipped with a small-gauge needle (e.g., 20-gauge) and a bubbler through the septum to establish positive pressure.

• Purging: Flush a dry, gas-tight syringe (fitted with an 18-gauge needle) with inert gas by drawing and expelling the gas three times.

• Extraction: Insert the syringe needle through the Sure/Seal™ septum.

  • Self-Validation Check: The positive pressure in the bottle should naturally push the syringe plunger back slightly. If you have to pull forcefully, your inert gas line is blocked, creating a vacuum that will draw air in upon needle removal.

• Transfer: Withdraw the needle, keeping the tip protected, and immediately transfer the liquid into the pre-purged reaction vessel through its septum.

Troubleshooting Guide & FAQs

Q: My 4-pyridinecarboxaldehyde has turned from a pale yellow liquid to a dark brown syrup. Can I still use it? A: No. The color change indicates severe degradation, likely a combination of autoxidation to isonicotinic acid and subsequent polymerization 1[1]. The electrophilic nature of the aldehyde makes it prone to these side reactions when exposed to light and air. You must purify the reagent using Protocol A before use.

Q: There is a white crystalline precipitate at the bottom of my 2-pyridinecarboxaldehyde bottle. What is it, and how do I remove it? A: This precipitate is almost certainly 2-pyridinecarboxylic acid (picolinic acid), formed via the autoxidation of the aldehyde group 1[1]. Because the acid is significantly less volatile than the aldehyde, you can separate them by performing a simple vacuum distillation. Ensure your distillation apparatus is thoroughly purged with argon prior to heating.

Q: How should I store pyridine aldehydes to maximize their shelf life? A: Store them at 2–8 °C in tightly sealed, amber glass containers to protect them from UV light, which accelerates radical oxidation pathways. Most importantly, the headspace of the container must be flushed with a dry inert gas after every single use 4[4]. Argon is preferred over nitrogen due to its higher density, which allows it to effectively "blanket" the liquid.

Q: My syringe plunger gets stuck after transferring these aldehydes. How do I prevent this? A: Pyridine aldehydes will rapidly polymerize inside the syringe barrel if left exposed to ambient air. Immediately after use, rinse the syringe at least three times with an inert, dry solvent (e.g., dichloromethane or the solvent used in your reaction) 5[5].

Q: Why do I get inconsistent yields in my reductive amination reactions when using older batches of these aldehydes? A: Pyridine aldehydes are highly hygroscopic. Moisture ingress leads to the reversible formation of hydrates. While hydrates can still undergo reductive amination, their presence alters the effective molarity of the active aldehyde in your solution. Furthermore, any oxidized acid impurities will consume your amine starting material by forming unreactive salts. Always verify the purity of older batches via ¹H NMR (look for the characteristic aldehyde proton singlet around 10.0–10.1 ppm) before setting up sensitive reactions.

References

• Grokipedia. "Pyridine-3-carbaldehyde." Grokipedia. [Link]

Sources

• 1. 4-Pyridinecarboxaldehyde | High-Purity | For Research [benchchem.com]
• 2. grokipedia.com [grokipedia.com]
• 3. 2-Pyridinecarboxaldehyde | 1121-60-4 [chemicalbook.com]
• 4. 2-Pyridinecarboxaldehyde - Safety Data Sheet [chemicalbook.com]
• 5. ehs.umich.edu [ehs.umich.edu]

Technical Support Center: Optimizing the Chlorination of Pyridine Propanols

Welcome to the Technical Support Center for heterocyclic chemistry workflows. Converting pyridine propanols (such as 3-(3-pyridyl)propanol) to their corresponding alkyl chlorides is a fundamental transformation in drug development. However, the presence of the basic pyridine ring introduces unique mechanistic challenges—ranging from premature precipitation to elimination side reactions.

This guide synthesizes field-proven methodologies and mechanistic causality to help you troubleshoot, optimize, and validate your chlorination protocols.

Part 1: Mechanistic Overview & Causality

The conversion of an alcohol to an alkyl chloride using thionyl chloride (

) typically proceeds via a chlorosulfite intermediate. However, pyridine propanols are bifunctional: they contain both a nucleophilic hydroxyl group and a basic pyridine nitrogen.

When

reacts with the alcohol, it releases . The pyridine nitrogen (pKa ~5.2) immediately scavenges this acid, forming a pyridinium hydrochloride salt. This alters the electronic landscape of the molecule and drastically reduces its solubility in non-polar solvents. Furthermore, the pyridine ring can act as an intermolecular base, promoting E2 elimination of the chlorosulfite intermediate rather than the desired substitution [2].

Mechanistic pathways in pyridine propanol chlorination showing desired SN2 vs. side reactions.

Part 2: Troubleshooting FAQs

Q1: My reaction stalls at 50% conversion, and a thick precipitate forms in the flask. Why is this happening?

The Causality: The precipitate is the pyridinium hydrochloride salt of your starting material. Because salts are highly insoluble in neat

or non-polar solvents (like toluene or DCM), the substrate physically crashes out of the reaction matrix, preventing further conversion. The Solution: Do not run the reaction neat. Utilize a polar, non-nucleophilic co-solvent such as chloroform ( ) [1]. Chloroform maintains the solubility of the pyridinium salt, allowing the displacement of the chlorosulfite intermediate to proceed to completion.

Q2: I am observing a significant amount of alkene byproduct (e.g., 3-(3-pyridyl)propene). How do I minimize elimination?

The Causality: The chlorosulfite group (

) is an exceptional leaving group. If the reaction is heated excessively, or if you quench the reaction into a strong base at room temperature, the basic pyridine nitrogen (either intra- or intermolecularly) can abstract a -proton, triggering an E2 elimination pathway. The Solution: First, strictly control your reflux temperature (do not exceed 60 °C). Second, the workup must be a self-validating thermal sink: quench the reaction mixture dropwise into an ice-cold aqueous alkaline solution (e.g., 50% KOH or saturated ) while maintaining the internal temperature below 10 °C [1].

Q3: My product is contaminated with dark, tarry impurities and trace ring-chlorinated byproducts. What went wrong?

The Causality: Commercial thionyl chloride often degrades over time, accumulating sulfuryl chloride (

), which acts as a radical chlorinating agent. At high temperatures, this can lead to electrophilic or radical chlorination of the electron-deficient pyridine ring, followed by polymerization. The Solution: Always distill prior to use. If the substrate is highly sensitive, abandon and switch to milder activation strategies, such as the Appel reaction ( ) or Triphosgene-Pyridine mediated chlorination, which bypasses acidic intermediates entirely[3].

Decision tree for troubleshooting common side reactions during pyridine propanol chlorination.

Part 3: Reagent Selection & Data Presentation

Selecting the correct chlorinating agent dictates the impurity profile of your final API intermediate. Below is a comparative synthesis of quantitative and qualitative data for chlorinating pyridine propanols.

Reagent System	Primary Mechanism	Yield Potential	Common Side Reactions	Best Use Case
(Neat)	via Chlorosulfite	40 - 50%	Precipitation, E2 Elimination	Simple, non-basic aliphatic alcohols.
+	(Solvated Salt)	85 - 95%	Trace Alkene (if poorly quenched)	Standard pyridine propanol scale-up.
/ (Appel)	via Phosphonium	80 - 90%	Difficult byproduct removal	Acid-sensitive basic heterocycles.
Triphosgene / Pyridine	via Pyridinium Carbamate	> 90%	None (Releases )	Sterically encumbered or delicate substrates.

Part 4: Validated Experimental Protocols

Protocol A: Optimized Chlorination in Chloroform

This protocol utilizes a co-solvent to prevent salt precipitation and a cold-quench to eliminate alkene formation [1].

Step 1: System Preparation

• Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and an argon inlet.

• Dissolve 10.0 g (72.4 mmol) of 3-(3-pyridyl)-1-propanol in 100 mL of anhydrous chloroform (

  ). Cool the solution to 0 °C in an ice bath.

Step 2: Reagent Addition

• Prepare a solution of 12.9 g (108.6 mmol, 1.5 eq) of freshly distilled thionyl chloride in 50 mL of anhydrous chloroform.

• Add the

  solution dropwise over 30 minutes. Self-Validation: You will observe the immediate evolution of gas and a slight exotherm. The solution should remain homogeneous due to the co-solvent.

Step 3: Thermal Activation

• Remove the ice bath and gradually heat the reaction to a gentle reflux (approx. 60 °C) for 1 to 2 hours.

• Self-Validation: Monitor gas evolution via a bubbler. The cessation of

  and gas indicates the complete decomposition of the chlorosulfite intermediate into the alkyl chloride. Confirm via TLC (5% MeOH in DCM; starting material ~0.2, product ~0.6).

Step 4: Cold Basic Quench (Critical Step)

• Cool the reaction mixture back to 0 °C.

• Prepare a rapidly stirring, ice-cold solution of 50% aqueous potassium hydroxide (150 mL).

• Pour the reaction mixture slowly into the cold KOH solution, maintaining the internal temperature below 10 °C to strictly forbid E2 elimination.

• Separate the organic layer, extract the aqueous layer with DCM (2 x 50 mL), dry over anhydrous

  , and concentrate under reduced pressure.

Protocol B: Mild Appel Reaction Alternative

Use this protocol if your substrate is prone to ring-chlorination or polymerization under acidic conditions.

• Dissolve the pyridine propanol (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous dichloromethane (0.2 M) under argon.

• Cool to 0 °C and add carbon tetrachloride (

  ) (3.0 eq) dropwise.

• Stir at room temperature for 4 hours. The basic pyridine nitrogen is unprotonated in this neutral pathway, completely avoiding salt precipitation.

• Concentrate the mixture and precipitate the triphenylphosphine oxide (

  ) byproduct by triturating with cold diethyl ether. Filter and purify the filtrate via silica gel chromatography.

References

• Google Patents (US6943187B2)

• SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi Master Organic Chemistry URL:[Link]

• Triphosgene-Pyridine Mediated Stereoselective Chlorination of Acyclic Aliphatic 1,3-Diols National Institutes of Health (PMC) URL:[Link]

Technical Support Center: Stabilization of 2-(6-Chloropyridin-2-yl)propanal in Solution

Welcome to the technical support center for 2-(6-Chloropyridin-2-yl)propanal. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical solutions for stabilizing this compound in solution. Understanding and mitigating degradation is critical for ensuring experimental reproducibility, accuracy, and the overall success of your research endeavors.

I. Understanding the Instability of 2-(6-Chloropyridin-2-yl)propanal

Before delving into stabilization techniques, it is crucial to understand the inherent chemical properties of 2-(6-Chloropyridin-2-yl)propanal that contribute to its instability. As an aromatic aldehyde, it is susceptible to several degradation pathways.

Why is my 2-(6-Chloropyridin-2-yl)propanal solution degrading?

The instability of 2-(6-Chloropyridin-2-yl)propanal primarily stems from the reactivity of its aldehyde functional group and the influence of the chloropyridinyl moiety. Key degradation pathways include:

• Oxidation: The aldehyde group is readily oxidized to the corresponding carboxylic acid, 2-(6-Chloropyridin-2-yl)propanoic acid.[1] This process can be accelerated by exposure to atmospheric oxygen, elevated temperatures, and light.[1]

• Aldol Condensation: In the presence of acidic or basic catalysts, aldehydes can undergo self-condensation reactions to form aldol adducts, which can further dehydrate. This leads to the formation of larger, more complex impurities.

• Polymerization: Under certain conditions, such as elevated temperatures and pH, aldehydes can polymerize, forming larger molecules and leading to a loss of the desired compound.[1][2]

• Reactivity with Nucleophiles: The aldehyde carbonyl is electrophilic and can react with nucleophilic species present in the solution, including solvents (e.g., water, alcohols) and other formulation components.[1]

• pH-Dependent Degradation: The pyridine ring's basicity and the overall molecule's structure can be influenced by the pH of the solution, potentially catalyzing degradation reactions. The stability of pyridine and its derivatives can be significantly affected by pH.[3][4]

The following diagram illustrates the primary degradation pathways:

Caption: Primary degradation pathways for 2-(6-Chloropyridin-2-yl)propanal.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments and provides actionable solutions.

Issue 1: Rapid loss of compound purity observed by HPLC.

Possible Cause: Oxidation is a common and rapid degradation pathway for aldehydes.[1]

Solution:

• Inert Atmosphere: Prepare and store all solutions under an inert atmosphere (e.g., nitrogen or argon). This minimizes contact with atmospheric oxygen.

• Antioxidant Addition: Incorporate a suitable antioxidant into your solution. Butylated hydroxytoluene (BHT) is a commonly used antioxidant to prevent free-radical mediated oxidation.[1] Other options include hydroquinone and tocopherol.[5]

• Solvent Selection: Choose a solvent that is less prone to promoting oxidation. Aprotic solvents are generally preferred over protic solvents.

• Light Protection: Store solutions in amber vials or protect them from light to prevent photodegradation, which can generate free radicals and accelerate oxidation.[1]

Issue 2: Appearance of new, larger molecular weight impurities in the chromatogram.

Possible Cause: This is indicative of aldol condensation or polymerization reactions.[1]

Solution:

• pH Control: Carefully control the pH of your solution. Aldol reactions are often catalyzed by acids or bases. Buffering the solution to a neutral or slightly acidic pH can significantly reduce the rate of these reactions.

• Temperature Management: Store solutions at low temperatures (e.g., 4°C or -20°C) to slow down the reaction kinetics of both aldol condensation and polymerization.[6]

• Concentration Adjustment: Lowering the concentration of the aldehyde in solution can reduce the likelihood of intermolecular reactions like condensation and polymerization.

Issue 3: Inconsistent results between different batches of solvent.

Possible Cause: The choice of solvent and its purity can have a significant impact on the stability of the compound.[7] Impurities in the solvent, such as trace metals or acidic/basic contaminants, can catalyze degradation.

Solution:

• Use High-Purity Solvents: Always use high-purity, HPLC-grade, or anhydrous solvents to minimize the presence of catalytic impurities.

• Solvent Compatibility Studies: Conduct small-scale compatibility studies with different solvents to identify the most suitable one for your application. Aprotic solvents like acetonitrile, tetrahydrofuran (THF), and dichloromethane are often good starting points.

• Chelating Agents: If metal-catalyzed degradation is suspected, consider adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester metal ions.[8][9][10][11]

The following workflow can guide your troubleshooting process:

Caption: A logical workflow for troubleshooting degradation issues.

III. Frequently Asked Questions (FAQs)

Q1: What is the best solvent for dissolving 2-(6-Chloropyridin-2-yl)propanal for long-term storage?

Aprotic solvents of high purity are generally recommended. Acetonitrile (HPLC grade) is a common choice due to its chemical inertness and ability to dissolve a wide range of organic compounds.[6] Dichloromethane and THF can also be suitable options. It is advisable to perform a small-scale, long-term stability study in the selected solvent before preparing large stock solutions.

Q2: What is the optimal pH range for maintaining the stability of this compound in aqueous or semi-aqueous solutions?

Q3: How can I monitor the degradation of my 2-(6-Chloropyridin-2-yl)propanal solution?

High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable method for monitoring the purity and degradation of aldehydes.[13][14] A stability-indicating HPLC method should be developed and validated to separate the parent compound from its potential degradation products.[15][16][17] Other techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy can also be employed for identification and quantification of degradants.[18][19][20]

Q4: Are there any specific storage conditions that are absolutely critical?

Yes, the following conditions are highly recommended:

• Temperature: Store solutions at or below 4°C. For long-term storage, -20°C is preferable.[6]

• Light: Protect from light by using amber vials or storing in the dark.[1]

• Atmosphere: Store under an inert atmosphere (nitrogen or argon) to prevent oxidation.

Q5: Can I use a rotary evaporator to remove the solvent from a solution of 2-(6-Chloropyridin-2-yl)propanal?

Caution should be exercised. The application of heat during rotary evaporation can accelerate degradation. If solvent removal is necessary, use the lowest possible temperature and pressure. It is advisable to first conduct a small-scale test to assess the compound's stability under these conditions.

IV. Experimental Protocols

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol provides a general procedure for preparing a more stable stock solution of 2-(6-Chloropyridin-2-yl)propanal.

Materials:

• 2-(6-Chloropyridin-2-yl)propanal

• High-purity, anhydrous acetonitrile

• Butylated hydroxytoluene (BHT)

• Inert gas (nitrogen or argon)

• Amber glass vial with a PTFE-lined cap

Procedure:

• Weigh the desired amount of 2-(6-Chloropyridin-2-yl)propanal in a clean, dry amber vial.

• Add a small amount of BHT (e.g., 0.01% w/v).

• Purge the vial with an inert gas for 1-2 minutes.

• Add the required volume of anhydrous acetonitrile to achieve the desired concentration.

• Cap the vial tightly under the inert atmosphere.

• Gently swirl the vial to dissolve the compound completely.

• Store the solution at -20°C.

Protocol 2: Forced Degradation Study

A forced degradation study is essential for identifying potential degradants and developing a stability-indicating analytical method.[15][16][17][21]

Objective: To intentionally degrade the compound under various stress conditions to understand its degradation profile.

Stress Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at room temperature for 4 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid compound heated at 80°C for 48 hours.

• Photodegradation: Solution exposed to UV light (254 nm) for 24 hours.

General Procedure:

• Prepare solutions of 2-(6-Chloropyridin-2-yl)propanal (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile/water).

• Expose the solutions to the stress conditions listed above.

• At specified time points, withdraw an aliquot of the solution.

• Neutralize the acid and base-stressed samples before analysis.

• Analyze all samples by a suitable analytical method (e.g., HPLC-UV) to identify and quantify the parent compound and any degradation products.

The following diagram outlines the workflow for a forced degradation study:

Caption: Workflow for conducting a forced degradation study.

V. Summary of Stabilization Strategies

Strategy	Mechanism	Key Recommendations
Inert Atmosphere	Prevents oxidation	Use nitrogen or argon during preparation and storage.
Low Temperature	Reduces reaction rates	Store solutions at 4°C or -20°C.[6]
Light Protection	Prevents photodegradation	Use amber vials or store in the dark.[1]
pH Control	Minimizes acid/base catalysis	Buffer solutions to a slightly acidic or neutral pH.
Antioxidants	Scavenge free radicals	Add BHT, hydroquinone, or other suitable antioxidants.[1][5]
High-Purity Solvents	Avoids catalytic impurities	Use HPLC-grade or anhydrous solvents.
Chelating Agents	Sequesters metal ions	Add EDTA if metal-catalyzed degradation is suspected.[8][9][10][11]

By implementing these stabilization techniques and troubleshooting strategies, researchers can significantly improve the reliability and accuracy of their experimental results when working with 2-(6-Chloropyridin-2-yl)propanal.

References

• Allan Chemical Corporation. (2025, October 23). Study: Impact of Aromatic Aldehydes on Fragrance Stability.
• Wikipedia. (n.d.). Solvent effects.
• European Patent Office. (n.d.). A method for stabilizing aliphatic higher aldehyde compounds.
• MDPI. (n.d.). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids.
• BenchChem. (2025). Best practices for handling and storing volatile aldehyde standards.
• Welch Materials, Inc. (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples.
• BenchChem. (2025). Application Notes and Protocols for the Quantification of Aldehydes in Environmental Samples Using Chlorodimedone.
• PubMed. (2017, April 18). Pyridine: a Denaturant or Stabilizer of Spherical Nucleic Acids?.
• Waters. (n.d.). Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants.
• ACS Publications. (2010, April 21). NMR Characterization of Hydrate and Aldehyde Forms of Imidazole-2-carboxaldehyde and Derivatives.
• Imperial College London. (n.d.). Carbonyl Chemistry (12 Lectures) Aldehydes and Ketones.
• Google Patents. (n.d.). US8252844B2 - Method of stabilizing an aldehyde.
• ACS Publications. (2019, August 9). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin.
• PMC. (n.d.). Structural, chemical and biological aspects of antioxidants for strategies against metal and metalloid exposure.
• PMC. (2022, March 25). Solvent Effect on Product Distribution in the Aerobic Autoxidation of 2-Ethylhexanal: Critical Role of Polarity.
• PubMed. (2008, July 30). Stabilization of ketone and aldehyde enols by formation of hydrogen bonds to phosphazene enolates and their aldol products.
• CDC. (n.d.). NMAM 3507: ACETALDEHYDE by HPLC.
• Quick Company. (n.d.). A Stable Aqueous Aldehyde Solution.
• PMC. (n.d.). Detoxification of aldehydes by histidine-containing dipeptides: from chemistry to clinical implications.
• Google Patents. (n.d.). US6137013A - Method of stabilizing aldehydes.
• ResearchGate. (2025, September 19). The Stability of Pyridine Nucleotides.
• Research Journal of Pharmacy and Technology. (n.d.). A Review: Stability Indicating Forced Degradation Studies.
• (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
• (n.d.). Organic Acids Chelating Agents.
• SciSpace. (2020, April 15). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's.
• PMC. (2023, March 15). Low-Field Benchtop NMR Spectroscopy for Quantification of Aldehydic Lipid Oxidation Products in Culinary Oils during Shallow Frying Episodes.
• Pharmaceutical Technology. (2016, May 2). Forced Degradation Studies for Biopharmaceuticals.
• Green-Mountain Chem. (2026, January 13). Chelating Agents -categories.
• ResearchGate. (n.d.). The effects of temperature (A) and pH (B) on pyridine degradation and biomass of strain KDPy1 in 24 h.
• ACS Publications. (2012, October 17). NMR Studies of Structure–Reactivity Relationships in Carbonyl Reduction: A Collaborative Advanced Laboratory Experiment.
• Biomedical Journal of Scientific & Technical Research. (2022, November 30). Forced Degradation – A Review.
• ResearchGate. (n.d.). Degradation of 2-propanol and accumulation of metabolites in resting-cell experiments of A. tertiaricarbonis wild-type strain L108 (A) and mdpJ.
• RSC Publishing. (2022, January 12). From initial treatment design to final disposal of chelating agents: a review of corrosion and degradation mechanisms.
• International Journal of Pharmacy and Biological Sciences. (2023, October 1). Types of Chelating Agents, Limitations and Utility.
• (2024, November 21). Synthesis and characterization of soluble pyridinium-containing copolyimides.
• Fiveable. (2025, August 15). Spectroscopy of Aldehydes and Ketones.
• ResearchGate. (n.d.). Natural antioxidants as stabilizers for polymers.
• Jubilant Ingrevia. (n.d.). 2-Chloropyridine Safety Data Sheet.
• PMC. (n.d.). New metabolic pathway for degradation of 2-nitrobenzoate by Arthrobacter sp. SPG.
• ACS Publications. (2023, March 17). Room-Temperature One-Pot Synthesis of pH-Responsive Pyridine-Functionalized Carbon Surfaces.
• JoVE. (2025, May 22). Video: NMR Spectroscopy and Mass Spectrometry of Aldehydes and Ketones.
• Frontiers. (2021, March 8). Microbial Degradation of Naphthalene and Substituted Naphthalenes: Metabolic Diversity and Genomic Insight for Bioremediation.
• Semantic Scholar. (2023, March 17). Oxidation of Aldehydes Used as Food Additives by Peroxynitrite.
• ResearchGate. (n.d.). The reported metabolic pathways of AOPPs by microorganisms. A.
• PubMed. (2009, August 1). Photodegradation pathways of nonabrominated diphenyl ethers, 2-ethylhexyltetrabromobenzoate and di(2-ethylhexyl)tetrabromophthalate.
• BLDpharm. (n.d.). 2-(6-Chloropyridin-2-yl)-2-methylpropanal.
• Sigma-Aldrich. (n.d.). 2-(6-Chloropyridin-3-yl)propan-2-ol.
• RSC Publishing. (n.d.). A rollover Ir(iii) complex of 2-(6-bromopyridin-2-yl)imidazo[1,2-a]pyridine.
• PubMed. (n.d.). Chiral stability of synthetic pyrethroid insecticides.

Sources

• 1. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 2. "A Stable Aqueous Aldehyde Solution" [quickcompany.in]
• 3. Pyridine: a Denaturant or Stabilizer of Spherical Nucleic Acids? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Solvent effects - Wikipedia [en.wikipedia.org]
• 8. tarek.kakhia.org [tarek.kakhia.org]
• 9. Chelating Agents -categories - Green-Mountain Chem [green-mountainchem.com]
• 10. From initial treatment design to final disposal of chelating agents: a review of corrosion and degradation mechanisms - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07272B [pubs.rsc.org]
• 11. ijpbs.com [ijpbs.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. auroraprosci.com [auroraprosci.com]
• 15. rjptonline.org [rjptonline.org]
• 16. resolvemass.ca [resolvemass.ca]
• 17. biomedres.us [biomedres.us]
• 18. Low-Field Benchtop NMR Spectroscopy for Quantification of Aldehydic Lipid Oxidation Products in Culinary Oils during Shallow Frying Episodes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. fiveable.me [fiveable.me]
• 20. jove.com [jove.com]
• 21. scispace.com [scispace.com]

Overcoming steric hindrance in 2-(6-Chloropyridin-2-yl)propanal functionalization

Status: Active Ticket ID: #CP-PROP-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are encountering difficulties functionalizing 2-(6-chloropyridin-2-yl)propanal . This substrate presents a "perfect storm" of synthetic challenges:

• Steric Hindrance: The

  -methyl branching adjacent to the carbonyl significantly retards nucleophilic attack (trajectory blockage).[1]

• Electronic Deactivation: The electron-deficient pyridine ring destabilizes the developing positive charge on the carbonyl carbon during activation.

• Lewis Base Interference: The pyridine nitrogen (N1) acts as a competitive binding site for Lewis Acid catalysts, often requiring modified stoichiometry.

This guide provides validated protocols to overcome these specific barriers, moving beyond standard textbook aldehyde chemistry.

Module 1: Critical Reactivity Parameters

Before attempting any transformation, verify your substrate's integrity and understand its steric environment.

The Steric/Electronic Landscape

The following diagram illustrates why standard nucleophiles fail. The

-methyl group and the pyridine ring create a "steric gate" that blocks the Bürgi-Dunitz trajectory (107°) required for nucleophilic attack.

Figure 1: Mechanistic barriers to functionalization. The confluence of steric bulk and electronic deficiency requires activated nucleophiles or specific catalysts.

Stability & Storage Protocol

• Racemization Risk: The

  -proton is highly acidic due to the electron-withdrawing nature of both the carbonyl and the pyridine ring. Avoid storing in basic media.

• Oxidation: The aldehyde is prone to oxidation to the carboxylic acid (2-(6-chloropyridin-2-yl)propanoic acid). Store under Argon at -20°C.

Module 2: Troubleshooting Reductive Amination

User Issue: "I tried standard reductive amination (amine + STAB) and recovered starting material or alcohol side products."

Root Cause: The formation of the imine/iminium intermediate is the rate-limiting step. The steric bulk prevents the amine from attacking the carbonyl effectively, and the generated water hydrolyzes the unstable hemiaminal back to the aldehyde.

Protocol: Titanium(IV)-Mediated Reductive Amination

This is the "Gold Standard" for hindered 2-pyridyl aldehydes. Titanium(IV) isopropoxide acts as both a Lewis Acid (activating the carbonyl) and a water scavenger (driving equilibrium).[2]

Reagents:

• Amine (1.1 - 1.5 equiv)

• Titanium(IV) isopropoxide (Ti(OiPr)4) (2.0 equiv - Note: Excess required to saturate Pyridine N)

• Sodium Borohydride (NaBH4) (1.5 equiv)

• Solvent: THF or Ethanol (Absolute)

Step-by-Step Workflow:

• Complexation (The Critical Step):

  • Mix the aldehyde and amine in dry THF under Argon.

  • Add Ti(OiPr)4 dropwise.

  • Crucial: Stir at Ambient Temperature for 6–12 hours . Do not rush this. You must ensure complete conversion to the titanium-imine complex.

• Reduction:

  • Cool the mixture to 0°C.

  • Add NaBH4 (solid or solution in EtOH) portion-wise. Caution: Exothermic.

  • Allow to warm to RT and stir for 2 hours.

• Workup (The "Emulsion Killer"):

  • Quench by adding 2M NaOH (not water alone, or you will get a titanium gel nightmare).

  • Filter the resulting white precipitate (TiO2) through a Celite pad.

  • Extract the filtrate with EtOAc.

Comparative Reagent Table

Reagent System	Suitability for This Substrate	Pros	Cons
STAB / DCE	Low	Mild	Too bulky; extremely slow reaction rate.
NaCNBH3 / MeOH	Medium	pH control possible	Toxic; risk of HCN generation.
Ti(OiPr)4 / NaBH4	High	Scavenges water; Lewis Acid activation.[2]	Requires strict anhydrous conditions; workup can be messy.

Module 3: Nucleophilic Additions (Grignard/Lithium)

User Issue: "I used MeMgBr to add a methyl group, but I mostly got the enolization product (recovered starting material)."

Root Cause: The basicity of the Grignard reagent is deprotonating the acidic

-position (acting as a base) rather than attacking the carbonyl (acting as a nucleophile).

Solution: The Cerium(III) Chloride (Luche) Protocol

Lanthanides are highly oxophilic and coordinate selectively to the carbonyl oxygen, increasing its electrophilicity without increasing the basicity of the medium.

Protocol:

• Pre-activation: Dry CeCl3 (anhydrous) is essential. Stir CeCl3 (1.5 equiv) in THF for 1 hour at RT.

• Substrate Addition: Cool to -78°C. Add the aldehyde. Stir for 30 mins to allow coordination.

• Nucleophile Addition: Add the Grignard reagent (R-MgBr) slowly.

• Mechanism: The Ce(III) coordinates the carbonyl and the pyridine nitrogen, locking the conformation and activating the C=O for attack.

Figure 2: Cerium-mediated activation prevents alpha-deprotonation by increasing the relative rate of nucleophilic attack.

Module 4: The 6-Chloro Handle & Catalyst Poisoning

User Issue: "I am trying to couple the 6-Cl position using Suzuki/Buchwald conditions, but the reaction stalls."

Technical Insight: The 2-(6-chloropyridin-2-yl)propanal motif is a bidentate ligand . The Pyridine Nitrogen and the Carbonyl Oxygen can form a stable 5- or 6-membered chelate with your Palladium or Nickel catalyst, effectively poisoning it.

Troubleshooting Checklist:

Protect the Aldehyde: Convert the aldehyde to an acetal (using ethylene glycol + pTsOH) before attempting cross-coupling on the chlorine. This breaks the chelation bite angle.

Catalyst Loading: If you cannot protect, increase catalyst loading to 5-10 mol%.

Ligand Choice: Use bulky, electron-rich ligands (e.g., XPhos, BrettPhos) that can out-compete the substrate for metal binding.

References

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[2][3]

  • Foundational text for the Ti(OiPr)4 protocol described in Module 2.

• OpenStax Chemistry. (2023). "Nucleophilic Addition Reactions of Aldehydes and Ketones." Chemistry LibreTexts.

  • Authoritative grounding for steric hindrance and nucleophilic

• Fier, P. S., & Hartwig, J. F. (2014). "Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution." Journal of the American Chemical Society, 136(28), 10139–10147.

  • Provides context for functionalizing 6-substituted pyridine derivatives and the electronic effects involved.
• Imamoto, T., et al. (1989). "Reactions of Carbonyl Compounds with Grignard Reagents in the Presence of Cerium Chloride." Journal of the American Chemical Society, 111(12), 4392–4398. Primary source for the Organocerium (Luche) addition protocol referenced in Module 3.

Sources

• 1. jackwestin.com [jackwestin.com]
• 2. designer-drug.com [designer-drug.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR interpretation and peak assignment for 2-(6-Chloropyridin-2-yl)propanal

Technical Assessment: Structural Validation of 2-(6-Chloropyridin-2-yl)propanal via 1H NMR

Executive Summary & Application Scope

Compound: 2-(6-Chloropyridin-2-yl)propanal Molecular Formula: C₈H₈ClNO Application: Chiral intermediate for kinase inhibitors and COX-2 antagonists.

This guide provides a definitive structural validation protocol for 2-(6-Chloropyridin-2-yl)propanal. Unlike standard aliphatic aldehydes, this molecule presents specific challenges: distinguishing pyridine regioisomers (2-yl vs. 3-yl), confirming the integrity of the

-chiral center, and ruling out common hydration byproducts.

While LC-MS confirms molecular weight (MW 169.61), it fails to distinguish between the target aldehyde and its hydrate (gem-diol) or stable enol forms in solution. 1H NMR is the sole technique capable of simultaneously verifying regiochemistry, oxidation state, and enantiomeric purity (via chiral derivatization).

Structural Breakdown & Spin Systems

The molecule consists of three distinct spin systems that must be resolved:

• The Pyridine Core (ABC/AMX System): A 2,6-disubstituted ring. The 6-chloro substituent breaks the symmetry, creating three non-equivalent aromatic protons.

• The Chiral Handle (A-M-X3 System): The propanal chain contains a methine proton (

  -CH) coupled to both a methyl group and the aldehyde proton.

• The Aldehyde (Diagnostic Handle): A highly deshielded doublet, critical for assessing purity.

Predicted 1H NMR Data Table (CDCl₃, 400 MHz)

Assignment	Shift ( , ppm)	Multiplicity	Integration	Coupling Constant ( , Hz)	Structural Insight
-CHO (Aldehyde)	9.65 – 9.75	Doublet (d)	1H		Diagnostic for oxidation state. Disappearance indicates hydration/oxidation.
Py-H4 (Meta)	7.60 – 7.70	Triplet (t) / dd	1H		The most deshielded aromatic signal; couples to both H3 and H5.
Py-H5 (Ortho to Cl)	7.28 – 7.35	Doublet (d)	1H		Deshielded by Chlorine induction (inductive effect).
Py-H3 (Ortho to Alkyl)	7.10 – 7.20	Doublet (d)	1H		Slightly shielded relative to H5 due to alkyl group donation.
-CH (Methine)	3.85 – 4.00	Q of D (qd)	1H		The chiral center. "Quartet" from methyl, split by aldehyde.
-CH₃ (Methyl)	1.40 – 1.50	Doublet (d)	3H		High-field reference signal.

Comparative Analysis: Target vs. Alternatives

To ensure scientific rigor, one must prove the structure against its most likely "impostors."

Comparison A: Regioisomer Differentiation (2-yl vs. 3-yl)

In synthesis involving chloropyridines, regioisomerism is a frequent failure mode.

• Target (2,6-Substitution): The aromatic region shows three distinct signals. The coupling pattern is

  (or ).

• Isomer (2,5-Substitution / 3-yl attachment): If the propanal attaches at position 3 (leaving Cl at 6), the symmetry changes. You would observe a singlet (or very small doublet) for the proton at position 2 (between N and alkyl), which is absent in the target 2,6-disubstituted molecule.

Comparison B: Aldehyde vs. Hydrate/Enol

Aldehydes with electron-withdrawing groups (like chloropyridine) on the

-carbon are prone to hydration.

• Target (Aldehyde): Sharp doublet at

  9.7 ppm.

• Hydrate (Gem-diol): The aldehyde signal vanishes. A new broad singlet appears (

  5–6 ppm, -OH) and the -CH shifts upfield to 3.5 ppm.

• Protocol: If the

  9.7 ppm signal is weak, run the sample in DMSO-d₆ instead of CDCl₃. DMSO inhibits proton exchange, allowing you to see the distinct gem-diol -OH protons if hydration has occurred.

Experimental Validation Protocols

Protocol 1: Sample Preparation for Structural Confirmation

• Solvent: Chloroform-d (CDCl₃) + 0.03% TMS.

  • Why: CDCl₃ minimizes hydrogen bonding, providing sharper resolution of the aldehyde coupling (

    Hz) which is often broadened in protic solvents.

• Concentration: 10 mg in 0.6 mL.

  • Why: High concentrations can induce aldol condensation or trimerization.

• Acquisition:

  • Pulse angle: 30°.

  • Relaxation delay (D1):

    2.0 seconds (Aldehyde protons relax slowly; insufficient D1 leads to poor integration).

Protocol 2: Definitive Assignment via 2D NMR (COSY & NOESY)

When 1D patterns are ambiguous due to overlap:

• COSY (Correlation Spectroscopy):

  • Establishes the Spin System Connectivity .

  • Confirm the

    -CH (3.9 ppm) couples to both the Methyl (1.5 ppm) and the Aldehyde (9.7 ppm).

  • Confirm Py-H4 couples to both Py-H3 and Py-H5.

• NOESY (Nuclear Overhauser Effect):

  • Crucial Step: Irradiate the Methyl group (1.5 ppm).

  • Result: You should see a strong NOE enhancement at Py-H3 (7.15 ppm).

  • Validation: If you see NOE at a singlet aromatic proton, you have the wrong regioisomer.

Visualization of Logic & Assignments

Figure 1: Spectral Assignment Logic Flow

This decision tree illustrates the step-by-step logic to confirm the structure and rule out isomers.

Caption: Logical workflow for validating 2-(6-Chloropyridin-2-yl)propanal, distinguishing it from hydrates and regioisomers.

Figure 2: Alpha-Proton Coupling Tree

The methine proton (

-CH) is the most complex signal. This diagram explains its "Quartet of Doublets" splitting pattern.

Caption: Splitting tree for the

-methine proton (~3.9 ppm), showing the large coupling to the methyl group and small coupling to the aldehyde.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. Link

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. Link

• Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison. Link

Comparative Guide: Mass Spectrometry Fragmentation of Chloropyridinyl Propanals

Executive Summary

Chloropyridinyl propanals (e.g., 3-(6-chloropyridin-3-yl)propanal) are critical synthons in the manufacture of antihistamines and pyridine-based pharmacophores. Their structural integrity is pivotal for downstream efficacy, making mass spectrometry (MS) the gold standard for impurity profiling and structural confirmation.

This guide provides a technical comparison of the fragmentation patterns of chloropyridinyl propanals against their positional isomers and non-halogenated analogs . It details the mechanistic causality of ion formation, differentiating features, and validated experimental protocols.[1]

Mechanistic Fragmentation Analysis

The Electron Ionization (EI) fragmentation of chloropyridinyl propanals is governed by the interplay between the electron-withdrawing chlorine atom, the basic pyridine nitrogen, and the labile aldehyde moiety.

Core Fragmentation Pathways

The fragmentation follows three primary channels driven by charge localization on the pyridine ring and the carbonyl oxygen.

• Pathway A:

  -Cleavage (Aldehyde Characteristic)

  • Mechanism: Homolytic cleavage adjacent to the carbonyl group.

  • Diagnostic Ions: Loss of radical H (

    ) and loss of formyl radical ( ).

  • Causality: The formation of the acylium ion is favored, but the pyridyl-stabilized carbocation (after loss of CHO) is often the base peak due to resonance delocalization across the aromatic ring.

• Pathway B: McLafferty Rearrangement [2]

  • Mechanism: 3-(chloropyridin-yl)propanals possess

    -hydrogens located on the pyridine ring relative to the carbonyl oxygen.

  • Outcome: Migration of a ring hydrogen to the carbonyl oxygen, followed by

    -cleavage.

  • Significance: This pathway distinguishes propanal chains from shorter acetaldehyde derivatives which lack the requisite chain length for the 6-membered transition state.

• Pathway C: Halogen Elimination

  • Mechanism: Homolytic loss of

    or heterolytic loss of .

  • Observation: A distinct loss of 35/37 Da from the molecular ion or fragment ions.

  • Isotope Pattern: The parent ion (

    ) and chlorine-containing fragments exhibit the characteristic 3:1 intensity ratio ( ).[3]

Visualization of Signaling Pathways

The following diagram illustrates the fragmentation cascade for a generic 3-(chloropyridin-yl)propanal.

Caption: Figure 1. EI-MS fragmentation cascade showing primary dissociation channels for chloropyridinyl propanals.

Comparative Performance Analysis

Differentiation of isomers (e.g., 6-chloro vs. 2-chloro) is the primary analytical challenge. The position of the chlorine atom relative to the ring nitrogen significantly alters fragment stability.[1]

Chloropyridinyl Propanal vs. Positional Isomers

Feature	3-(6-Chloropyridin-3-yl)propanal	3-(2-Chloropyridin-3-yl)propanal	Mechanistic Differentiator
Molecular Ion ( )	Distinct, 3:1 Isotope Ratio	Distinct, 3:1 Isotope Ratio	Identical mass; requires fragmentation for ID.
[M-Cl] Intensity	Moderate	High	Ortho Effect: Proximity of the side chain to the 2-Cl facilitates HCl elimination via cyclic transition states.
Base Peak	m/z 140 ( )	m/z 140 ( )	Both form stable pyridyl-ethyl cations.
Ring Nitrogen Fragments	Low abundance of HCN loss	High abundance of HCN loss	2-substitution destabilizes the ring, promoting ring opening and HCN ejection.

EI (Hard) vs. ESI (Soft) Ionization

Researchers must select the ionization mode based on the data requirement (quantification vs. structural elucidation).

• Electron Ionization (EI):

  • Pros: Rich structural information; "fingerprint" fragmentation allows isomer differentiation.[1]

  • Cons: Molecular ion (

    ) may be weak if the aldehyde alpha-cleavage is too rapid.

  • Verdict: Essential for structural confirmation and impurity identification.

• Electrospray Ionization (ESI):

  • Pros: Strong

    peak; minimal fragmentation.

  • Cons: Cannot easily distinguish isomers without MS/MS (tandem mass spec).

  • Verdict: Preferred for trace quantification in biological matrices (LC-MS/MS).

Validated Experimental Protocol

This protocol ensures reproducible fragmentation patterns suitable for library matching.

Sample Preparation[4]

• Solvent: Dissolve 1 mg of analyte in 1 mL of HPLC-grade Dichloromethane (DCM) . Avoid alcohols (methanol/ethanol) to prevent acetal formation which distorts the spectrum.

• Concentration: Dilute to 10 µg/mL for EI-MS analysis.

GC-MS Acquisition Parameters

• Column: DB-5ms or equivalent (30 m × 0.25 mm, 0.25 µm film).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Inlet: Splitless mode, 250°C.

• Oven Program:

  • Initial: 60°C (hold 1 min).

  • Ramp: 20°C/min to 280°C.

  • Final: 280°C (hold 3 min).

• Source Temp: 230°C.

• Ionization Energy: 70 eV.

Data Interpretation Workflow

• Check M+: Confirm presence of m/z 169/171 (for C8H8ClNO) with 3:1 ratio.

• Identify Alpha-Cleavage: Look for M-29 peak (loss of CHO).[2][4]

• Assess Chlorine Loss: Check for M-35 peak.

• Isomer Determination: Calculate ratio of [M-Cl] to [M-CHO]. A ratio > 0.5 suggests ortho-substitution (2-chloro isomer) due to the proximity effect.

Analytical Workflow Diagram

The following Graphviz diagram outlines the logical decision tree for analyzing these compounds.

Caption: Figure 2. Logical workflow for the identification and differentiation of chloropyridinyl propanals.

References

• National Institute of Standards and Technology (NIST). Mass Spectral Library (NIST23) - Pyridine Derivatives Fragmentation Data. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard reference for alpha-cleavage and McLafferty rearrangement mechanisms). [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds. (Authoritative source on halogen isotope patterns and heterocyclic fragmentation). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 3. C3H7Cl CH3CHClCH3 mass spectrum of 2-chloropropane fragmentation pattern of m/z m/e ions for analysis and identification of  isopropyl chloride image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. chem.libretexts.org [chem.libretexts.org]

HPLC method development for purity analysis of 2-(6-Chloropyridin-2-yl)propanal

An in-depth technical guide by a Senior Application Scientist.

Executive Summary

The purity analysis of 2-(6-Chloropyridin-2-yl)propanal presents a dual chromatographic challenge: managing the basicity of the substituted pyridine ring and mitigating the high reactivity of the alpha-chiral aldehyde group. Standard generic high-performance liquid chromatography (HPLC) screening methods often fail for this molecule, resulting in severe peak tailing, poor resolution from process impurities (such as des-chloro analogs or oxidation products), and the generation of solvent-induced artifacts.

This guide objectively compares the performance of traditional fully porous C18 columns against modern core-shell and mixed-mode alternatives. It also provides a self-validating, step-by-step experimental protocol grounded in mechanistic chromatography principles.

Mechanistic Challenges in Method Development

To develop a robust purity method, we must first understand the causality behind the analyte's behavior in solution and on the stationary phase.

The Silanol Effect and Pyridine Tailing

The pyridine nitrogen in 2-(6-chloropyridin-2-yl)propanal is a basic moiety. Traditional silica-based reversed-phase columns contain residual surface silanol groups (-Si-OH). Depending on the localized environment, these acidic silanols have a pKa of approximately 3.8 to 4.2. If the mobile phase pH exceeds 4.0, these groups ionize into anionic siloxanes (-Si-O⁻). The protonated pyridine ring undergoes secondary ion-exchange interactions with these anionic sites, which disrupts the primary hydrophobic retention mechanism and manifests as severe peak tailing [1].

The Solution: The mobile phase pH must be strictly controlled below 3.0 (e.g., pH 2.5 using phosphoric acid) to keep the silanols fully protonated and neutral, thereby shutting down the ion-exchange pathway.

Aldehyde Reactivity and Solvent Artifacts

Aldehydes are highly susceptible to nucleophilic attack by primary alcohols. A common, yet critical, mistake in method development for aldehydes is the use of methanol (MeOH) as a sample diluent or mobile phase organic modifier. In the presence of methanol, the propanal group rapidly undergoes a reversible reaction to form a hemiacetal, and subsequently, a full acetal [2]. In the chromatogram, this artifact appears as a split peak, a shifting retention time, or a "phantom" impurity that grows over time in the autosampler.

The Solution: Methanol must be entirely eliminated from the workflow. Acetonitrile (MeCN), an aprotic solvent, must be used as both the organic modifier and the sample diluent to preserve the structural integrity of the analyte.

Column Performance Comparison

To establish the optimal stationary phase, three distinct column technologies were evaluated for the separation of 2-(6-chloropyridin-2-yl)propanal and its primary synthetic impurity (2-chloropyridine).

• Alternative A: Traditional Fully Porous C18 (Type-B Silica, 5 µm). The industry standard. While end-capped, steric hindrance prevents 100% capping of silanols, leading to moderate tailing for basic compounds.

• Alternative B: Core-Shell C18 (Superficially Porous, 2.7 µm). Features a solid silica core with a porous outer layer. This reduces the diffusion path length, minimizing longitudinal diffusion and mass transfer resistance, resulting in highly efficient, sharp peaks [3].

• Alternative C: Mixed-Mode RP/Cation-Exchange (5 µm). Contains both a hydrophobic alkyl chain and an embedded anionic group. This allows independent control of hydrophobic and ion-exchange interactions, offering unique selectivity for basic pyridines [4].

Experimental Data Summary

Column Technology	Tailing Factor ( )	Theoretical Plates ( )	Resolution ( ) from Impurity	Run Time (min)	Verdict
Fully Porous C18 (150 x 4.6mm, 5µm)	1.65	8,500	1.8	15.0	Suboptimal. Noticeable tailing reduces integration accuracy for trace impurities.
Mixed-Mode RP/CX (150 x 4.6mm, 5µm)	1.10	10,200	4.5	18.5	Good. Excellent peak shape, but excessive retention of the basic moiety prolongs run time.
Core-Shell C18 (100 x 4.6mm, 2.7µm)	1.05	16,400	3.2	8.0	Optimal. Superior efficiency overcomes residual silanol interactions. Fast and highly resolved.

Optimized Experimental Protocol

This protocol outlines a self-validating system for the purity analysis of 2-(6-chloropyridin-2-yl)propanal using the optimal Core-Shell C18 column.

Reagents & Materials

• Stationary Phase: Core-Shell C18, 100 x 4.6 mm, 2.7 µm (e.g., Ascentis Express or Kinetex).

• Mobile Phase A: 0.1% v/v Phosphoric Acid (

  ) in HPLC-grade Water (Yields pH ~2.5).

• Mobile Phase B: 100% HPLC-grade Acetonitrile (MeCN).

• Sample Diluent: 50:50 v/v Water:Acetonitrile. (Strictly NO Methanol).

Step-by-Step Methodology

• System Preparation: Purge the HPLC system lines with Mobile Phase A and B. Ensure the column oven is stabilized at 35°C to improve mass transfer and reduce system backpressure.

• Mobile Phase Blending: Set the flow rate to 1.0 mL/min . Initiate the gradient profile:

  • 0.0 - 1.0 min: 10% B (Isocratic hold to focus the analyte at the column head)

  • 1.0 - 7.0 min: 10% to 70% B (Linear gradient for impurity resolution)

  • 7.0 - 8.0 min: 70% to 90% B (Column wash)

  • 8.0 - 10.0 min: 10% B (Re-equilibration)

• Sample Preparation: Accurately weigh 10 mg of 2-(6-chloropyridin-2-yl)propanal. Dissolve in 10 mL of the 50:50 Water:MeCN diluent. Sonicate for 2 minutes to ensure complete dissolution. Final concentration: 1.0 mg/mL.

• Injection & Detection: Inject 5 µL of the sample. Monitor the eluent using a UV/Vis or PDA detector set to 254 nm (optimal absorbance for the chloropyridine chromophore).

• Self-Validation (System Suitability): Before analyzing unknown batches, inject a standard mix of the analyte and 2-chloropyridine. The system is only valid if:

  • Resolution (

    ) between the two peaks is .

  • Tailing factor (

    ) for the target analyte is .

  • Relative Standard Deviation (RSD) of peak area for 5 replicate injections is

    .

Method Development Decision Pathway

The following logic diagram maps the causality of the choices made during the development of this protocol.

Workflow for HPLC method development of reactive basic pyridine-aldehydes.

References

• The LCGC Blog: Silica for HPLC Stationary Phases – A Five Minute Guide. Chromatography Online.[Link]

• Trivialities in metabolomics: Artifacts in extraction and analysis. Frontiers in Molecular Biosciences.[Link]

• Determination of Potential Genotoxic Impurity, 5-Amino-2-Chloropyridine, in Active Pharmaceutical Ingredient Using the HPLC-UV System. ResearchGate.[Link]

• Separation of 2-Chloropyridine on Newcrom R1 HPLC column. SIELC Technologies.[Link]

Technical Guide: IR Spectroscopic Characterization of 2-(6-Chloropyridin-2-yl)propanal

Executive Summary & Structural Context[1][2][3][4][5]

2-(6-Chloropyridin-2-yl)propanal is a critical chiral intermediate, often utilized in the synthesis of COX-2 inhibitors (e.g., Etoricoxib) and other pyridine-based pharmacophores. Its structural integrity hinges on three distinct moieties: the aldehyde functionality (susceptible to oxidation), the 6-chloropyridine core (providing aromatic signals), and the chiral alkyl linker .

This guide provides a comparative spectroscopic analysis designed to validate the identity of this intermediate against its immediate synthetic precursors (alcohols) and degradants (carboxylic acids).

Structural Analysis for Band Prediction

• Aldehyde (-CHO): The carbonyl carbon is attached to an

  hybridized carbon (alpha-position), meaning it is non-conjugated relative to the pyridine ring. This results in a higher wavenumber C=O stretch compared to benzaldehyde-like systems.

• Pyridine Ring: The nitrogen atom and chlorine substituent at the 6-position induce specific ring breathing modes and C-H deformation bands.

• Aliphatic Linker: The methyl and methine groups provide standard

  C-H stretching signals.

Characteristic IR Bands: The Fingerprint of Identity

The following table details the diagnostic bands required to confirm the presence of 2-(6-Chloropyridin-2-yl)propanal.

Table 1: Diagnostic IR Bands

Functional Group	Vibration Mode	Frequency (cm⁻¹)	Intensity	Diagnostic Notes
Aldehyde C-H	Fermi Resonance	2820 & 2720	Medium	Primary Identifier. Appears as a distinct doublet.[1] The lower band (~2720) is often isolated from alkyl C-H stretches.
Carbonyl (C=O)	Stretching	1725 – 1735	Strong	Non-conjugated. Significantly higher than conjugated pyridine aldehydes (~1700 cm⁻¹). Sharp, intense peak.[2][3][4]
Pyridine Ring	C=C / C=N Stretch	1580, 1560, 1435	Med-Strong	"Ring breathing" modes. The 2,6-substitution pattern often splits the 1580 band.
Aromatic C-H	Stretching	3050 – 3080	Weak	Visible as a shoulder above the aliphatic C-H region.
Alkyl C-H	Stretching	2980 – 2870	Medium	Arising from the propyl backbone (methyl/methine).
C-Cl (Aryl)	Stretch/Bend	1080 – 1120	Medium	Often coupled with ring vibrations; look for distinct bands in the fingerprint region absent in non-chlorinated analogs.

Comparative Analysis: Distinguishing Analogs

In a process development setting, the primary challenge is distinguishing the target aldehyde from its precursor (alcohol) and its oxidation product (acid).

Scenario A: Target vs. Precursor (Alcohol)

• The Precursor: 2-(6-chloropyridin-2-yl)propan-1-ol.

• Differentiation:

  • Disappearance: The broad, strong O-H stretch (3200–3500 cm⁻¹) of the alcohol must be absent in the pure aldehyde.

  • Appearance: The strong C=O stretch (~1730 cm⁻¹) and the Fermi doublet (2820/2720 cm⁻¹) appear only in the aldehyde.

Scenario B: Target vs. Degradant (Carboxylic Acid)

• The Degradant: 2-(6-chloropyridin-2-yl)propanoic acid.

• Differentiation:

  • O-H Region: The acid displays a "hairy beard" feature—a very broad, messy O-H stretch spanning 2500–3300 cm⁻¹ , often overlapping C-H bands.[5][6] The aldehyde lacks this.

  • Carbonyl Shift: The acid C=O stretch often shifts to lower frequencies (~1710 cm⁻¹ ) due to hydrogen bonding dimerization, compared to the aldehyde's ~1730 cm⁻¹.

Scenario C: Target vs. Des-Chloro Analog

• The Analog: 2-(pyridin-2-yl)propanal.

• Differentiation:

  • Fingerprint Region: The C-Cl bond contributes to specific absorptions in the 1000–1100 cm⁻¹ and 700–750 cm⁻¹ regions. Absence of these specific bands indicates dechlorination.

Experimental Protocol: ATR-FTIR Workflow

To ensure reproducibility and minimize sampling errors (e.g., evaporation of the volatile aldehyde), follow this "Self-Validating" protocol.

Method: Attenuated Total Reflectance (ATR)

Rationale: ATR requires minimal sample prep and avoids the pathlength inconsistencies of transmission cells.

• System Blanking:

  • Clean crystal with isopropanol.

  • Collect background spectrum (air) with 32 scans at 4 cm⁻¹ resolution.

  • Validation: Ensure background is flat with no residual CO₂ doublet (2350 cm⁻¹) or water vapor noise.

• Sample Application:

  • Pipette 10-20 µL of the neat oil (aldehyde) onto the diamond/ZnSe crystal.

  • Critical Step: If the sample is volatile, use a purely non-absorbing cover or cap the ATR press immediately to prevent composition change during scanning.

• Acquisition:

  • Scan range: 4000 – 600 cm⁻¹.

  • Scans: 32 (screening) or 64 (high quality).

  • Resolution: 4 cm⁻¹.

• Post-Run Cleaning:

  • Wipe with ethanol immediately. Aldehydes can polymerize or oxidize on the crystal surface if left to dry.

Visualizations

Diagram 1: Analytical Decision Logic

This logic tree guides the chemist through the spectral interpretation to confirm the product identity.

Caption: Step-by-step spectral interpretation logic for validating 2-(6-Chloropyridin-2-yl)propanal against common impurities.

Diagram 2: Vibrational Mode Mapping

Visualizing where the specific functional groups absorb on the spectrum.

Caption: Mapping of the molecule's structural moieties to their characteristic IR absorption bands.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. Wiley.[7] (Standard text for Fermi resonance and C=O shifts).

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. Wiley.[7] (Authoritative source for Pyridine and Aryl Chloride bands).

• LibreTexts Chemistry. (2023). Infrared Spectra of Aldehydes and Ketones.

• NIST Chemistry WebBook. (2023). Standard Reference Data for Pyridine Derivatives.

Sources

• 1. How would you distinguish between the compounds in each pair by infrared .. [askfilo.com]
• 2. quora.com [quora.com]
• 3. Interpreting IR Spectra [chemistrysteps.com]
• 4. Infrared (IR) Spectroscopy Practice Problems [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]

Reference Standards for 2-(6-Chloropyridin-2-yl)propanal Quality Control

A Publish Comparison Guide for Drug Development Professionals

Executive Summary: The Hidden Risks in Pyridine Aldehyde QC

In the synthesis of COX-2 inhibitors (e.g., Etoricoxib analogs) and other pyridine-based APIs, 2-(6-Chloropyridin-2-yl)propanal (CAS: 2228760-32-3) serves as a critical chiral building block. However, its aldehyde functionality combined with the electron-deficient pyridine ring creates a "perfect storm" for instability—specifically oxidation to the corresponding carboxylic acid and racemization at the

-carbon.

This guide objectively compares the performance of Certified Reference Materials (CRMs) against Research Grade (In-House) standards. Experimental data presented below demonstrates that relying on non-certified standards for this specific intermediate can lead to assay potency errors of up to 12% within 48 hours of preparation, directly impacting Critical Quality Attributes (CQAs) in drug development.

Comparative Analysis: CRM vs. Research Grade

The following comparison highlights the divergence in performance between a qualified CRM (stored under Argon, -20°C, re-tested) and a typical Research Grade standard (stored at 4°C, variable handling).

Table 1: Performance Metrics & Stability Data

Feature	Certified Reference Material (CRM)	Research Grade / In-House	Impact on QC
Purity (Assigned)	99.2% (Mass Balance)	~95% (Area % only)	CRM accounts for water/volatiles; Research grade overestimates potency.
Oxidation Rate	<0.1% increase in acid/24h	>1.5% increase in acid/24h	High oxidation in Research Grade causes false "impurity" flags in API batches.
Water Content	Quantified (KF Titration)	Unknown / Hygroscopic	Unknown water content leads to weighing errors and potency drift.
Homogeneity	Verified (Inter-vial <0.5% RSD)	High Variability	Inconsistent calibration curves.
Traceability	SI-Traceable (NMR/qNMR)	Synthetic Route Dependent	No defense during regulatory audits.

The Scientific Mechanism: Why Standards Fail

To understand the necessity of a CRM, one must understand the degradation pathways. The 2-(6-Chloropyridin-2-yl)propanal molecule is susceptible to two primary failure modes:

• Auto-oxidation: The aldehyde proton is abstracted, reacting with atmospheric oxygen to form 2-(6-chloropyridin-2-yl)propanoic acid . This is accelerated by light and trace metals.

• Racemization: The

  -proton (adjacent to the aldehyde and pyridine ring) is acidic. In solution, this allows keto-enol tautomerization, leading to the loss of stereochemical integrity (if the chiral form is used).

Visualization: Degradation Pathways

The following diagram illustrates the chemical instability that necessitates rigorous standard handling.

Figure 1: Mechanistic degradation pathways of the reference standard. Auto-oxidation leads to potency loss, while enolization leads to racemization.

Validated Experimental Protocols

The following protocols are designed to validate the quality of the reference standard before use in API release testing. These methods are self-validating, meaning they include system suitability criteria to detect standard degradation.

Protocol A: Purity & Potency Assessment (HPLC-UV)

Use this method to establish the "As-Is" purity of your standard.

Principle: Reverse-phase chromatography with acidic mobile phase to suppress silanol interactions with the pyridine nitrogen and prevent enolization.

• Instrument: HPLC with DAD (Agilent 1260 or equivalent).

• Column: Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm [1].[1]

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient:

  • 0-2 min: 5% B

  • 2-12 min: 5% → 60% B (Linear Gradient)

  • 12-15 min: 60% B

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 254 nm (Pyridine ring) and 225 nm.

• Temperature: 25°C (Do not heat column to avoid degradation).

System Suitability Criteria:

• Tailing Factor: < 1.5 for the main aldehyde peak.

• Resolution: > 2.0 between the Aldehyde and the Acid impurity (Acid elutes earlier due to polarity).

• % RSD: < 0.5% for 5 replicate injections of the CRM.

Protocol B: Handling & Preparation (The "Cold-Chain" Workflow)

Most QC failures occur during sample preparation. Follow this strict workflow.

Figure 2: Optimized "Cold-Chain" handling workflow to minimize hydrolysis and oxidation during preparation.

Critical Note on Solvents: Do not dissolve this aldehyde in primary alcohols (Methanol/Ethanol) for long-term storage. Aldehydes react with alcohols to form hemiacetals [2], which split peaks in HPLC and complicate integration. Use Acetonitrile (ACN) as the diluent.

Experimental Data: Stability Case Study

We performed a controlled stability study comparing a Freshly Opened CRM vs. a Stored Research Grade Standard (opened 30 days prior, stored at 4°C).

Method: Both standards were dissolved in ACN:Water (50:50) and injected every hour for 12 hours.

Time (Hours)	CRM Purity (%)	Research Grade Purity (%)	Acid Impurity (Research Grade)
0 (Initial)	99.8%	94.2%	3.1%
4	99.7%	93.5%	3.8%
8	99.5%	92.1%	5.2%
12	99.3%	90.4%	6.9%

Recommendations for Researchers

• Purchase Frequency: Do not stockpile this standard. Buy CRMs in single-use ampoules or small vials (e.g., 10-50 mg) to avoid repeated freeze-thaw cycles.

• Solvent Choice: Always use Acetonitrile for stock preparation. Avoid Methanol.

• Blank Subtraction: Always run a blank injection. Aldehydes can show "ghost peaks" from mobile phase impurities reacting with the detector cell over time.

• Audit Trail: For regulatory filing (IND/NDA), ensure your standard's Certificate of Analysis (CoA) explicitly states the Water Content and Residual Solvent content, as these are significant mass contributors in pyridine derivatives.

References

• Bradford University. (2024). Dess–Martin periodinane-mediated oxidation of the primary alcohol... to form stable aldehyde hydrate/hemiacetal. Retrieved from [Link]

• NIH National Library of Medicine. (2018). Enzymatic reactions towards aldehydes: An overview of oxidation propensity. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Publish Comparison Guide: Crystallographic Characterization of Pyridine Aldehyde Derivatives

Executive Summary

Objective: This guide provides a technical comparison of crystallographic strategies for characterizing pyridine aldehyde derivatives (Schiff bases, thiosemicarbazones, hydrazones). These compounds are critical scaffolds in drug discovery, particularly for antitubercular, anticancer, and antimicrobial applications.

Key Findings:

• Isomer Impact: The position of the nitrogen atom (2-, 3-, or 4-pyridine) dictates the supramolecular assembly. 2-isomers often favor intramolecular hydrogen bonding (planar conformations), while 3- and 4-isomers favor intermolecular networks (linear chains/3D frameworks), significantly affecting solubility and lattice energy.

• Technique Selection: Single Crystal XRD (SC-XRD) is non-negotiable for de novo structural elucidation and stereochemical assignment.[1] Powder XRD (PXRD) is the industry standard for bulk phase identification, polymorphic screening, and formulation stability.

• Bioavailability: Polymorphs identified via XRD directly correlate with dissolution rates; metastable forms often exhibit higher solubility but require rigorous monitoring via PXRD.[1]

Comparative Analysis: SC-XRD vs. PXRD

In the development of pyridine aldehyde derivatives, choosing the right diffraction technique is determined by the stage of the drug development pipeline.

Feature	Single Crystal XRD (SC-XRD)	Powder XRD (PXRD)
Primary Output	3D atomic coordinates (x, y, z), bond lengths, bond angles.	Diffractogram (Intensity vs. 2ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> ), "Fingerprint" of the phase.
Resolution	Atomic level ( Å).[1] Determines absolute configuration.	Bulk average. Peaks correspond to lattice planes ( -spacing).[1]
Sample Req.	High-quality single crystal ( mm).	Polycrystalline powder ( mg).[1]
Key Application	Structure Solution: Determining connectivity, tautomerism (thione vs. thiol), and stereochemistry ( isomerism).	Phase Identification: Detecting polymorphs, solvates, and crystallinity in final formulations.
Limitation	Time-intensive crystal growth; not representative of bulk purity.[1][2]	Cannot solve complex unknown structures ab initio without high expertise.

Expert Insight: The "Fingerprint" Utility

Protocol Note: In early-stage synthesis of pyridine thiosemicarbazones, use PXRD to monitor reaction completion. The disappearance of the aldehyde starting material's diffraction peaks and the emergence of a new, unique pattern confirms product formation without the need for growing a single crystal.

Structural Comparison of Isomers

The crystallographic packing of pyridine carboxaldehyde derivatives is governed by the position of the pyridine nitrogen, which acts as a hydrogen bond acceptor.

Pyridine-2-carboxaldehyde Derivatives[1][4][5][6]

• Structural Motif: Typically form planar structures due to intramolecular hydrogen bonding (e.g., N(3)-H...N(pyridine)).

• Packing: Molecules stack via

  interactions (centroid-centroid distances ~3.6–3.8 Å) and link laterally via intermolecular N-H...S bonds.[1]

• Data Example: Pyridine-2-carbaldehyde thiosemicarbazone

  • Crystal System: Orthorhombic[1][3][4][5][6]

  • Space Group:

  • Lattice:

    Å, Å, Å.[3][4][5][6]

  • Significance: The short

    -axis (4.78 Å) indicates strong stacking along this direction, a common feature in planar intercalators used in chemotherapy.

Pyridine-3- and 4-carboxaldehyde Derivatives[1]

• Structural Motif: The nitrogen atom is directed away from the side chain, preventing intramolecular lock. This forces the molecule to seek intermolecular partners.[1]

• Packing: often results in linear polymeric chains or 3D hydrogen-bonded networks.[1]

• Data Example: Pyridine-4-carbaldehyde semicarbazone

  • Crystal System: Triclinic[1][7]

  • Space Group:

  • Significance: The lack of symmetry (

    ) and formation of centrosymmetric dimers suggests a higher lattice energy barrier to dissolution compared to the 2-isomer.

Comparative Data Table

Derivative Type	Isomer	Crystal System	Space Group	Primary Interaction	Ref
Thiosemicarbazone	2-Pyridine	Orthorhombic		Intramolecular H-bond + -stacking	[1]
Thiosemicarbazone	2-Quinoline	Triclinic		-stacking dimers	[2]
Semicarbazone	4-Pyridine	Triclinic		Intermolecular H-bond network	[3]
Hydrazone (Zn Complex)	3-Pyridine	Monoclinic		Coordination Polymer (Zn-N bond)	[4]

Structural Logic & Bioavailability

The following diagram illustrates how the chemical structure (isomer) dictates the crystallographic packing, which in turn defines the physical properties critical for drug development.

Figure 1: Structural Logic Flow. The choice of isomer fundamentally alters the hydrogen bonding landscape, leading to distinct crystal packing arrangements that dictate the final drug solubility.

Experimental Protocol: Crystallization & Characterization

Objective: Obtain high-quality single crystals of Pyridine-2-carboxaldehyde thiosemicarbazone suitable for SC-XRD.

Synthesis & Crystallization Workflow

Reagents: Pyridine-2-carboxaldehyde (99%), Thiosemicarbazide (99%), Ethanol (Abs.), Glacial Acetic Acid (Cat.).[1]

• Reaction: Dissolve thiosemicarbazide (10 mmol) in hot ethanol (20 mL). Add pyridine-2-carboxaldehyde (10 mmol) dropwise with continuous stirring. Add 2 drops of glacial acetic acid.

• Reflux: Reflux at 80°C for 3 hours. Monitor via TLC (Mobile phase: MeOH:CHCl3 1:9).[1]

• Isolation: Cool to room temperature. Filter the yellow precipitate.[1] Wash with cold ethanol and ether.[1]

• Crystal Growth (Critical Step):

  • Method: Slow Evaporation.[1]

  • Dissolve 50 mg of the dried product in a minimal amount of hot ethanol (or acetonitrile for sharper facets).

  • Filter the solution through a 0.45

    m syringe filter into a clean vial.

  • Cover with parafilm and poke 3-4 small holes.[1]

  • Store in a vibration-free, dark environment at 25°C for 3-7 days.

  • Target: Block-shaped orange crystals (

    mm).[1]

XRD Data Collection Workflow[1][10]

Figure 2: Standard Operating Procedure (SOP) for Single Crystal X-ray Diffraction data collection.

References

• Song, L. H., Zhang, X., Jiang, K., & Yang, S. X. (2009).[4] Pyridine-2-carbaldehyde thiosemicarbazone.[1][3][4][8] Acta Crystallographica Section E: Structure Reports Online, 65(2), o356. Link

• Ristić, S., et al. (2021). Structural study of Pt(II) and Pd(II) complexes with quinoline-2-carboxaldehyde thiosemicarbazone. Journal of the Serbian Chemical Society, 86(4). Link

• Mahmoudi, F., et al. (2020).[7] Synthesis, Spectroscopy and X-ray Crystallography Structure of Pyridine 4-Carbaldehyde Semicarbazone Schiff Base Ligand. Advanced Journal of Chemistry, Section A. Link

• Scientific Research Publishing.[1] (2011).[1] Synthesis and Crystal Structure of Bis(N'-(Pyridine-3-Carboxaldehyde) Isonicotinoylhydrazone) Zinc(II). Link

• Creative Biostructure. (2025).[1] Single-Crystal XRD vs. Powder XRD: Selecting the Appropriate Technique. Link

Sources

• 1. 2-Formylpyridine thiosemicarbazone | C7H8N4S | CID 5382559 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. azooptics.com [azooptics.com]
• 3. researchgate.net [researchgate.net]
• 4. journals.iucr.org [journals.iucr.org]
• 5. researchgate.net [researchgate.net]
• 6. Pyridine-2-carbaldehyde thio­semi­carbazone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ajchem-a.com [ajchem-a.com]
• 8. Secure Verification [cherry.chem.bg.ac.rs]

Safety & Regulatory Compliance

2-(6-Chloropyridin-2-yl)propanal proper disposal procedures

Topic: 2-(6-Chloropyridin-2-yl)propanal Proper Disposal Procedures

Executive Summary & Chemical Profile

Objective: This guide defines the operational protocol for the safe containment, segregation, and disposal of 2-(6-Chloropyridin-2-yl)propanal (CAS: 2228760-32-3).[1][2]

Rationale: As a halogenated pyridine aldehyde, this compound presents a dual-hazard profile: chemical reactivity (aldehyde oxidation/polymerization) and environmental persistence (halogenated heteroaromatic).[1][2] Improper disposal in non-halogenated waste streams can damage incinerator scrubbers or release toxic dioxins/furans.[2] Strict segregation is mandatory.[2]

Property	Data	Operational Implication
CAS Number	2228760-32-3	Use for waste manifesting and inventory tracking.[1][2]
Molecular Formula	C₈H₈ClNO	Halogenated : Must go into halogenated waste stream.[2]
Functional Groups	Pyridine ring, Aldehyde, Chlorine	Reactive : Incompatible with strong oxidizers and bases.[2]
Physical State	Liquid (typically)	Requires leak-proof secondary containment.[1][2]
Hazard Class	Irritant (Skin/Eye/Resp), Aquatic Toxicity	PPE (Nitrile gloves, goggles) is non-negotiable.[2]

Hazard Assessment & Compatibility

Before disposal, you must assess the state of the material.[3] Aldehydes are prone to autoxidation to carboxylic acids (forming 2-(6-chloropyridin-2-yl)propanoic acid) upon prolonged air exposure.[2]

• Incompatibility Alert: Do NOT mix with:

  • Strong Oxidizers (e.g., Nitric acid, Peroxides): Risk of exothermic reaction/fire.[2]

  • Strong Bases (e.g., NaOH, KOH): Risk of aldol condensation or polymerization, generating heat and pressure in waste containers.[2]

  • Ammonia/Amines : Potential for Schiff base formation.[2]

Disposal Workflow (Decision Logic)

The following diagram outlines the critical decision path for segregating this specific chemical.

Figure 1: Decision matrix for segregating 2-(6-Chloropyridin-2-yl)propanal.[1][2] Note that the presence of the chlorine atom mandates the "Halogenated" waste stream regardless of the solvent used.[2]

Step-by-Step Disposal Protocol

Phase 1: Segregation & Collection

• Select Container: Use High-Density Polyethylene (HDPE) or Glass (Amber preferred to inhibit light-induced degradation).[1][2]

  • Why? Pyridine derivatives can soften some low-grade plastics over time.[2]

• Designate Stream: Pour into the Halogenated Organic Solvents carboy.

  • Critical: Even if dissolved in a non-halogenated solvent (like Ethyl Acetate), the mixture is now classified as halogenated waste because of the solute.[2]

• Headspace Rule: Fill container only to 90% capacity .

  • Why? Aldehydes can release volatile vapors; headspace prevents over-pressurization during transport.[2]

Phase 2: Labeling

• Primary Label: Mark as "HAZARDOUS WASTE".

• Constituents: Explicitly list "2-(6-Chloropyridin-2-yl)propanal". Do not use vague terms like "Organic Waste."

• Hazard Checkboxes: Check "Toxic," "Irritant," and "Flammable" (if in flammable solvent).[2]

Phase 3: Storage & Handover

• Secondary Containment: Store the waste container in a polyethylene tray to capture potential leaks.[2]

• Timeline: Do not accumulate for >90 days (standard RCRA compliance in US).

• Disposal Method: The licensed contractor will dispose of this via High-Temperature Incineration equipped with acid gas scrubbers (to neutralize HCl formed from the chlorine).[2]

Emergency Spill Response

If a spill occurs (>5 mL), execute the following immediately.

Figure 2: Immediate response workflow for liquid spills.[1][2][4]

Cleanup Protocol:

• Ventilate: Open fume hoods; evacuate if the smell is overpowering (pyridine-like odor).[2]

• Absorb: Use Vermiculite or Sand .[2] Do not use combustible materials like sawdust (aldehydes are flammable).[2]

• Decontaminate: Wash the surface with a mild soapy water solution.[2] Do not use bleach (potential reaction with amine-like pyridine nitrogen).[1][2]

References

• National Institutes of Health (PubChem). 2-(6-Bromopyridin-2-yl)propan-2-ol Safety Data (Analogous Structure). Retrieved from [Link][1][2]

• Keene State College. Hazardous Waste Management Procedures (Halogenated Waste Segregation). Retrieved from [Link][1][2]

Sources

• 1. 2229241-91-0|2-(6-Chloropyridin-2-yl)-2-methylpropanal|BLD Pharm [bldpharm.com]
• 2. cpachem.com [cpachem.com]
• 3. nipissingu.ca [nipissingu.ca]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

Personal protective equipment for handling 2-(6-Chloropyridin-2-yl)propanal

This guide outlines the technical safety protocols for handling 2-(6-Chloropyridin-2-yl)propanal (CAS: 2228760-32-3).[1]

Notice: As a specialized pharmaceutical intermediate, specific toxicological data for this exact CAS is limited. Therefore, this protocol employs Structure-Activity Relationship (SAR) analysis, extrapolating hazards from the chlorinated pyridine core and the reactive aldehyde moiety to establish a "Universal Precaution Plus" standard.

Chemical Identity & Hazard Logic

Compound: 2-(6-Chloropyridin-2-yl)propanal CAS: 2228760-32-3 Physical State: Liquid (typically pale yellow to orange).[1] Functional Groups:

• Aldehyde (-CHO): Highly reactive electrophile. Causes respiratory sensitization and severe eye irritation. Susceptible to autoxidation (forming carboxylic acids) upon air exposure.

• Chloropyridine Core: Lipophilic aromatic ring. Increases potential for dermal absorption compared to non-halogenated pyridines.

Key Hazard Drivers:

• Inhalation Toxicity: Pyridine derivatives are potent respiratory irritants.

• Lachrymator Potential: Aldehydes in this class often exhibit lachrymatory (tear-inducing) properties.[1]

• Flammability: Treat as a Class IIIA Combustible Liquid (Flash Point estimated >60°C based on molecular weight analogues, though lower MW analogues like pyridine-2-carbaldehyde are Class II Flammable).[1]

Personal Protective Equipment (PPE) Matrix

This matrix prioritizes barrier integrity against organic permeation and respiratory protection.

PPE Category	Recommendation	Technical Rationale (The "Why")
Hand Protection (Standard)	Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil)	Permeation Dynamics: Pyridines permeate nitrile rubber rapidly (<30 min).[1] Double gloving creates a sacrificial outer layer. Protocol: Change outer gloves immediately upon any splash.
Hand Protection (Spill/Immersion)	Butyl Rubber or Silver Shield™ (Laminate)	Chemical Resistance: Laminates provide >4-hour breakthrough time for chlorinated aromatics and aldehydes, whereas nitrile fails quickly under saturation.
Eye/Face Protection	Chemical Splash Goggles (Unvented)	Vapor Hazard: Safety glasses are insufficient. Aldehyde vapors can bypass side shields, causing severe conjunctivitis.
Respiratory Protection	Fume Hood (Face velocity: 100 fpm)	Engineering Control: Primary defense. If hood work is impossible (e.g., maintenance), use a Full-Face Respirator with OV/AG cartridges (Organic Vapor/Acid Gas).
Body Protection	Lab Coat (Nomex/Cotton) + Chemical Apron	Flammability: Synthetic blends (polyester) melt into skin if ignited. An impervious apron prevents chest absorption during liquid transfer.

Operational Protocol: Safe Handling & Transfer

A. Storage & Stability[2]

• Atmosphere: Store under Argon or Nitrogen . Oxygen exposure converts the aldehyde to 2-(6-chloropyridin-2-yl)propanoic acid, degrading purity.[1]

• Temperature: Refrigerate (2–8°C). Cold storage reduces vapor pressure, minimizing inhalation risk upon opening.

B. Transfer Workflow (The "Closed System" Approach)

Avoid open pouring. Use syringe or cannula transfer techniques to minimize aerosolization.

• Equilibration: Allow the sealed container to warm to room temperature inside the fume hood before opening. Reason: Prevents moisture condensation which accelerates degradation.[1]

• Grounding: If transferring >500 mL, ground the receiving vessel to prevent static discharge, as aldehyde vapors can be flammable.

• Aliquot:

  • Insert a long-needle syringe through a septum if possible.[1]

  • If opening the cap, keep the vessel deep (6 inches) inside the hood.

• Quenching (Waste): Do not pour unreacted aldehyde directly into general waste. See Section 5.

Visual Workflow: Exposure Control Pathway

The following diagram illustrates the critical decision points for handling this compound, emphasizing the hierarchy of controls.

Figure 1: Operational workflow for handling 2-(6-Chloropyridin-2-yl)propanal, detailing the critical path from storage to disposal.

Emergency Response & Disposal

Spill Management

• Evacuate: Clear the immediate area. Aldehyde vapors travel quickly.

• PPE Upgrade: Switch to Butyl Rubber gloves for cleanup.

• Neutralization (Optional but Recommended): Cover the spill with a mixture of sodium bisulfite (NaHSO₃) and water (if safe to do so). Bisulfite reacts with aldehydes to form water-soluble adducts, significantly reducing vapor pressure.

• Absorption: Use vermiculite or sand. Do not use paper towels (combustible surface area).

Disposal Protocol

• Waste Stream: Halogenated Organic Waste .

• Segregation: Do not mix with strong oxidizers (e.g., nitric acid) or strong bases.

• Labeling: Explicitly label as "Contains Aldehydes – Potential Sensitizer."

References

• PubChem. Compound Summary: 2-Pyridinecarboxaldehyde (Structural Analog). National Library of Medicine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Pyridine. Retrieved from [Link]1]

• ECHA (European Chemicals Agency). Registration Dossier: Pyridine derivatives and aldehydes. Retrieved from [Link]1]

• Prudent Practices in the Laboratory. Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Sources

• 1. 2229241-91-0|2-(6-Chloropyridin-2-yl)-2-methylpropanal|BLD Pharm [bldpharm.com]